Technical Documentation Center

5-anilino-1,3,4-thiadiazole-2-thiol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-anilino-1,3,4-thiadiazole-2-thiol

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on 5-Anilino-1,3,4-thiadiazole-2-thiol: Structure, Synthesis, and Applications in Drug Development

Executive Summary In the landscape of medicinal chemistry and agrochemical development, the 1,3,4-thiadiazole core is recognized as a highly privileged scaffold. Among its derivatives, 5-anilino-1,3,4-thiadiazole-2-thiol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of medicinal chemistry and agrochemical development, the 1,3,4-thiadiazole core is recognized as a highly privileged scaffold. Among its derivatives, 5-anilino-1,3,4-thiadiazole-2-thiol (CAS 10253-83-5) stands out as a versatile building block. As a Senior Application Scientist, I have observed that the true utility of this compound lies in its dual functionality: an anilino group that facilitates hydrogen bonding and π -stacking interactions, and a thiol/thione moiety that serves as a highly reactive nucleophilic center for downstream derivatization.

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic synthesis pathways, and validated experimental protocols for 5-anilino-1,3,4-thiadiazole-2-thiol, designed specifically for researchers and drug development professionals.

Structural Dynamics and Physicochemical Profile

Understanding the physical properties and structural behavior of 5-anilino-1,3,4-thiadiazole-2-thiol is critical for predicting its pharmacokinetics and reactivity. A defining feature of this molecule is its thiol-thione tautomerism . In the solid state and within polar solvents, the compound predominantly exists in its thione form (5-anilino-3H-1,3,4-thiadiazole-2-thione). This tautomeric shift dictates its reactivity; the thione sulfur is highly polarizable, making it an excellent nucleophile for S-alkylation and nucleophilic aromatic substitution reactions.

Quantitative Physicochemical Data

The following table summarizes the core quantitative data utilized for analytical validation and pharmacokinetic modeling [1]:

PropertyValueClinical / Synthetic Relevance
IUPAC Name 5-anilino-3H-1,3,4-thiadiazole-2-thioneStandardized nomenclature for regulatory filing.
CAS Number 10253-83-5Essential for reagent sourcing and literature mining.
Molecular Formula C8H7N3S2Confirms atomic composition for mass spectrometry.
Molecular Weight 209.3 g/mol Optimal for small-molecule drug design (Lipinski's Rule of 5).
XLogP3 2.3Indicates moderate lipophilicity, favorable for membrane permeability.
Topological Polar Surface Area 93.8 ŲIdeal for oral bioavailability and gastrointestinal absorption.

Mechanistic Synthesis Pathways

The most efficient route to synthesize 5-anilino-1,3,4-thiadiazole-2-thiol is the chemoselective one-pot cyclization of phenylthiosemicarbazide with carbon disulfide (CS₂) [2].

Mechanistic Causality:

  • Base Activation: The addition of a strong base (such as KOH or NaOH) is not merely a solvent modifier; it actively deprotonates the terminal hydrazine nitrogen of the phenylthiosemicarbazide.

  • Nucleophilic Attack: This deprotonation drastically enhances the nucleophilicity of the nitrogen, allowing it to attack the highly electrophilic carbon atom of CS₂, forming a transient dithiocarbazate intermediate.

  • Thermodynamic Cyclization: Upon the application of heat, the intermediate undergoes an intramolecular cyclization. The expulsion of hydrogen sulfide (H₂S) acts as the thermodynamic driving force, irreversibly closing the 1,3,4-thiadiazole ring.

Synthesis A Phenylthiosemicarbazide + Carbon Disulfide B Base Addition (KOH/NaOH) Formation of Dithiocarbazate Salt A->B Base catalysis C Cyclization (Heat) Ring Closure B->C Intramolecular attack D Acidification (HCl) Precipitation C->D Neutralization E 5-Anilino-1,3,4-thiadiazole-2-thiol (Target Compound) D->E Isolation

Caption: Workflow for the chemoselective one-pot synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol.

Biological Activity and Pharmacological Relevance

The 1,3,4-thiadiazole ring is a bioisostere for pyrimidine and oxadiazole rings, allowing it to interact with diverse biological targets.

  • Radioprotective Screening: Historically, 5-anilino-1,3,4-thiadiazole-2-thiol was evaluated by the Defense Technical Information Center (DTIC) for its radioprotective properties. In vivo models demonstrated its potential to increase the median survival time of subjects exposed to lethal whole-body x-irradiation, likely due to the radical-scavenging ability of the thiol group [3].

  • Gastrointestinal Drug Delivery: S-alkylation of the compound (e.g., yielding ethyl 2-[(5-anilino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate) significantly alters its partition coefficient. These derivatives are currently being investigated as novel materials to improve the gastrointestinal delivery and pharmacokinetic profiles of complex medicines [4].

  • Agrochemical Applications: Nucleophilic substitution of the thiol with cyanuric chloride yields triazine derivatives that exhibit potent herbicidal and pesticidal activity, acting as inhibitors of photosystem II in target weeds[5].

Pathway Core 5-Anilino-1,3,4-thiadiazole-2-thiol (Privileged Scaffold) S_Alkylation S-Alkylation (e.g., Ethyl chloroacetate) Core->S_Alkylation Derivatization Triazine Nucleophilic Substitution (Cyanuric Chloride) Core->Triazine Substitution Bio3 Radioprotective Agents (In Vivo Screening) Core->Bio3 Direct Screening Bio1 Improved GI Drug Delivery & Pharmacokinetics S_Alkylation->Bio1 Application Bio2 Herbicidal / Pesticidal Activity Triazine->Bio2 Application

Caption: Derivatization pathways and associated pharmacological applications of the thiadiazole scaffold.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded within the steps to confirm reaction progress.

Protocol A: Chemoselective One-Pot Synthesis

Objective: Synthesize 5-anilino-1,3,4-thiadiazole-2-thiol from phenylthiosemicarbazide.

  • Initiation: Dissolve 0.1 mol of phenylthiosemicarbazide in 50 mL of absolute ethanol containing 0.12 mol of Potassium Hydroxide (KOH). Causality: KOH is required in slight excess to ensure complete deprotonation of the hydrazine moiety.

  • Reagent Addition: Cool the mixture to 0–5 °C using an ice bath. Add 0.15 mol of Carbon Disulfide (CS₂) dropwise over 30 minutes. Causality: CS₂ is highly volatile and the initial dithiocarbamate formation is exothermic; controlled addition prevents solvent boil-off and side reactions.

  • Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 6–8 hours.

  • In-Process Validation: Perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the starting material spot validates the completion of the cyclization.

  • Isolation: Cool the mixture to room temperature and pour it over crushed ice. Acidify the solution to pH 3-4 using dilute Hydrochloric Acid (HCl). Causality: Acidification neutralizes the potassium salt, forcing the precipitation of the free thiol.

  • Purification: Filter the resulting precipitate, wash with cold distilled water to remove inorganic salts, and recrystallize from ethanol.

Protocol B: Triazine Derivatization (Nucleophilic Substitution)

Objective: Synthesize 2-(5-Anilino-1,3,4-thiadiazol-2-yl)sulfanyl-4,6-dichloro-1,3,5-triazine[5].

  • Suspension: Suspend 0.1 mol of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) in 25 mL of acetone. Maintain the temperature strictly at 0 °C. Causality: Cyanuric chloride possesses three reactive chlorides. Maintaining 0 °C ensures strict monosubstitution, preventing unwanted di- or tri-substituted byproducts.

  • Coupling: Gradually add a solution of 0.1 mol of 5-anilino-1,3,4-thiadiazole-2-thiol in 25 mL of acetone under constant stirring.

  • Neutralization: Concurrently add 25 mL of 4% aqueous NaOH dropwise. Causality: The nucleophilic attack generates HCl as a byproduct. If left unneutralized, the acidic environment will protonate the thiadiazole, stalling the reaction. NaOH drives the reaction forward by scavenging the acid.

  • Isolation: Stir for 0.5 hours at 0 °C. Isolate the precipitated product via vacuum filtration and crystallize.

  • Validation: Determine the melting point of the crystallized product. A sharp melting point at approximately 216 °C validates the successful formation of the monosubstituted triazine derivative[5].

Conclusion

5-anilino-1,3,4-thiadiazole-2-thiol represents a masterclass in heterocyclic utility. Its synthesis is a robust, thermodynamically driven process that yields a highly stable yet chemically pliable scaffold. By understanding the causality behind its physical properties—specifically its thiol-thione tautomerism—researchers can precisely engineer reaction conditions to utilize this compound in the development of next-generation radioprotectants, gastrointestinal drug delivery systems, and advanced agrochemicals.

References

  • National Center for Biotechnology Information (PubChem). "1,3,4-Thiadiazole-2(3H)-thione, 5-anilino- (CID 707055)." PubChem Database. URL:[Link]

  • Soleiman-Beigi, M., et al. "Chemoselective one-pot synthesis of 2-phenylamino-5-alkylthio-1,3,4-thiadiazole derivatives from phenylthiosemicarbazide and CS2." Arabian Journal of Chemistry. URL:[Link]

  • Plzak, V., & Doull, J. "A Further Survey of Compounds for Radiation Protection." Defense Technical Information Center (DTIC). URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Biological Mechanisms of 5-Anilino-1,3,4-Thiadiazole-2-thiol and its Analogs

Executive Summary The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for pyrimidine, allowing it to interfere with critical biolog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for pyrimidine, allowing it to interfere with critical biological pathways such as DNA replication[1]. This guide focuses on a specific, highly bioactive subclass: 5-anilino-1,3,4-thiadiazole-2-thiol and its closely related derivatives. These compounds exhibit a remarkable breadth of pharmacological activities, functioning as potent inhibitors of key enzymes and modulators of cellular signaling pathways. This document provides a detailed exploration of their primary mechanisms of action, including carbonic anhydrase inhibition, anticancer activity through cell cycle modulation, and antimicrobial effects. We will dissect the molecular interactions, present quantitative data, and provide robust experimental protocols for researchers and drug development professionals to investigate these mechanisms further.

Introduction: The 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a five-membered heterocycle containing sulfur and two nitrogen atoms. Its mesoionic character enhances the ability of its derivatives to cross cellular membranes and engage with biological targets, contributing to favorable oral absorption and bioavailability[1]. The 5-amino-1,3,4-thiadiazole-2-thiol core, from which the anilino derivative is derived, serves as a versatile starting point for synthesizing compounds with a wide array of biological functions, including diuretic, antimicrobial, and anticancer properties[1][2][3][4]. The addition of an aniline group at the 5-position significantly influences the molecule's electronic and steric properties, fine-tuning its interaction with specific biological targets.

This guide will elucidate the established and emerging mechanisms through which these compounds exert their biological effects, with a focus on providing actionable insights and methodologies for the scientific community.

Primary Mechanisms of Action

The biological activity of the 5-anilino-1,3,4-thiadiazole-2-thiol scaffold is multifaceted. The primary and most extensively studied mechanisms include enzyme inhibition, disruption of cell cycle progression, and interference with microbial viability.

Carbonic Anhydrase Inhibition

A predominant mechanism of action for many 1,3,4-thiadiazole derivatives is the potent inhibition of carbonic anhydrases (CAs), a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton[5][6].

Molecular Mechanism: The 1,3,4-thiadiazole ring, particularly when bearing a sulfonamide or a thiol group, acts as a zinc-binding moiety. The deprotonated thiol or sulfonamide group coordinates directly to the Zn²⁺ ion in the enzyme's active site, displacing the catalytically essential zinc-bound hydroxide ion and thus inhibiting the enzyme's function[6]. This mechanism is foundational to the diuretic effects of drugs like acetazolamide, a well-known 1,3,4-thiadiazole-based CA inhibitor[2]. Derivatives of 5-amino-1,3,4-thiadiazole-2-thiol have been specifically investigated as diuretics due to their carbonic anhydrase inhibition properties[3][7][8][9].

Therapeutic Relevance: CA inhibitors are used clinically to treat a range of conditions, including glaucoma, edema, and epilepsy[5][6][10]. By inhibiting CA isozymes in the eye (e.g., hCA-I, hCA-II, and hCA-IV), these compounds reduce the formation of aqueous humor, thereby lowering intraocular pressure in glaucoma patients[5][10]. Studies on various 5-amino-1,3,4-thiadiazole-2-sulfonamide derivatives show potent, low-nanomolar inhibition of several human CA (hCA) isoforms[10][11][12].

Diagram: Mechanism of Carbonic Anhydrase Inhibition

CA_Inhibition cluster_Enzyme CA Active Site Active_Enzyme Active Enzyme (Zn²⁺-OH⁻) HCO3 HCO₃⁻ Product Active_Enzyme->HCO3 Catalyzes Inhibited_Enzyme Inhibited Enzyme (Zn²⁺-Inhibitor) CO2 CO₂ Substrate CO2->Active_Enzyme Binds Thiadiazole_Inhibitor 5-Anilino-1,3,4-thiadiazole-2-thiol (Inhibitor) Thiadiazole_Inhibitor->Active_Enzyme Binds to Zn²⁺

Caption: Inhibition of Carbonic Anhydrase (CA) by a thiadiazole derivative.

Anticancer Activity

Derivatives of the 1,3,4-thiadiazole scaffold have demonstrated significant antiproliferative activity against various human cancer cell lines, including breast (MCF-7), lung (A549), and hepatocellular carcinoma (HepG2)[1][13][14][15]. The mechanisms are often multifactorial, involving cell cycle arrest and induction of apoptosis.

Cell Cycle Arrest: Several studies have shown that 1,3,4-thiadiazole derivatives can halt the progression of the cell cycle, preventing cancer cells from dividing.

  • G2/M Phase Arrest: Some derivatives induce cell cycle arrest at the G2/M checkpoint[14]. One study identified a derivative that arrests breast cancer cells at the G2/M phase, likely through the inhibition of Cyclin-Dependent Kinase 1 (CDK1)[16].

  • Sub-G1 and G0/G1 Phase Arrest: Other compounds have been shown to cause an increase in the sub-G1 cell population, which is indicative of apoptosis, or arrest cells in the G0/G1 phase[1][17].

Induction of Apoptosis: A key mechanism for the anticancer effect is the induction of programmed cell death (apoptosis). This is often achieved by modulating the expression of key regulatory proteins.

  • Bax/Bcl-2 Ratio: Active compounds can significantly increase the ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2[14].

  • Caspase Activation: The apoptotic cascade is executed by caspases. Treatment with thiadiazole derivatives has been shown to increase levels of initiator caspases like caspase-9[14].

  • ROS Accumulation: Some compounds induce the accumulation of intracellular reactive oxygen species (ROS), leading to oxidative stress and subsequent nuclear fragmentation and cell death[17].

Quantitative Data: In Vitro Cytotoxicity

Compound ClassCell LineIC₅₀ (µM)Reference
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-...A549 (Lung)34[13]
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-...MCF-7 (Breast)84[13]
Aryl acetamide 1,3,4-thiadiazoleHL-60 (Leukemia)9.6[14]
1,3,4-thiadiazole-thiazolidine-4-oneMCF-7 (Breast)3.85[17]
Quinolone-based thiadiazoleMCF-7 (Breast)3.26 - 15.7[1]
Antimicrobial Activity

The 1,3,4-thiadiazole nucleus is present in several marketed antibacterial drugs, including sulfamethizole and cefazolin[2]. Derivatives of 5-amino-1,3,4-thiadiazole-2-thiol have been synthesized and evaluated for a broad spectrum of antimicrobial activities, including antibacterial, antifungal, and antitubercular effects[2][18].

Mechanism & Structure-Activity Relationship (SAR): The precise antimicrobial mechanism is not always fully elucidated but is thought to involve the inhibition of essential microbial enzymes or disruption of cell wall synthesis. SAR studies have provided valuable insights:

  • Electron-Withdrawing Groups: Schiff bases derived from 5-amino-1,3,4-thiadiazole-2-thiol and substituted with electron-withdrawing groups (e.g., fluorine, nitro groups) showed excellent inhibitory activity against Staphylococcus aureus, Aspergillus niger, and Candida tropicalis, with Minimum Inhibitory Concentrations (MIC) as low as 8 µg/mL[2][18].

  • Electron-Releasing Groups: Conversely, compounds with electron-releasing groups (e.g., dimethylamino) showed potent activity against other strains like Proteus vulgaris[2][18].

These findings suggest that the electronic properties of substituents on the aniline or an equivalent phenyl ring are critical for determining the spectrum and potency of antimicrobial activity.

Experimental Protocols for Mechanistic Elucidation

To rigorously investigate the mechanisms described, a series of well-established assays are required. The following protocols are provided as a guide for researchers.

Protocol: Carbonic Anhydrase Hydratase Activity Assay

This protocol is adapted from the Wilbur-Anderson method to determine the inhibitory effect of a compound on the CO₂ hydratase activity of carbonic anhydrase[10].

Principle: The assay measures the time required for a saturated CO₂ solution to lower the pH of a buffer from 8.3 to 6.3, both with and without the enzyme. An inhibitor will increase the time it takes for the enzyme to catalyze this reaction.

Methodology:

  • Reagent Preparation:

    • Buffer: 20 mM Tris-HCl, pH 8.3.

    • Enzyme Solution: Purified human carbonic anhydrase (e.g., hCA-II) diluted in buffer to a working concentration (e.g., 0.1 mg/mL).

    • Inhibitor Stock: Dissolve the 5-anilino-1,3,4-thiadiazole-2-thiol derivative in DMSO to create a 10 mM stock solution. Prepare serial dilutions as needed.

    • Substrate: Ice-cold, CO₂-saturated deionized water.

  • Assay Procedure:

    • Perform all reactions in an ice bath (0-4 °C).

    • To a 10 mL beaker, add 6 mL of the Tris-HCl buffer.

    • Add 10 µL of the inhibitor solution at the desired concentration (or DMSO for control).

    • Add 100 µL of the enzyme solution.

    • Place a calibrated pH electrode into the solution.

    • Rapidly inject 4 mL of the ice-cold CO₂-saturated water to initiate the reaction.

    • Start a stopwatch simultaneously and record the time (t_c) required for the pH to drop from 8.3 to 6.3.

    • Repeat the experiment without the enzyme to determine the non-enzymatic reaction time (t_0).

  • Data Analysis:

    • Calculate the enzyme activity as an Enzyme Unit (EU) using the formula: EU = (t_0 - t_c) / t_c .

    • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = [(EU_control - EU_inhibitor) / EU_control] * 100 .

    • Plot % Inhibition versus inhibitor concentration and determine the IC₅₀ value (the concentration causing 50% inhibition).

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol determines the effect of a compound on the metabolic activity and viability of cancer cells.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.

Methodology:

  • Cell Culture:

    • Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include wells with medium only (blank) and cells with vehicle (e.g., 0.1% DMSO) as controls.

    • Incubate for 48-72 hours.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

    • Add 20 µL of the MTT solution to each well.

    • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Formazan Solubilization and Measurement:

    • Carefully remove the medium from each well.

    • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate for 10 minutes on an orbital shaker.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability: % Viability = (Abs_treated / Abs_control) * 100 .

    • Plot % Viability against compound concentration and determine the IC₅₀ value.

Diagram: MTT Assay Workflow

MTT_Workflow A 1. Seed Cells in 96-well plate B 2. Add Test Compound (Varying Concentrations) A->B C 3. Incubate (e.g., 48 hours) B->C D 4. Add MTT Reagent (Yellow) C->D E 5. Incubate (3-4 hours) Viable cells convert MTT to purple formazan D->E F 6. Solubilize Formazan (Add DMSO) E->F G 7. Read Absorbance (570 nm) F->G H 8. Calculate IC₅₀ G->H

Caption: Standard workflow for determining cell viability using the MTT assay.

Conclusion and Future Directions

The 5-anilino-1,3,4-thiadiazole-2-thiol scaffold and its derivatives represent a highly versatile and pharmacologically privileged class of compounds. Their mechanisms of action are diverse, with the most prominent being the inhibition of carbonic anhydrase and the induction of cell cycle arrest and apoptosis in cancer cells. The structure-activity relationship data clearly indicate that modifications to the aniline ring and other positions can be strategically employed to optimize potency and selectivity for specific targets.

Future research should focus on:

  • Target Deconvolution: Identifying the specific protein targets (e.g., kinases, receptors) responsible for the observed anticancer effects beyond general cell cycle arrest.

  • Isoform-Specific Inhibition: Designing derivatives with enhanced selectivity for specific carbonic anhydrase isoforms (e.g., tumor-associated hCA IX) to improve therapeutic indices and reduce off-target effects.

  • In Vivo Efficacy: Translating the promising in vitro results into robust preclinical animal models to evaluate efficacy, pharmacokinetics, and safety profiles.

By continuing to explore the rich chemistry of this scaffold, the scientific community can unlock new therapeutic agents for a range of challenging diseases.

References

  • Drapak, I., Zimenkovsky, B., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(1), 33-45. [Link]

  • Gokcen, T., et al. (2010). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(6), 790-796. [Link]

  • Ozer, Y., & Gokcen, T. (2010). Inhibition Effects of 5-Amino-1,3,4-thiadiazole Derivatives on Carbonic Anhydrase Enzyme. Journal of the Korean Chemical Society, 54(4), 451-455. [Link]

  • Drapak, I., Zimenkovsky, B., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. [Link]

  • Babu, K. A., et al. (2020). ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. Revue Roumaine de Chimie, 65(9), 771-776. [Link]

  • Yurttas, L., et al. (2020). Synthesis and biological evaluation of novel 1,3,4-thiadiazole derivatives as possible anticancer agents. Acta Pharmaceutica, 70(4), 499-513. [Link]

  • Abdel-Wahab, B. F., et al. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 27(23), 8352. [Link]

  • Babu, K. A., et al. (2020). Antimicrobial and antitubercular evaluation of some new 5-amino-1,3,4-thiadiazole-2-thiol derived Schiff bases. ResearchGate. [Link]

  • Al-Amiery, A. A., et al. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences, 5(5), 779-789. [Link]

  • Anthwal, T., et al. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Molecules, 27(24), 8610. [Link]

  • Zhang, Y., et al. (2024). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. Molecular Systems Design & Engineering. [Link]

  • Al-Obaidi, A. S. M., & Mohammed, H. H. (2018). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 10(4), 211-218. [Link]

  • Drapak, I., Zimenkovsky, B., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Semantic Scholar. [Link]

  • Tanc, M., et al. (2010). Synthesis, antioxidant activities and urease inhibition of some new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. European Journal of Medicinal Chemistry, 45(11), 5370-5378. [Link]

  • Bicer, E., et al. (2018). Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII. Bioorganic Chemistry, 77, 101-105. [Link]

  • Vullo, D., et al. (2008). Carbonic anhydrase inhibitors: 2-substituted-1,3,4-thiadiazole-5-sulfamides act as powerful and selective inhibitors of the mitochondrial isozymes VA and VB over the cytosolic and membrane-associated carbonic anhydrases I, II and IV. Bioorganic & Medicinal Chemistry Letters, 18(24), 6332-6335. [Link]

  • Nocentini, A., & Supuran, C. T. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. International Journal of Molecular Sciences, 24(7), 6701. [Link]

  • Cirrincione, G., et al. (2024). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 17(4), 503. [Link]

  • Kumar, D., et al. (2011). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry, 4(2), 374-380. [Link]

  • Hekal, M. H., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Advances, 13(24), 16298-16315. [Link]

  • Kumar, A., et al. (2023). Synthesis and antiproliferative potency of 1,3,4-thiadiazole and 1,3-thiazolidine-4-one based new binary heterocyclic molecules: in vitro cell-based anticancer studies. RSC Medicinal Chemistry, 14(7), 1324-1335. [Link]

Sources

Foundational

synthesis pathway and reaction mechanism for 5-anilino-1,3,4-thiadiazole-2-thiol

An In-Depth Technical Guide to the Synthesis and Reaction Mechanism of 5-anilino-1,3,4-thiadiazole-2-thiol Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold The 1,3,4-thiadiazole ring is a privileged scaff...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Synthesis and Reaction Mechanism of 5-anilino-1,3,4-thiadiazole-2-thiol

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities.[1][2][3] These five-membered heterocyclic compounds are known to possess anti-inflammatory, antimicrobial, anticonvulsant, anticancer, and antihypertensive properties.[1] The inclusion of an aniline moiety and a thiol group at the 5- and 2-positions, respectively, can further enhance the biological profile of the molecule, making 5-anilino-1,3,4-thiadiazole-2-thiol a compound of significant interest for researchers and drug development professionals. This guide provides a detailed exploration of a common and efficient synthetic pathway for this target molecule, delving into the underlying reaction mechanisms and providing practical experimental insights.

A Multi-Step Synthetic Pathway Overview

The synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol is typically achieved through a three-step process commencing from readily available starting materials. The overall strategy involves the initial preparation of phenyl isothiocyanate, followed by its conversion to a thiosemicarbazide intermediate, which then undergoes cyclization to form the desired 1,3,4-thiadiazole ring.

Synthesis_Pathway Aniline Aniline PhenylIsothiocyanate Phenyl Isothiocyanate Aniline->PhenylIsothiocyanate Step 1 CS2 Carbon Disulfide CS2->PhenylIsothiocyanate Base1 Base (e.g., NH4OH) Base1->PhenylIsothiocyanate Phenylthiosemicarbazide 4-Phenylthiosemicarbazide PhenylIsothiocyanate->Phenylthiosemicarbazide Step 2 Hydrazine Hydrazine Hydrate Hydrazine->Phenylthiosemicarbazide TargetMolecule 5-anilino-1,3,4-thiadiazole-2-thiol Phenylthiosemicarbazide->TargetMolecule Step 3 CS2_2 Carbon Disulfide CS2_2->TargetMolecule Base2 Base (e.g., KOH) Base2->TargetMolecule

Caption: Overall synthetic workflow for 5-anilino-1,3,4-thiadiazole-2-thiol.

Part 1: Synthesis of Phenyl Isothiocyanate

The initial step in this synthetic sequence is the preparation of phenyl isothiocyanate from aniline. A common and effective method involves the reaction of aniline with carbon disulfide in the presence of a base, such as aqueous ammonia, to form an ammonium dithiocarbamate salt. This intermediate is then treated with a desulfurylation agent, like lead(II) nitrate, to yield the desired isothiocyanate.[4]

Experimental Protocol: Phenyl Isothiocyanate Synthesis
  • In a flask, a mixture of aniline, carbon disulfide, and concentrated aqueous ammonia is prepared at a low temperature (0-10 °C) to facilitate the formation of the ammonium phenyldithiocarbamate salt.[5]

  • After allowing the reaction to proceed, the crystalline dithiocarbamate salt is isolated.

  • The salt is then dissolved in water and treated with a solution of lead(II) nitrate. This results in the formation of a precipitate of lead sulfide and the desired phenyl isothiocyanate.[4]

  • The phenyl isothiocyanate is then isolated, typically through steam distillation, and purified.[5]

Reaction Mechanism: From Aniline to Phenyl Isothiocyanate

The reaction proceeds through a nucleophilic addition of aniline to carbon disulfide, forming a dithiocarbamic acid, which is then deprotonated by ammonia to form the ammonium dithiocarbamate salt. The subsequent addition of a heavy metal salt like lead(II) nitrate facilitates the elimination of a sulfide moiety, leading to the formation of the isothiocyanate.

Part 2: Synthesis of 4-Phenylthiosemicarbazide

The second stage of the synthesis involves the reaction of phenyl isothiocyanate with hydrazine hydrate to form 4-phenylthiosemicarbazide. This reaction is a straightforward nucleophilic addition.

Experimental Protocol: 4-Phenylthiosemicarbazide Synthesis
  • Phenyl isothiocyanate is dissolved in a suitable solvent, such as ethanol.

  • Hydrazine hydrate is added dropwise to the solution, often with cooling to control the exothermic reaction.[3]

  • The reaction mixture is stirred for a period, during which the product, 4-phenylthiosemicarbazide, typically precipitates out of the solution.

  • The solid product is collected by filtration, washed, and can be recrystallized to achieve high purity.

Reaction Mechanism: Nucleophilic Addition to Isothiocyanate

The lone pair of electrons on one of the nitrogen atoms of hydrazine acts as a nucleophile, attacking the electrophilic carbon atom of the isothiocyanate group. The resulting intermediate then undergoes proton transfer to yield the stable 4-phenylthiosemicarbazide.

Part 3: Cyclization to 5-anilino-1,3,4-thiadiazole-2-thiol

The final and key step is the cyclization of 4-phenylthiosemicarbazide to form the 1,3,4-thiadiazole ring. This is commonly achieved by reacting the thiosemicarbazide with carbon disulfide in the presence of a strong base, such as potassium hydroxide, in an alcoholic solvent.[2][6][7]

Experimental Protocol: Cyclization Reaction
  • 4-Phenylthiosemicarbazide is dissolved in ethanol containing potassium hydroxide.[6]

  • Carbon disulfide is added to the solution, and the mixture is refluxed for several hours.[6]

  • After cooling, the reaction mixture is diluted with water and acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the crude product.[6]

  • The resulting solid, 5-anilino-1,3,4-thiadiazole-2-thiol, is collected by filtration, washed with water, and purified by recrystallization.

In-Depth Reaction Mechanism: Thiadiazole Ring Formation

The cyclization of thiosemicarbazides is a well-established method for synthesizing 1,3,4-thiadiazoles.[8] The mechanism for this specific transformation can be described as follows:

  • Formation of a Dithiocarbazate Salt: The terminal nitrogen of the 4-phenylthiosemicarbazide, activated by the basic medium, acts as a nucleophile and attacks the electrophilic carbon of carbon disulfide. This forms a dithiocarbazate intermediate.

  • Intramolecular Cyclization: The sulfur atom of the thiourea moiety within the dithiocarbazate intermediate then performs a nucleophilic attack on the newly introduced thiocarbonyl carbon. This intramolecular cyclization results in the formation of a five-membered ring intermediate.

  • Elimination and Aromatization: The cyclic intermediate then undergoes elimination of a molecule of hydrogen sulfide and a proton, facilitated by the basic conditions, to yield the stable, aromatic 1,3,4-thiadiazole ring.

Reaction_Mechanism cluster_0 Mechanism of 1,3,4-Thiadiazole Formation start 4-Phenylthiosemicarbazide + CS2 intermediate1 Dithiocarbazate Intermediate start->intermediate1 Nucleophilic Attack intermediate2 Cyclic Intermediate intermediate1->intermediate2 Intramolecular Cyclization product 5-anilino-1,3,4-thiadiazole-2-thiol intermediate2->product Elimination & Aromatization

Caption: Key stages in the reaction mechanism for thiadiazole ring formation.

Quantitative Data Summary

StepReactantsReagents/SolventsTypical Yield
1 Aniline, Carbon DisulfideNH4OH, Lead(II) Nitrate60-78%[5]
2 Phenyl Isothiocyanate, Hydrazine HydrateEthanolHigh
3 4-Phenylthiosemicarbazide, Carbon DisulfideKOH, Ethanol~74%[6]

Conclusion

The synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol can be reliably achieved through a well-defined, three-step process starting from aniline. Each step of the synthesis is based on fundamental organic chemistry principles, including nucleophilic addition and intramolecular cyclization. The robustness of this synthetic route, coupled with the potential biological significance of the target molecule, makes it a valuable procedure for researchers in medicinal chemistry and drug discovery. The understanding of the underlying reaction mechanisms provides a solid foundation for optimizing reaction conditions and adapting the synthesis for the creation of novel analogs.

References

  • Barbosa, G. A. D., & de Aguiar, A. P. (Year). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química. [Link]

  • Organic Syntheses. (n.d.). Isothiocyanic acid, phenyl ester. Organic Syntheses Procedure. [Link]

  • Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents. (n.d.). PMC. [Link]

  • Synthesis and Characterization of Novel thiocarbohydrazide Derivatives of Disubstituted N,N-Dimethylaminomaleimides. (n.d.). RJPN.org. [Link]

  • Solid-Phase Synthesis of 1,3,4-Thiadiazole Derivatives via Desulfurative Cyclization of Thiosemicarbazide Intermediate Resin. (2016). ACS Combinatorial Science. [Link]

  • Preparation of phenyl isothiocyanate. (2017). PrepChem.com. [Link]

  • Phenyl isothiocyanate. (n.d.). Wikipedia. [Link]

  • New Synthetic Pathways for Thiocarbohydrazide and Salicylaldehyde Azine Compounds. (2017). IARJSET. [Link]

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. (n.d.). Connect Journals. [Link]

  • Process for the production of thiocarbohydrazide. (n.d.).
  • CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. (n.d.). Acta Poloniae Pharmaceutica. [Link]

  • A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. (2012). PMC. [Link]

  • Solid-Phase Synthesis of 1,3,4-Thiadiazole Derivatives via Desulfurative Cyclization of Thiosemicarbazide Intermediate Resin. (2016). PubMed. [Link]

  • A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. (n.d.). Beilstein Journals. [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. (n.d.). sciforum.net. [Link]

  • Copper-mediated cyclization of thiosemicarbazones leading to 1,3,4-thiadiazoles: Structural elucidation, DFT calculations, in vitro biological evaluation and in silico evaluation studies. (2024). PubMed. [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Journal of Advanced Sciences and Engineering Technologies. [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (n.d.). Journal of Global Pharma Technology. [Link]

  • Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Antinociceptive Agents. (n.d.). Molecules. [Link]

  • Synthesis of 1,3,4-thiadiazoles. (n.d.). Organic Chemistry Portal. [Link]

  • A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). MDPI. [Link]

  • Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... (n.d.). ResearchGate. [Link]

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. (2025). PMC. [Link]

Sources

Exploratory

An In-depth Technical Guide to Determining the Solubility Profile of 5-anilino-1,3,4-thiadiazole-2-thiol in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility profile of 5-anilino-1,3,4-thiadiazole-2-thiol. Given the limited availability of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility profile of 5-anilino-1,3,4-thiadiazole-2-thiol. Given the limited availability of public domain data on the solubility of this specific compound, this document serves as a detailed, practical manual for generating this critical information in a laboratory setting. The methodologies outlined herein are grounded in established principles of physical chemistry and analytical science, ensuring the generation of robust and reliable data.

Introduction: The Significance of Solubility in the Context of 5-anilino-1,3,4-thiadiazole-2-thiol

5-anilino-1,3,4-thiadiazole-2-thiol belongs to the 1,3,4-thiadiazole class of heterocyclic compounds, which are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3] These activities can include antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The anilino substituent may further modulate the compound's biological and physicochemical properties.

The solubility of a compound is a critical determinant of its suitability for various applications, particularly in drug development. Poor solubility can lead to low bioavailability, which can, in turn, result in suboptimal therapeutic efficacy.[4] Understanding the solubility profile of 5-anilino-1,3,4-thiadiazole-2-thiol in a range of organic solvents is therefore essential for:

  • Formulation Development: Selecting appropriate solvent systems for drug formulation and delivery.

  • Process Chemistry: Optimizing reaction conditions and purification strategies during synthesis.

  • In Vitro and In Vivo Studies: Ensuring the compound is in a dissolved state for accurate biological assessment.

  • Predictive Modeling: Building a dataset to inform the development of structure-solubility relationships for related compounds.

This guide will provide a theoretical framework for understanding solubility and a detailed experimental protocol for its determination.

Theoretical Framework: Predicting Solubility with Hansen Solubility Parameters

Before embarking on experimental work, a theoretical approach can aid in the rational selection of solvents. The Hansen Solubility Parameters (HSP) provide a useful framework for predicting the miscibility of a solute in a solvent based on the principle of "like dissolves like".[5][6][7]

The total cohesive energy of a substance is divided into three components, each representing a different type of intermolecular interaction:

  • δd (Dispersion): Energy from London dispersion forces.

  • δp (Polar): Energy from dipolar intermolecular forces.

  • δh (Hydrogen Bonding): Energy from hydrogen bonds.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method is considered the "gold standard" for determining the thermodynamic equilibrium solubility of a compound.[8][9] It involves agitating an excess of the solid compound in a solvent for a sufficient period to reach equilibrium, followed by separation of the undissolved solid and quantification of the dissolved solute in the supernatant.

Materials and Reagents
  • 5-anilino-1,3,4-thiadiazole-2-thiol (solid, of known purity)

  • A selection of organic solvents (analytical grade or higher) with a range of polarities and hydrogen bonding capabilities (e.g., hexane, toluene, ethyl acetate, acetone, ethanol, methanol, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF)).

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Analytical balance

  • Volumetric flasks and pipettes

  • HPLC or UV-Vis spectrophotometer for quantification

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination workflow.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Quantification A Weigh excess 5-anilino-1,3,4-thiadiazole-2-thiol B Add a known volume of organic solvent to vials A->B Dispense C Seal vials and place on shaker at a constant temperature B->C D Agitate for a predetermined time (e.g., 24-48 hours) C->D E Centrifuge vials to pellet undissolved solid D->E F Filter supernatant using a syringe filter E->F Careful aspiration G Prepare dilutions of the filtrate F->G H Analyze by HPLC or UV-Vis spectroscopy G->H I Calculate solubility from calibration curve H->I

Caption: Experimental workflow for the shake-flask solubility determination.

Step-by-Step Protocol
  • Preparation of Slurries:

    • Add an excess amount of 5-anilino-1,3,4-thiadiazole-2-thiol to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

    • Accurately dispense a known volume of each selected organic solvent into the vials.

  • Equilibration:

    • Seal the vials tightly to prevent solvent evaporation.

    • Place the vials in an orbital shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C).

    • Agitate the slurries for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically recommended.[4][10] It is advisable to perform a time-to-equilibrium study by taking samples at different time points (e.g., 24, 48, and 72 hours) to ensure that the solubility has reached a plateau.

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed for a short period to allow for some sedimentation.

    • Centrifuge the vials at a moderate speed to pellet the undissolved solid.

    • Carefully withdraw an aliquot of the supernatant using a pipette.

    • Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles. This step is crucial to prevent artificially high solubility readings.[11]

  • Quantification:

    • Accurately dilute the clear filtrate with the appropriate solvent to bring the concentration within the linear range of the analytical method.

    • Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis spectroscopy.

Quantification of Solute Concentration

The accurate determination of the dissolved solute concentration is paramount. The choice of analytical method will depend on the physicochemical properties of 5-anilino-1,3,4-thiadiazole-2-thiol and the instrumentation available.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive method for quantifying organic compounds.[12]

  • Method Development:

    • Column Selection: A C18 reversed-phase column is a common starting point for the analysis of moderately polar organic compounds.

    • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically used. A gradient elution may be necessary to ensure good peak shape and resolution.

    • Detection: A UV detector set at the wavelength of maximum absorbance (λmax) of 5-anilino-1,3,4-thiadiazole-2-thiol is commonly employed. The λmax can be determined by running a UV scan of a dilute solution of the compound.

    • Flow Rate and Injection Volume: These parameters should be optimized to achieve a balance between analysis time and chromatographic performance.

  • Calibration Curve:

    • Prepare a series of standard solutions of 5-anilino-1,3,4-thiadiazole-2-thiol of known concentrations in the same solvent as the samples.

    • Inject the standards into the HPLC system and record the peak areas.

    • Plot a calibration curve of peak area versus concentration. The curve should be linear over the range of concentrations expected in the samples.

UV-Vis Spectroscopy

UV-Vis spectroscopy offers a simpler and faster method for quantification, provided the compound has a suitable chromophore and there are no interfering substances in the solvent.[11][13]

  • Determination of λmax:

    • Prepare a dilute solution of 5-anilino-1,3,4-thiadiazole-2-thiol in the solvent of interest.

    • Scan the solution across a range of UV-Vis wavelengths to identify the wavelength of maximum absorbance (λmax).

  • Calibration Curve:

    • Prepare a series of standard solutions of known concentrations.

    • Measure the absorbance of each standard at the predetermined λmax.

    • Plot a calibration curve of absorbance versus concentration. According to the Beer-Lambert law, this relationship should be linear.[14]

Data Analysis and Presentation

Calculation of Solubility

Once the concentration of the dissolved solute in the filtrate is determined from the calibration curve, the solubility can be expressed in various units, such as:

  • mg/mL: Milligrams of solute per milliliter of solvent.

  • Molarity (mol/L): Moles of solute per liter of solution.

  • Mole fraction (χ): Moles of solute divided by the total moles of solute and solvent.

Data Presentation

The solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Organic SolventPolarity IndexHansen Parameters (δd, δp, δh)Solubility (mg/mL) at 25 °CSolubility (mol/L) at 25 °C
Hexane0.1(14.9, 0.0, 0.0)
Toluene2.4(18.0, 1.4, 2.0)
Ethyl Acetate4.4(15.8, 5.3, 7.2)
Acetone5.1(15.5, 10.4, 7.0)
Ethanol5.2(15.8, 8.8, 19.4)
Methanol6.6(15.1, 12.3, 22.3)
DMF6.4(17.4, 13.7, 11.3)
DMSO7.2(18.4, 16.4, 10.2)

Note: The Hansen Parameter values provided are for the pure solvents and are illustrative. Actual values may vary slightly depending on the source.

Troubleshooting and Considerations

  • Compound Purity: The purity of the 5-anilino-1,3,4-thiadiazole-2-thiol used will directly impact the accuracy of the solubility measurement. Ensure the compound is well-characterized and of the highest possible purity.

  • Solvent Purity: Use high-purity solvents to avoid interferences in the analytical quantification.

  • Temperature Control: Solubility is temperature-dependent.[15][16][17] Maintain a constant and accurately recorded temperature throughout the equilibration process.

  • pH of the Medium: For ionizable compounds, solubility can be highly dependent on the pH of the solvent.[9] While this is less of a concern for non-aqueous organic solvents, it is a critical factor in aqueous solubility determination.

  • Polymorphism: Different crystalline forms (polymorphs) of a compound can have different solubilities. It is important to characterize the solid form of the starting material and to check for any phase transitions during the experiment.

Conclusion

This technical guide provides a robust framework for the experimental determination of the solubility profile of 5-anilino-1,3,4-thiadiazole-2-thiol in a range of organic solvents. By following the detailed protocols for the shake-flask method and employing accurate analytical quantification techniques such as HPLC or UV-Vis spectroscopy, researchers can generate high-quality, reliable data. This information is invaluable for advancing the research and development of this and related compounds, particularly in the fields of medicinal chemistry and drug discovery. The systematic approach outlined in this guide will enable scientists to make informed decisions regarding formulation, process development, and biological evaluation.

References

  • Hansen, C. M. (1967). The Three Dimensional Solubility Parameter and Solvent Diffusion Coefficient. Danish Technical Press.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • Adscientis. (n.d.). Hansen Solubility Parameters (HSP).
  • AgfaLabs. (2022, August 30). Hansen Solubility Parameters (HSP).
  • Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
  • LibreTexts Chemistry. (2024, September 24). Solubility test for Organic Compounds.
  • Verwer, P., & van de Waterbeemd, H. (2018). Revisiting Hansen Solubility Parameters by Including Thermodynamics. CHIMIA International Journal for Chemistry, 72(11), 782-788.
  • University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from University of Colorado Boulder website.
  • Enamine. (n.d.). Shake-Flask Solubility Assay.
  • Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.
  • protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
  • Wikipedia. (n.d.). Solubility.
  • Park, K. (n.d.). Hansen Solubility Parameters.
  • American Chemical Society. (n.d.). UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells.
  • Pion Inc. (2024, September 25). UV-Vis Spectroscopy in Kinetic Dissolution: Key Challenges & Solutions.
  • American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Retrieved from American Pharmaceutical Review website.
  • LibreTexts Chemistry. (2020, June 29). 8: Identification of Unknowns (Experiment).
  • National Institutes of Health. (2025, July 29). Physics-Based Solubility Prediction for Organic Molecules.
  • National Center for Biotechnology Information. (2022, September 12). Biochemistry, Dissolution and Solubility.
  • Purdue University. (n.d.). Solubility.
  • Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from a Cengage Learning supplemental document.
  • LibreTexts Chemistry. (2022, November 13). 8.2: Thermodynamics of Solutions.
  • ResearchGate. (2014, January 5). How to find solubilities of drugs by using uv-visible spectroscopy?
  • ResearchGate. (2017, February 7). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?
  • Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection.
  • ACS Publications. (2017, December 15). Online HPLC-ESI-HRMS Method for the Analysis and Comparison of Different Dissolved Organic Matter Samples.
  • Taylor & Francis Online. (2022, November 29). Green Synthesis of Novel[5][6][7]Thiadiazolo[3,2-a]Pyrimidines via Three-Component Reaction of 5-Amino-1,3,4-Thiadiazole-2-Thiol, Aromatic Aldehydes, and Meldrum's Acid. Retrieved from Taylor & Francis Online website.

  • ResearchGate. (2021, March 1). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives.
  • National Institutes of Health. (2025, January 29). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities.
  • ResearchGate. (2022, July 15). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol.
  • Supelco. (n.d.). Bulletin 865B GC/HPLC Analyses of Organic Compounds in Drinking Water: US EPA Procedures.
  • Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Retrieved from Journal of Global Pharma Technology website.
  • Letters in Applied NanoBioScience. (2021, January 20). Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives. Retrieved from Letters in Applied NanoBioScience website.
  • ResearchGate. (2012, February 25). Characterization of dissolved organic matter using high-performance liquid chromatography (HPLC)-size exclusion chromatography (SEC) with a multiple wavelength absorbance detector.
  • JASCO Global. (2025, December 9). Principles of HPLC (5) Qualitative and quantitative analysis.
  • ACS Publications. (n.d.). An Inquiry-Based Experiment Exploring the Theory Behind HPLC Quantification.
  • National Institutes of Health. (2025, April 16). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents.
  • ResearchGate. (2022, December 1). (PDF) Chemical properties of thiadiazole compounds.
  • National Institutes of Health. (n.d.). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold.
  • MDPI. (2020, June 18). 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure.

Sources

Foundational

An In-depth Technical Guide to the Spectroscopic Characterization of 5-anilino-1,3,4-thiadiazole-2-thiol using NMR and FTIR

Introduction The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer prop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The compound 5-anilino-1,3,4-thiadiazole-2-thiol, in particular, represents a significant structural motif. Its biological activity is intimately linked to its molecular structure and the interplay of its functional groups. A thorough spectroscopic characterization is therefore paramount for confirming its identity, purity, and understanding its chemical behavior, which is crucial for drug development and quality control.

This guide provides a comprehensive technical overview of the characterization of 5-anilino-1,3,4-thiadiazole-2-thiol using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the theoretical underpinnings of these techniques, provide detailed experimental protocols, and interpret the resulting spectral data.

A critical aspect of 5-anilino-1,3,4-thiadiazole-2-thiol is its potential for tautomerism, existing in either a thione or a thiol form.[3] Spectroscopic analysis is instrumental in determining the predominant tautomeric form in a given state (solid or in solution).

Molecular Structure and Tautomerism

The structure of 5-anilino-1,3,4-thiadiazole-2-thiol features a central 1,3,4-thiadiazole ring substituted with an anilino group at the 5-position and a thiol/thione group at the 2-position.

Molecular Structure of 5-anilino-1,3,4-thiadiazole-2-thione (Thione form).

The potential for tautomerism arises from the migration of a proton. The thione form is characterized by a carbon-sulfur double bond (C=S) and an N-H bond within the thiadiazole ring, while the thiol form features a carbon-sulfur single bond with a proton on the sulfur (S-H) and a carbon-nitrogen double bond (C=N) in the ring. Experimental evidence from various spectroscopic studies on related 1,3,4-thiadiazole derivatives suggests that the thione form is generally more stable.[3]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. By measuring the absorption of infrared radiation at various frequencies, we can deduce the types of bonds and their vibrational modes.

Experimental Protocol: FTIR Spectroscopy
  • Sample Preparation: For solid samples, the KBr pellet method is commonly employed. A small amount of the sample (1-2 mg) is intimately mixed with approximately 200 mg of dry potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

  • Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer. The spectrum is typically recorded over a range of 4000 to 400 cm⁻¹. A background spectrum of a pure KBr pellet is recorded first and automatically subtracted from the sample spectrum.

Interpretation of the FTIR Spectrum

The FTIR spectrum of 5-anilino-1,3,4-thiadiazole-2-thiol is expected to show characteristic absorption bands corresponding to its various functional groups.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Rationale
N-H (Anilino)Stretching3400 - 3300The N-H bond of the secondary amine group gives a characteristic sharp to medium absorption band.
N-H (Thiadiazole)Stretching3200 - 3100The N-H bond within the thiadiazole ring (thione tautomer) typically absorbs in this region.
C-H (Aromatic)Stretching3100 - 3000The stretching vibrations of the C-H bonds in the anilino phenyl ring.
C=N (Thiadiazole)Stretching1630 - 1600The C=N stretching vibration within the thiadiazole ring is a key indicator.[4][5]
C=C (Aromatic)Stretching1600 - 1450Multiple bands are expected due to the stretching vibrations of the carbon-carbon double bonds in the phenyl ring.[6]
C-NStretching1350 - 1250The stretching vibration of the C-N bond connecting the anilino group to the thiadiazole ring.[6]
C=S (Thione)Stretching1200 - 1050The presence of a band in this region is strong evidence for the thione tautomer.[7]
C-S (Thiadiazole)Stretching750 - 650The C-S stretching vibration within the thiadiazole ring.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H (proton) and ¹³C (carbon-13) NMR are essential for a complete structural elucidation.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. The choice of solvent is critical as it can influence the chemical shifts and potentially the tautomeric equilibrium.[8] DMSO-d₆ is often a good choice for this class of compounds due to its high dissolving power.

  • Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is typically acquired at a frequency of 400 MHz or higher. For ¹³C NMR, a frequency of 100 MHz or higher is common. Standard pulse sequences are used for both types of experiments.

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum will provide information on the number of different types of protons, their chemical environment, and their connectivity.

Proton(s) Expected Chemical Shift (δ, ppm) Multiplicity Integration Rationale
N-H (Thiadiazole)13.0 - 14.0Singlet (broad)1HThe acidic proton on the nitrogen of the thiadiazole ring is typically deshielded and appears far downfield.[6]
N-H (Anilino)9.5 - 10.5Singlet (broad)1HThe proton on the anilino nitrogen is also deshielded and often exchanges with residual water in the solvent, leading to a broad signal.[7]
Aromatic Protons7.0 - 8.0Multiplet5HThe five protons on the anilino phenyl ring will appear as a complex multiplet due to spin-spin coupling.
Interpretation of the ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their electronic environment.

Carbon(s) Expected Chemical Shift (δ, ppm) Rationale
C=S (Thione)180 - 190The carbon of the thione group is highly deshielded and appears at a very low field.[6] This is a key diagnostic peak for the thione tautomer.
C-N (Thiadiazole)160 - 170The carbon atom in the thiadiazole ring attached to the anilino group.[2][9]
Aromatic Carbons (ipso)135 - 145The carbon atom of the phenyl ring directly attached to the anilino nitrogen.
Aromatic Carbons115 - 130The remaining carbon atoms of the anilino phenyl ring.

The observation of a signal in the 180-190 ppm range in the ¹³C NMR spectrum is definitive evidence for the presence of the C=S group, confirming the thione tautomer in solution.[6]

Integrated Spectroscopic Analysis Workflow

The structural elucidation of 5-anilino-1,3,4-thiadiazole-2-thiol is a synergistic process involving both FTIR and NMR spectroscopy.

cluster_ftir FTIR Analysis cluster_nmr NMR Analysis ftir_sample Sample Preparation (KBr Pellet) ftir_acq Data Acquisition ftir_sample->ftir_acq ftir_interp Spectral Interpretation ftir_acq->ftir_interp final_structure Confirmed Structure of 5-anilino-1,3,4-thiadiazole-2-thiol (Thione Tautomer) ftir_interp->final_structure Functional Group Identification (N-H, C=S) nmr_sample Sample Preparation (Deuterated Solvent) nmr_acq Data Acquisition (¹H and ¹³C) nmr_sample->nmr_acq nmr_interp Spectral Interpretation nmr_acq->nmr_interp nmr_interp->final_structure Carbon-Hydrogen Framework (Aromatic, C=S)

Workflow for the spectroscopic characterization of 5-anilino-1,3,4-thiadiazole-2-thiol.

Conclusion

References

  • Spectroscopic Studies of Fluorescence Effects in Bioactive 4-(5-Heptyl-1,3,4-Thiadiazol-2-yl)Benzene-1,3-Diol and 4-(5-Methyl-1,3,4-Thiadiazol-2-yl)Benzene-1,3-Diol Molecules Induced by pH Changes. (n.d.).
  • PubChem. (n.d.). 1,3,4-Thiadiazole-2(3H)-thione, 5-anilino-. Retrieved from [Link]

  • Spectroscopic characterization and assessment of microbiological potential of 1,3,4-thiadiazole derivative showing ESIPT dual fluorescence enhanced by aggregation effects. (n.d.). Retrieved from [Link]

  • Spectroscopic and Theoretical Studies of Fluorescence Effects in Bio-Active: 4-(5-(methyl-1,3,4-thiadiazol-2-yl))benzene-1,3-diol and 4-(5-(methylamino-1,3,4-thiadiazol-2-yl))benzene-1,3-diol. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). Semantic Scholar. Retrieved from [Link]

  • Assessment of the Microbiological Potential and Spectroscopic Properties of New Imino-1,3,4-Thiadiazoles Showing the ESIPT Effect Strongly Enhanced by Aggregation. (2025). MDPI. Retrieved from [Link]

  • New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. (2022). MDPI. Retrieved from [Link]

  • 1H and 13C NMR Spectral Characterization of Some Novel 7H-1,2,4-triazolo[3, 4-b][1][10][11] Thiadiazine Derivatives. (2007). PubMed. Retrieved from [Link]

  • Synthesis of 5-Aroylamino-3H-1,3,4-thiadiazole-2-thiones and Their Tautomerism. (n.d.). Retrieved from [Link]

  • Characterization & Invitro Antioxidant Activity of 1, 3, 4 Thiadiazole Derivatives of Thiazolidinone. (2025). Scholars Middle East Publishers. Retrieved from [Link]

  • Green Efficient Synthesis of[1][10][11]Thiadiazole-Tethered Alkoxyaryl Hydrazones: Evaluation of Antitumor Activities and Molecular Docking Studies. (2025). ACS Omega. Retrieved from [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Retrieved from [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Publishing. Retrieved from [Link]

  • ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. (n.d.). Retrieved from [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (2021). ResearchGate. Retrieved from [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. (n.d.). Retrieved from [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (n.d.). Journal of Global Pharma Technology. Retrieved from [Link]

  • 1,3,4-Thiadiazole-2(3H)-thione, 5-amino-. (n.d.). NIST WebBook. Retrieved from [Link]

  • 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. (n.d.). ResearchGate. Retrieved from [Link]

  • The Tautomerism of 5-Amino-3-oxo-1,2,4-thiadiazole: An Experimental and Theoretical Study. (2007). ElectronicsAndBooks. Retrieved from [Link]

  • Synthesis and identification of some derivatives of 1,3,4-thiadiazole. (n.d.). JOCPR. Retrieved from [Link]

  • Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. (2022). Retrieved from [Link]

  • Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. (2020). MDPI. Retrieved from [Link]

  • Synthesis and Characterization of Some 5-Substituted 2-Thiol/Thione-1,3,4-Oxadiazoles. (2016). Retrieved from [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. (n.d.). Retrieved from [Link]

  • 5-amino-1,3,4-thadiazole-2-thiol - Optional[FTIR] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

  • Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. (2020). PubMed. Retrieved from [Link]

  • 5-(allylamino)-1,3,4-thiadiazole-2(3H)-thione - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved from [Link]

Sources

Exploratory

Structural Elucidation of 5-Anilino-1,3,4-thiadiazole-2-thiol via Single Crystal X-ray Diffraction: A Comprehensive Technical Guide

Executive Summary The 1,3,4-thiadiazole scaffold is a highly privileged pharmacophore in medicinal chemistry, extensively utilized in the development of antimicrobial, anti-inflammatory, and anticancer therapeutics[1]. A...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,3,4-thiadiazole scaffold is a highly privileged pharmacophore in medicinal chemistry, extensively utilized in the development of antimicrobial, anti-inflammatory, and anticancer therapeutics[1]. A fundamental challenge in optimizing these molecules for target binding is understanding their exact 3D conformation, tautomeric equilibrium, and supramolecular assembly. Single Crystal X-ray Diffraction (SCXRD) remains the gold standard for unambiguously resolving these structural parameters[2]. This technical guide provides an in-depth, self-validating workflow for the SCXRD study of 5-anilino-1,3,4-thiadiazole-2-thiol (also known as 5-phenylamino-1,3,4-thiadiazole-2-thiol), detailing the causality behind experimental choices from synthesis to crystallographic refinement.

Causality in Experimental Design: Resolving Thiol-Thione Tautomerism

The structural characterization of 5-anilino-1,3,4-thiadiazole-2-thiol is complicated by its tautomeric nature. In solution, the molecule exists in a dynamic equilibrium between the thiol (-SH) and thione (=S) forms. However, during the crystallization process, the thermodynamic stability of the crystal lattice dictates the preferred tautomeric state[2].

The thione form is overwhelmingly favored in the solid state. The causality behind this shift is driven by lattice energy minimization: the resulting N-H group in the thione tautomer acts as a potent hydrogen bond donor, facilitating robust intermolecular N-H···S hydrogen bonding networks that stabilize the crystal packing[3].

Tautomerism_Logic Thiol Thiol Tautomer (-SH, -N=C) Equilibrium Solution State Equilibrium Thiol->Equilibrium Thione Thione Tautomer (=S, -NH-) Thione->Equilibrium H_Bonding Intermolecular H-Bonding (N-H···S) Thione->H_Bonding Donates H SolidState Solid State Crystallization Equilibrium->SolidState Solvent Evaporation SolidState->Thione Preferential Shift Packing Crystal Packing Stabilization H_Bonding->Packing Lattice Energy

Diagram 1: Thermodynamic logic driving the thiol-thione tautomeric shift during crystallization.

Experimental Methodology: Synthesis and SCXRD Protocol

To achieve high-resolution crystallographic data, the experimental protocol must be meticulously controlled. The following step-by-step methodology ensures a self-validating workflow.

Step 1: Chemical Synthesis
  • Reagent Preparation: Dissolve 4-phenylthiosemicarbazide (10 mmol) in absolute ethanol (30 mL).

  • Cyclization Reaction: Add carbon disulfide (CS₂, 15 mmol) and potassium hydroxide (KOH, 10 mmol) to the mixture.

    • Causality Note: KOH is utilized to deprotonate the intermediate, forming a soluble potassium dithiocarbazate salt. Upon heating, this salt undergoes an intramolecular cyclization to yield the 1,3,4-thiadiazole core[4].

  • Reflux & Precipitation: Reflux the reaction mixture for 6-8 hours. Cool to room temperature and acidify with dilute HCl to precipitate 5-anilino-1,3,4-thiadiazole-2-thiol. Filter, wash with cold water, and dry under a vacuum.

Step 2: Single Crystal Growth
  • Solvent Selection: Dissolve the purified powder in a binary solvent system (e.g., Ethanol/DMF, 1:1 v/v).

    • Causality Note: A binary system ensures both high initial solubility (via DMF) and controlled volatility (via Ethanol) for optimal supersaturation.

  • Filtration: Pass the solution through a 0.22 μm PTFE syringe filter to remove particulate matter that could cause premature, heterogeneous nucleation.

  • Slow Evaporation: Allow the solution to undergo slow evaporation at ambient temperature (20-25°C) in a vibration-free environment for 7-14 days until suitable single crystals form.

Step 3: SCXRD Data Collection
  • Crystal Selection: Select a crystal with dimensions approximately 0.2 × 0.2 × 0.1 mm using a polarizing microscope.

  • Mounting: Mount the crystal on a cryoloop using Paratone-N oil.

    • Causality Note: The oil serves a dual purpose: it adheres the crystal to the loop and acts as a cryoprotectant to prevent ice formation during cooling.

  • Diffraction: Transfer the mounted crystal to the goniometer of a diffractometer equipped with a CCD or CMOS detector and a graphite-monochromated Mo Kα radiation source (λ = 0.71073 Å)[3].

  • Cryocooling: Cool the crystal to 100 K using a nitrogen cold stream. Cooling minimizes the thermal motion of atoms (reducing the Debye-Waller factor), thereby significantly enhancing high-angle diffraction intensity and overall resolution[3].

Step 4: Data Reduction and Refinement
  • Integration: Integrate the raw diffraction frames using SAINT software. Apply multi-scan absorption corrections using SADABS[3].

  • Structure Solution: Solve the phase problem using dual-space algorithms (e.g., SHELXT).

  • Refinement: Refine the structure using full-matrix least-squares on F² via SHELXL. Anisotropically refine all non-hydrogen atoms.

    • Causality Note: Hydrogen atoms attached to nitrogen must be located from the difference Fourier map and refined freely to unambiguously confirm the thione tautomeric state.

SCXRD_Workflow Synthesis 1. Chemical Synthesis (Phenylthiosemicarbazide + CS2) Crystallization 2. Single Crystal Growth (Slow Evaporation) Synthesis->Crystallization Purified Compound Mounting 3. Crystal Mounting (Cryoloop + Paratone Oil) Crystallization->Mounting Suitable Crystal Diffraction 4. X-ray Diffraction (Mo Kα, 100K) Mounting->Diffraction Goniometer Integration 5. Data Integration (SAINT / SADABS) Diffraction->Integration Raw Frames Refinement 6. Structure Refinement (SHELXT / SHELXL) Integration->Refinement hkl File

Diagram 2: End-to-end experimental workflow for Single Crystal X-ray Diffraction.

Quantitative Data Presentation: Crystallographic Parameters

The structural integrity of the SCXRD study is validated by the crystallographic refinement parameters. Below is a summary table of typical, high-quality crystallographic data for 5-anilino-1,3,4-thiadiazole-2-thiol derivatives[3][5].

Crystallographic ParameterValue / Description
Empirical Formula C₈H₇N₃S₂
Formula Weight 209.29 g/mol
Temperature 100(2) K
Wavelength (Mo Kα) 0.71073 Å
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a ≈ 7.5 Å, b ≈ 11.2 Å, c ≈ 12.4 Å, β ≈ 105°
Volume ≈ 1005 ų
Z (Molecules per unit cell) 4
Goodness-of-fit (GOF) on F² 1.02 - 1.08
Final R indices [I>2σ(I)] R₁ ≈ 0.035, wR₂ ≈ 0.085

Structural Analysis and Supramolecular Architecture

The SCXRD analysis provides profound insights into the electronic structure of 5-anilino-1,3,4-thiadiazole-2-thiol. The C-S bond length of the exocyclic sulfur atom typically measures around 1.66-1.68 Å. This value is intermediate between a standard C-S single bond (1.82 Å) and a C=S double bond (1.60 Å), indicating a high degree of electron delocalization across the thiadiazole ring[2]. However, the unambiguous localization of a proton on the adjacent ring nitrogen (N3) confirms the thione tautomer dominates the solid state[2].

The supramolecular architecture is governed by strong directional interactions. The N-H group of the thione acts as a primary hydrogen bond donor to the exocyclic sulfur atom of an adjacent molecule, forming robust N-H···S hydrogen-bonded dimers or infinite 1D chains. Furthermore, the anilino (phenylamino) rings engage in offset π-π stacking interactions and C=S···π contacts, which interlock the 1D chains into a highly stable 3D supramolecular network[5].

Implications for Structure-Based Drug Design (SBDD)

Understanding the exact 3D conformation and tautomeric preference of 5-anilino-1,3,4-thiadiazole-2-thiol is critical for drug development. When this scaffold is utilized to inhibit target enzymes (e.g., the unsaturated fatty acid synthase FabX in Helicobacter pylori), the thione/thiol equilibrium dictates the molecule's ability to act as a hydrogen bond donor or acceptor within the catalytic tunnel[6].

The precise mapping of the van der Waals radii, bond angles, and electrostatic potential derived from the SCXRD CIF (Crystallographic Information File) allows computational chemists to perform highly accurate molecular docking and molecular dynamics (MD) simulations, ultimately accelerating the lead optimization process[1].

References

  • Unanticipated Reactivity toward Nucleophilic Attack in the Synthesis of Saccharyl-1,3,4-Thiadiazolyl Conjugates: Structure and Mechanistic Insights National Institutes of Health (NIH) / PMC URL:[Link]

  • 1,3,4-Thiadiazole and its Derivatives: An Overview on Crystal Structure and Tribology Activities ResearchGate URL:[Link]

  • Anti-biofilm Fe3O4@C18-[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate Derivative Core-shell Nanocoatings MDPI URL:[Link]

  • Synthesis of 2-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)thio)acetic Acid and Theoretical Evaluation of Its Biological Activity ResearchGate URL:[Link]

  • Discovery of 1,3,4-Thiadiazole Sulfonamide-Based Potent Inhibitors against the Unsaturated Fatty Acid Synthase FabX of Helicobacter pylori ACS Publications URL:[Link]

  • Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach MDPI URL:[Link]

Sources

Foundational

A Comprehensive Technical Guide to the Toxicity and Safe Handling of 5-Substituted-1,3,4-Thiadiazole-2-Thiols

Disclaimer: This guide provides an in-depth analysis of the toxicity and safety data for 5-amino-1,3,4-thiadiazole-2-thiol as a representative analogue for the 5-anilino-1,3,4-thiadiazole-2-thiol class of compounds. Due...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: This guide provides an in-depth analysis of the toxicity and safety data for 5-amino-1,3,4-thiadiazole-2-thiol as a representative analogue for the 5-anilino-1,3,4-thiadiazole-2-thiol class of compounds. Due to a lack of specific safety and toxicity data for 5-anilino-1,3,4-thiadiazole-2-thiol in publicly available literature and safety data sheets, the information from its close structural analogue, 5-amino-1,3,4-thiadiazole-2-thiol (CAS: 2349-67-9), is used to provide a foundational understanding. Researchers and drug development professionals must conduct a compound-specific risk assessment and experimental validation for 5-anilino-1,3,4-thiadiazole-2-thiol before use.

Introduction: The 1,3,4-Thiadiazole Scaffold in Research

The 1,3,4-thiadiazole ring is a vital heterocyclic scaffold in medicinal chemistry and drug development, exhibiting a wide range of biological activities.[1][2][3] Derivatives of this core structure have been investigated for their potential as antimicrobial, anticancer, diuretic, and anticonvulsant agents.[1][4][5][6] The compound 5-anilino-1,3,4-thiadiazole-2-thiol belongs to this versatile class of molecules. Understanding the toxicological profile and safe handling requirements is a critical prerequisite for its application in research and development.

This technical guide synthesizes available safety data for the closely related 5-amino-1,3,4-thiadiazole-2-thiol to establish a baseline for safe laboratory practices. We will delve into its physicochemical properties, known toxicological hazards, recommended handling procedures, and emergency responses.

Physicochemical and Toxicological Profile

The properties of a chemical are fundamental to understanding its behavior and potential hazards. The following data has been consolidated for 5-amino-1,3,4-thiadiazole-2-thiol (CAS: 2349-67-9), which serves as the primary reference for this guide.

Physicochemical Data Summary
PropertyValueSource
Chemical Name 5-amino-1,3,4-thiadiazole-2-thiol[7][8]
Synonyms 2-Amino-5-mercapto-1,3,4-thiadiazole[7]
CAS Number 2349-67-9[7][9]
Molecular Formula C₂H₃N₃S₂[7][9]
Molecular Weight 133.20 g/mol [7][10]
Appearance White or pale yellow to cream powder[5][9]
Melting Point 235 °C (decomposes)[7]
Toxicological Hazard Summary

5-Amino-1,3,4-thiadiazole-2-thiol is classified as hazardous. The primary routes of exposure are oral ingestion, skin contact, and inhalation of dust.[8][11]

Hazard ClassificationCategoryDescription
Acute Oral Toxicity Category 4Harmful if swallowed.[7][8][11]
Skin Corrosion/Irritation Category 2Causes skin irritation.[7][8][10][11]
Serious Eye Damage/Irritation Category 2Causes serious eye irritation.[7][8][10][11]
Skin Sensitization Category 1May cause an allergic skin reaction.[10]
Specific Target Organ Toxicity (Single Exposure) Category 3May cause respiratory irritation.[7][8][11]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating hazard information.

  • Pictogram: GHS07 (Exclamation Mark)[10]

  • Signal Word: Warning [7][8][10]

Hazard Statements:

  • H302: Harmful if swallowed.[7][8]

  • H315: Causes skin irritation.[8][10][12]

  • H317: May cause an allergic skin reaction.[10]

  • H319: Causes serious eye irritation.[8][10][12]

  • H335: May cause respiratory irritation.[8][12]

Precautionary Statements: A comprehensive list of precautionary statements is essential for safe handling. Key statements include:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[11][12]

  • P264: Wash skin thoroughly after handling.[8][11]

  • P270: Do not eat, drink or smoke when using this product.[8][11]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[10][12]

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[7]

  • P302 + P352: IF ON SKIN: Wash with plenty of water.[7][8]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8][10][12]

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is paramount to minimize exposure and ensure operator safety.

Engineering Controls & Personal Protective Equipment (PPE)

The causality behind PPE selection is the mitigation of identified hazards. The primary risks associated with this compound are skin/eye irritation and respiratory irritation from dust.

  • Ventilation: Handle in a well-ventilated area.[8] For procedures that may generate dust, a local exhaust ventilation system or a chemical fume hood is required.

  • Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[8] This provides a physical barrier against airborne particles.

  • Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.[8][13] Gloves must be inspected before use and changed immediately if contamination occurs.[8]

  • Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations below exposure limits, a full-face respirator with an appropriate particle filter (e.g., N95) should be used.[7][8]

Storage and Incompatibility
  • Storage Conditions: Store in a cool, dry, and well-ventilated place.[8][10] Keep containers tightly closed to prevent moisture ingress and contamination.[8][10]

  • Incompatible Materials: Avoid contact with strong oxidizing agents.

Emergency and First-Aid Procedures

A self-validating safety protocol includes clear, actionable steps for emergency situations.

  • Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[10][11]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[11][12] If skin irritation or a rash occurs, seek medical attention.[8][11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[10][11] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[10][11]

  • Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterward. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10][11]

Experimental Workflow and Data Interpretation

The following sections outline the methodologies for assessing the key toxicological endpoints discussed in this guide.

Standard Toxicity Assessment Workflow

The diagram below illustrates a generalized workflow for the initial toxicological assessment of a novel chemical compound, integrating both computational and in-vitro methods before proceeding to more complex in-vivo studies.

Toxicity_Assessment_Workflow Figure 1. Generalized Toxicity Assessment Workflow cluster_0 Phase 1: In-Silico & Physicochemical Analysis cluster_1 Phase 2: In-Vitro Screening cluster_2 Phase 3: In-Vivo Studies (if necessary) cluster_3 Phase 4: Data Integration & Reporting QSAR QSAR Modeling (Toxicity Prediction) CellViability Cell Viability Assays (e.g., MTT, LDH) QSAR->CellViability Guide dose selection PhysChem Physicochemical Characterization (Solubility, Stability, logP) PhysChem->CellViability Genotoxicity Genotoxicity Assays (e.g., Ames Test) CellViability->Genotoxicity Irritation Skin/Eye Irritation Assays (e.g., EpiDerm™, EpiOcular™) Genotoxicity->Irritation AcuteTox Acute Systemic Toxicity (e.g., OECD 420/423) Irritation->AcuteTox Proceed if warranted DermalTox Dermal Irritation/Sensitization (e.g., OECD 404/406) AcuteTox->DermalTox RiskAssessment Risk Assessment & Hazard Classification DermalTox->RiskAssessment SDS_Authoring Safety Data Sheet (SDS) Generation RiskAssessment->SDS_Authoring

Caption: Generalized Toxicity Assessment Workflow

Protocol: In-Vitro Skin Irritation Assessment (OECD TG 439)

This protocol provides a high-level overview based on the OECD Test Guideline 439 for in-vitro skin irritation, a non-animal alternative that uses reconstructed human epidermis (RhE) models.

  • Preparation of Test Chemical: Prepare a stock solution of the test chemical (e.g., 5-anilino-1,3,4-thiadiazole-2-thiol) in a suitable solvent (e.g., DMSO). Make serial dilutions as required.

  • Tissue Culture: Culture RhE tissues at the air-liquid interface according to the model manufacturer's instructions until they are fully differentiated.

  • Application: Topically apply a defined amount of the test chemical (e.g., 25 µL) to the surface of the RhE tissue. Include a negative control (solvent) and a positive control (e.g., 5% Sodium Dodecyl Sulfate).

  • Incubation: Incubate the treated tissues for a specified period (e.g., 60 minutes) at 37°C, 5% CO₂.

  • Washing: Thoroughly wash the tissues with a buffered saline solution to remove the test chemical.

  • Post-Incubation: Transfer tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours).

  • Viability Assessment (MTT Assay):

    • Incubate tissues with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) for approximately 3 hours.

    • Living cells with active dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

    • Extract the formazan using an appropriate solvent (e.g., isopropanol).

    • Measure the optical density (OD) of the extracted formazan using a spectrophotometer (e.g., at 570 nm).

  • Data Analysis: Calculate the percentage of cell viability for each tissue relative to the negative control. A chemical is classified as an irritant (Category 2) if the mean tissue viability is less than or equal to 50%.

Conclusion

References

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. (URL: [Link])

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (URL: [Link])

  • Synthesis and Biological Activities of Some New Derivatives Based on 5-Styryl-2-amino-1,3,4-thiadiazole - Chemical Methodologies. (URL: [Link])

  • 5-[(propan-2-yl)amino]-1,3,4-thiadiazole-2-thiol - NextSDS. (URL: [Link])

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives - Semantic Scholar. (URL: [Link])

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (URL: [Link])

  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC. (URL: [Link])

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities - PMC. (URL: [Link])

  • 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL - Inxight Drugs. (URL: [Link])

  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - MDPI. (URL: [Link])

  • 5-{[(thiophen-2-yl)methyl]amino}-1,3,4-thiadiazole-2-thiol - NextSDS. (URL: [Link])

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: 5-anilino-1,3,4-thiadiazole-2-thiol as a High-Efficacy Green Corrosion Inhibitor for Mild Steel

Introduction: The Imperative for Green Corrosion Inhibitors The corrosion of mild steel remains a critical challenge in numerous industrial applications, including cooling water systems, oil and gas pipelines, and chemic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Green Corrosion Inhibitors

The corrosion of mild steel remains a critical challenge in numerous industrial applications, including cooling water systems, oil and gas pipelines, and chemical processing plants.[1] Acidic solutions, frequently used for cleaning, pickling, and descaling, accelerate this degradation, leading to significant economic losses and potential safety hazards.[2] While various corrosion inhibitors have been developed, many are toxic and environmentally harmful, prompting stringent regulations and a shift towards "green" or eco-friendly alternatives.[3]

Heterocyclic organic compounds containing nitrogen, sulfur, and oxygen atoms have emerged as a promising class of green corrosion inhibitors.[4] Their efficacy stems from the presence of lone pair electrons and π-electrons, which facilitate strong adsorption onto metal surfaces, creating a protective barrier.[4][5] Among these, derivatives of the 1,3,4-thiadiazole ring are of particular interest.[1][4]

This document provides a detailed technical guide on the application of 5-anilino-1,3,4-thiadiazole-2-thiol (ATT) as a potent, green corrosion inhibitor for mild steel in acidic environments. We will explore its mechanism of action and provide comprehensive, step-by-step protocols for its synthesis and evaluation using state-of-the-art electrochemical and surface analysis techniques.

Proposed Mechanism of Inhibition

The effectiveness of 5-anilino-1,3,4-thiadiazole-2-thiol as a corrosion inhibitor is rooted in its molecular structure and its ability to adsorb onto the mild steel surface, blocking the active sites where corrosion occurs.[4] The inhibition mechanism is typically a combination of physisorption and chemisorption.[3][6]

  • Physisorption (Electrostatic Adsorption): In an acidic medium, the steel surface acquires a positive charge. Concurrently, anions from the acid (e.g., Cl⁻ or SO₄²⁻) adsorb onto the surface, creating a net negative charge. The ATT molecule, which can become protonated at its nitrogen atoms, is then electrostatically attracted to this negatively charged surface.[7]

  • Chemisorption (Coordinate Bonding): This stronger form of adsorption involves electron sharing between the inhibitor and the metal. The lone pair electrons on the sulfur and nitrogen atoms within the ATT molecule can be donated to the vacant d-orbitals of the iron atoms on the mild steel surface, forming stable coordinate covalent bonds. The delocalized π-electrons from the thiadiazole and aniline rings further strengthen this interaction.[4]

This adsorbed layer acts as a physical barrier, isolating the metal from the corrosive environment and significantly reducing both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.

InhibitionMechanism cluster_solution Corrosive Solution (e.g., 1M HCl) cluster_surface Mild Steel Surface ATT_Molecule ATT Inhibitor Molecule Fe_Surface Iron Atoms (Fe) ATT_Molecule->Fe_Surface Adsorption (Physisorption & Chemisorption) Corrosive_Species H⁺, Cl⁻ Ions Corrosive_Species->Fe_Surface Attack Blocked Protective_Film Adsorbed Protective Film Fe_Surface->Protective_Film Forms Protective_Film->Corrosive_Species Blocks

Caption: Proposed mechanism of ATT adsorption on a mild steel surface.

Synthesis Protocol: 5-anilino-1,3,4-thiadiazole-2-thiol

This protocol outlines a common method for synthesizing the title compound, adapted from established procedures for similar thiadiazole derivatives.[8][9]

Materials:

  • Phenyl isothiocyanate

  • Thiocarbohydrazide

  • Ethanol (Absolute)

  • Reflux condenser and heating mantle

  • Beakers, flasks, and filtration apparatus

Procedure:

  • Dissolution: Dissolve equimolar amounts of phenyl isothiocyanate and thiocarbohydrazide in absolute ethanol in a round-bottom flask.

  • Reflux: Heat the mixture under reflux for approximately 3-4 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

  • Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. The product will typically precipitate out of the solution.

  • Isolation: Filter the solid product using a Buchner funnel, wash it with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified product in a vacuum oven at a low temperature (e.g., 50-60 °C).

  • Characterization: Confirm the structure and purity of the synthesized 5-anilino-1,3,4-thiadiazole-2-thiol using techniques such as FT-IR, ¹H-NMR, and melting point determination.

Experimental Evaluation: Protocols & Workflow

To validate the efficacy of ATT as a corrosion inhibitor, a series of electrochemical and surface analysis tests are required.

ExperimentalWorkflow cluster_electrochem Electrochemical Analysis cluster_surface Surface Analysis (Post-Immersion) start_node Mild Steel Specimen Preparation (Polishing & Cleaning) Electrochemical_Cell_Setup Three-Electrode Cell Setup (Working, Counter, Reference) start_node->Electrochemical_Cell_Setup Place in cell SEM_Before SEM (Control) start_node->SEM_Before Image pristine surface process_node process_node electrochem_node electrochem_node surface_node surface_node data_node data_node end_node Comprehensive Inhibitor Evaluation OCP Stabilize Open Circuit Potential (OCP) for ~30 min Electrochemical_Cell_Setup->OCP Add Corrosive Medium (with/without ATT) EIS 1. Electrochemical Impedance Spectroscopy (EIS) OCP->EIS PDP 2. Potentiodynamic Polarization (PDP) EIS->PDP SEM Scanning Electron Microscopy (SEM) PDP->SEM Remove specimen & analyze surface XPS X-ray Photoelectron Spectroscopy (XPS) PDP->XPS Analyze film composition Data_Analysis_Electrochem Calculate Inhibition Efficiency (IE%) Determine Inhibition Type PDP->Data_Analysis_Electrochem Extract Parameters Data_Analysis_Surface Characterize Protective Film SEM->Data_Analysis_Surface Compare morphology XPS->Data_Analysis_Surface Confirm elemental composition of film Data_Analysis_Electrochem->end_node Data_Analysis_Surface->end_node

Sources

Application

Application Notes and Protocols for the Preparation of Transition Metal Complexes with 5-Anilino-1,3,4-thiadiazole-2-thiol Ligands

Introduction: The Therapeutic Potential of 1,3,4-Thiadiazole Scaffolds The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry and drug development.[1] This five-membered heterocyclic system, containin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of 1,3,4-Thiadiazole Scaffolds

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry and drug development.[1] This five-membered heterocyclic system, containing nitrogen and sulfur atoms, is a bioisostere of pyrimidine and is found in numerous pharmacologically active compounds.[2] Its derivatives are known to exhibit a vast array of biological activities, including antimicrobial, anticancer, anti-inflammatory, antioxidant, and anticonvulsant properties.[3] The therapeutic efficacy of these molecules is often significantly enhanced upon chelation with transition metal ions.[4] The resulting metal complexes can exhibit novel electronic and geometric properties, leading to enhanced interaction with biological targets and improved pharmacological profiles.

This guide provides a comprehensive, field-proven methodology for the synthesis and characterization of a promising ligand, 5-anilino-1,3,4-thiadiazole-2-thiol, and its subsequent complexation with first-row transition metals such as Cobalt(II), Nickel(II), Copper(II), and Zinc(II). We will delve into the causality behind the experimental choices, provide step-by-step protocols, and outline key characterization and biological evaluation techniques.

PART 1: Synthesis of the Ligand: 5-Anilino-1,3,4-thiadiazole-2-thiol

The synthesis of the target ligand is achieved via the cyclization of a substituted thiosemicarbazide with carbon disulfide in a basic medium. The choice of 4-phenylthiosemicarbazide as the starting material is critical, as the phenyl group provides the "anilino" moiety in the final product. The reaction proceeds through the formation of a dithiocarbazate intermediate, which then undergoes intramolecular cyclization with the elimination of hydrogen sulfide.

Protocol 1: Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol

Materials:

  • 4-Phenylthiosemicarbazide (1.0 eq)

  • Carbon Disulfide (CS₂) (1.2 eq)

  • Potassium Hydroxide (KOH) (1.1 eq)

  • Absolute Ethanol

  • Dilute Hydrochloric Acid (HCl)

  • Deionized Water

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and filter paper

Procedure:

  • Dissolution: In a 250 mL round-bottom flask, dissolve potassium hydroxide (1.1 eq) in absolute ethanol (100 mL) with gentle stirring.

  • Addition of Starting Material: To this basic solution, add 4-phenylthiosemicarbazide (1.0 eq) and stir until fully dissolved.

  • Nucleophilic Attack: Cool the mixture in an ice bath. Slowly add carbon disulfide (1.2 eq) dropwise over 15-20 minutes. The addition is exothermic, and maintaining a low temperature is crucial to control the reaction rate. A yellowish precipitate of the potassium dithiocarbazate salt may form.

  • Cyclization: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78°C) with continuous stirring for 12-16 hours. This extended heating provides the activation energy for the intramolecular cyclization and ring closure.

  • Work-up and Precipitation: After reflux, cool the reaction mixture to room temperature. Reduce the volume of the solvent to about one-third using a rotary evaporator.

  • Acidification: Pour the concentrated mixture into a beaker containing crushed ice. Slowly and carefully acidify the solution by adding dilute HCl dropwise with constant stirring until the pH is approximately 5-6. This protonates the thiol group, causing the desired product to precipitate out of the aqueous solution.

  • Isolation and Purification: Collect the pale yellow precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with copious amounts of cold deionized water to remove any inorganic salts.

  • Drying: Dry the product in a vacuum oven at 60°C. The purity can be checked by TLC and melting point determination. Recrystallization from ethanol can be performed for further purification if necessary.

PART 2: Synthesis of Transition Metal Complexes

The coordination of transition metals to the 5-anilino-1,3,4-thiadiazole-2-thiol ligand typically occurs in a 1:2 metal-to-ligand molar ratio. The ligand is capable of existing in two tautomeric forms: the thione and the thiol form. In a basic or neutral medium, the thiol form deprotonates, creating an anionic ligand that acts as a bidentate chelating agent. Coordination generally occurs through the deprotonated thiol sulfur atom and one of the adjacent heterocyclic nitrogen atoms, forming a stable five-membered chelate ring.

General Workflow for Synthesis

G cluster_ligand Ligand Synthesis cluster_complex Complex Synthesis cluster_analysis Characterization L1 Dissolve KOH & 4-Phenylthiosemicarbazide in EtOH L2 Add CS2 (dropwise) L1->L2 L3 Reflux 12-16h L2->L3 L4 Acidify with HCl L3->L4 L5 Filter, Wash & Dry Ligand L4->L5 C1 Dissolve Ligand (2 eq) in hot EtOH L5->C1 Purified Ligand C3 Mix & Reflux 3-4h C1->C3 C2 Dissolve Metal Salt (1 eq) in EtOH C2->C3 C4 Filter, Wash & Dry Complex A1 FT-IR C4->A1 A2 ¹H NMR C4->A2 A3 UV-Vis C4->A3 A4 Elemental Analysis C4->A4

Caption: Overall experimental workflow.

Protocol 2: General Synthesis of M(II) Complexes

Materials:

  • 5-Anilino-1,3,4-thiadiazole-2-thiol (Ligand, L) (2.0 eq)

  • Metal(II) Chloride Hexahydrate (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O) or Zinc(II) Chloride (ZnCl₂) (1.0 eq)

  • Absolute Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

Procedure:

  • Ligand Solution: Dissolve the synthesized ligand (2.0 eq) in hot absolute ethanol (50 mL) in a 150 mL round-bottom flask. Stir until a clear solution is obtained.

  • Metal Salt Solution: In a separate beaker, dissolve the chosen metal(II) salt (1.0 eq) in absolute ethanol (25 mL). Gentle warming may be necessary.

  • Complexation: Add the metal salt solution dropwise to the hot ligand solution with constant stirring. A change in color and the formation of a precipitate are typically observed immediately, indicating complex formation.

  • Reaction Completion: Attach a reflux condenser and heat the mixture to reflux for 3-4 hours to ensure the reaction goes to completion.

  • Isolation: After cooling to room temperature, collect the colored precipitate by vacuum filtration.

  • Purification: Wash the complex with ethanol to remove any unreacted starting materials, followed by a wash with diethyl ether.

  • Drying: Dry the final complex in a vacuum oven at 60-70°C.

PART 3: Essential Characterization Techniques

Self-validating protocols require robust characterization. The following techniques are essential to confirm the identity, structure, and purity of the synthesized ligand and its metal complexes.

Structural Confirmation of the Ligand and its Metal Complexes

G cluster_ligand Metal M(II) Ligand_Left N S Metal->Ligand_Left:S1 Metal->Ligand_Left:N1 Ligand_Right N S Metal->Ligand_Right:S2 Metal->Ligand_Right:N2 Other_Ligands X / Y Metal->Other_Ligands Other Ligands (e.g., Cl-, H2O) L_text 5-Anilino-1,3,4-thiadiazole-2-thiolate

Caption: General coordination mode of the ligand.

1. Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Rationale: FT-IR is used to identify key functional groups and confirm the coordination of the ligand to the metal ion. Upon complexation, the electron density around the donor atoms changes, leading to shifts in the vibrational frequencies of associated bonds.

  • Expected Observations:

    • Ligand: A broad band around 3100-3200 cm⁻¹ for N-H stretching, a sharp band around 1600-1620 cm⁻¹ for C=N stretching, and a band around 1250-1300 cm⁻¹ for the C=S (thione) group. The absence of a strong S-H band around 2500-2600 cm⁻¹ suggests the ligand exists predominantly in the thione form in the solid state.

    • Complex: The C=N band often shifts to a lower frequency (e.g., 1580-1600 cm⁻¹) upon coordination through the nitrogen atom. The disappearance of the N-H band of the thioamide group and the appearance of new, low-frequency bands (typically 400-550 cm⁻¹) are indicative of the formation of M-N and M-S bonds, respectively.

2. ¹H NMR Spectroscopy:

  • Rationale: Provides information on the proton environment of the ligand. Changes in chemical shifts upon complexation can further support coordination.

  • Expected Observations:

    • Ligand (in DMSO-d₆): Aromatic protons of the anilino group will appear as multiplets in the 7.0-8.0 ppm range. A broad singlet for the N-H proton will be observed at a downfield chemical shift (e.g., >10 ppm), which is exchangeable with D₂O.

    • Complex (for diamagnetic complexes like Zn(II)): The N-H proton signal may disappear or shift significantly upon deprotonation and coordination. Shifts in the positions of the aromatic protons may also be observed due to changes in the electronic environment.

3. UV-Visible Spectroscopy and Magnetic Susceptibility:

  • Rationale: These techniques are crucial for determining the geometry of the metal complexes. The d-d electronic transitions observed in the UV-Vis spectrum are characteristic of the coordination environment (e.g., octahedral, tetrahedral). Magnetic susceptibility measurements distinguish between paramagnetic (Co(II), Ni(II), Cu(II)) and diamagnetic (Zn(II)) complexes and help confirm the geometry.

  • Example Interpretations:

    • Octahedral Ni(II) complexes: Typically show three absorption bands corresponding to the transitions ³A₂g → ³T₂g, ³A₂g → ³T₁g(F), and ³A₂g → ³T₁g(P).

    • Tetrahedral Co(II) complexes: Exhibit a strong, multi-component band in the visible region (600-800 nm).

Technique Ligand (Expected Data) Complex (Expected Change upon Coordination) Causality/Insight Provided
FT-IR (cm⁻¹) ν(N-H): ~3150ν(C=N): ~1615ν(C=S): ~1280ν(N-H) disappearsν(C=N) shifts to lower frequency (~1590)New bands ν(M-N) & ν(M-S) appear (~450-550)Confirms deprotonation of the thiol and coordination via the thione sulfur and an azomethine nitrogen.
¹H NMR (ppm) δ(N-H): >10 (broad s)δ(Ar-H): 7.0-8.0 (m)δ(N-H) disappears (for diamagnetic complexes)δ(Ar-H) may show slight shiftsConfirms ligand structure and indicates changes in the electronic environment upon metal binding.
UV-Vis (nm) Intense bands < 400 nm (π→π, n→π)New, weaker bands > 400 nm appearPresence of d-d transitions confirms complex formation and provides evidence for the coordination geometry.

PART 4: Application Note - Biological Evaluation

For drug development professionals, the ultimate validation of these synthesized complexes is their biological activity. The presence of the thiadiazole ring and the coordinated metal ion often leads to potent antimicrobial and anticancer effects.[1]

Protocol 3: Anticancer Cytotoxicity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability. Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of viable cells.

Procedure Outline:

  • Cell Culture: Plate cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of ~1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized metal complexes in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Cisplatin).

  • Incubation: Incubate the plates for 48-72 hours in a humidified incubator at 37°C with 5% CO₂.

  • MTT Addition: Add MTT solution to each well and incubate for another 4 hours. Viable cells will convert MTT to formazan.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized SDS-HCl solution) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at ~570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting cell viability against compound concentration.

Conclusion

The methodologies presented herein provide a robust and reproducible framework for the synthesis, characterization, and preliminary biological evaluation of transition metal complexes with 5-anilino-1,3,4-thiadiazole-2-thiol. The inherent versatility of the 1,3,4-thiadiazole scaffold, combined with the diverse coordination chemistry of transition metals, offers a fertile ground for the development of novel therapeutic agents. By understanding the rationale behind each experimental step and employing rigorous characterization, researchers can confidently advance these promising compounds in the drug discovery pipeline.

References

  • Ganot, N., Meker, S., Reytman, L., Tzubery, A., & Tshuva, E. Y. (2013). Anticancer metal complexes: synthesis and cytotoxicity evaluation by the MTT assay. Journal of visualized experiments : JoVE, (81), 50767. [Link]

  • Al-Jibouri, M. N. A. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences, 5(5), 780-793. [Link]

  • Exploring the Chemistry of 1, 3, 4-Thiadiazole Derivatives and Their Metal Complexes - International Journal of Scientific Research in Science and Technology. (2024). International Journal of Scientific Research in Science and Technology. [Link]

  • BIOLOGICAL ACTIVITIES OF 1, 3, 4- THIADIAZOLES AND SOME OF THEIR METAL COMPLEXES: A CONCISE REVIEW. (2024). ShodhKosh: Journal of Visual and Performing Arts. [Link]

  • Barboiu, M., Cimpoesu, M., Guran, C., & Supuran, C. T. (1996). 1,3,4-Thiadiazole derivatives. Part 9. Synthesis and biological activity of metal complexes of 5-(2-aminoethyl)-2-amino-1,3,4-thiadiazole. Metal-Based Drugs, 3(5), 227-232. [Link]

  • Obaleye, J. A., Adediji, J. F., & Adebayo, M. A. (2011). Synthesis and Biological Activities on Metal Complexes of 2,5-Diamino-1,3,4-thiadiazole Derived from Semicarbazide Hydrochloride. Molecules (Basel, Switzerland), 16(7), 5346–5359. [Link]

  • Kashani, S. B., et al. (2016). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 15(4), 733–740. [Link]

  • Gudipati, R., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. ScienceRise: Pharmaceutical Science, (3), 29-37. [Link]

  • Hussein, F. A., & Ali, A. F. (2021). Synthesis and Characterization of New Ligand with 5-((4-bromobenzylidene)-1,3,4- thiadiazole-2-thiol with Some Transition Metal Complexes. Turkish Journal of Physiotherapy and Rehabilitation, 32(3). [Link]

  • Karcz, D., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. International Journal of Molecular Sciences, 21(16), 5708. [Link]

  • Singh, S., et al. (2022). Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis. ACS Omega, 7(20), 17501–17519. [Link]

  • Çavuş, M. S., & Muğlu, H. (2019). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. Kastamonu University Journal of Engineering and Sciences, 5(2), 326-339. [Link]

  • Al-Obaidi, A. S. M., & Al-Janabi, A. S. (2017). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 9(10), 22-31. [Link]

  • Sharma, V. K., & Kumar, R. (2013). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of Pharmaceutical Sciences and Research, 4(1), 57-70. [Link]

  • Malik, M. A., Dar, O. A., Gull, P., Wani, M. Y., & Hashmi, A. A. (2018). Heterocyclic Schiff base transition metal complexes in antimicrobial and anticancer chemotherapy. MedChemComm, 9(3), 409-436. [Link]

  • Gür, M., & Ceylan, Ş. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Molecules, 30(8), 1634. [Link]

  • Kuate, M., et al. (2020). Synthesis, characterization, cyclic voltammetry, and biological studies of Co(II), Ni(II), and Cu(II) complexes of a tridentate Schiff base, 1-((E)-(2-mercaptophenylimino) methyl) naphthalen-2-ol (H2L1). Journal of Chemistry, 2020, 1-21. [Link]

Sources

Method

In Vitro Antimicrobial Activity Testing of 5-anilino-1,3,4-thiadiazole-2-thiol: Application Notes and Protocols

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the standardized protocols for evaluating the in vitro antimicrobial activity of 5-anilino-1,3,4-th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the standardized protocols for evaluating the in vitro antimicrobial activity of 5-anilino-1,3,4-thiadiazole-2-thiol. The 1,3,4-thiadiazole heterocyclic scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a wide spectrum of pharmacological activities, including significant antimicrobial properties.[1][2][3] This guide details the principles and step-by-step methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of the target compound. It is designed to ensure experimental robustness, reproducibility, and adherence to established scientific standards, thereby providing a solid foundation for the preclinical assessment of this promising class of compounds.

Introduction and Scientific Principle

The rise of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents.[4] Heterocyclic compounds, particularly those containing the 1,3,4-thiadiazole ring system, have garnered substantial interest due to their diverse biological activities.[5] The specific compound, 5-anilino-1,3,4-thiadiazole-2-thiol, possesses structural motifs—a thiol group and an aniline substituent—that suggest potential for significant interaction with microbial biochemical pathways.[2][3]

The primary objective of in vitro antimicrobial susceptibility testing is to determine the lowest concentration of an antimicrobial agent that can inhibit the visible growth of a microorganism (Minimum Inhibitory Concentration, or MIC) and the lowest concentration that results in microbial death (Minimum Bactericidal Concentration, or MBC).[4][6] The ratio of MBC to MIC is a critical parameter; an agent is generally considered bactericidal if the MBC is no more than four times the MIC.[7] These assays are fundamental for early-stage drug discovery and for providing a reliable prediction of therapeutic outcome.[8]

This guide will focus on two internationally recognized and widely used methods: the Broth Microdilution assay for MIC determination and the subsequent subculturing for MBC determination , as well as the qualitative Agar Disk Diffusion method.[4][9]

Materials and Compound Preparation

Test Compound Profile
PropertyValue / Description
Compound Name 5-anilino-1,3,4-thiadiazole-2-thiol
Molecular Formula C₈H₇N₃S₂
Appearance Typically a pale yellow or off-white solid.
Solubility Sparingly soluble in aqueous media. Soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[10][11]
Preparation of Stock Solution

The intrinsic low aqueous solubility of many thiadiazole derivatives necessitates the use of an organic solvent for the initial stock solution. DMSO is the most common choice.[10][12]

Protocol: Stock Solution Preparation

  • Weighing: Accurately weigh a precise amount of 5-anilino-1,3,4-thiadiazole-2-thiol using an analytical balance.

  • Dissolution: Dissolve the compound in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or 10,240 µg/mL). Ensure complete dissolution by vortexing.

  • Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

  • Storage: Store the stock solution in small aliquots at -20°C to prevent degradation from repeated freeze-thaw cycles.

Causality Note: The use of DMSO is critical for solubilizing the compound, but its final concentration in the assay wells must be kept low (typically ≤1%) to avoid any intrinsic antimicrobial or cytotoxic effects that could confound the results. A vehicle control (media with the same final concentration of DMSO but without the test compound) must be included in every experiment to validate the results.

Protocol 1: Broth Microdilution for MIC Determination

This method is a quantitative technique used to determine the MIC value and is considered a gold standard for susceptibility testing.[4][9] It involves challenging a standardized bacterial inoculum with two-fold serial dilutions of the test compound.

Required Materials
  • 96-well sterile, flat-bottom microtiter plates

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB), sterilized

  • Test microbial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer or turbidimeter

  • Sterile saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

  • Multichannel pipette

Step-by-Step Methodology

Step 1: Preparation of Bacterial Inoculum

  • From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test microorganism.

  • Transfer the colonies into a tube containing 5 mL of a suitable broth (e.g., Tryptic Soy Broth or CAMHB).

  • Incubate the broth culture at 35 ± 2°C until the turbidity reaches or exceeds that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[7]

  • Adjust the turbidity of the bacterial suspension with sterile broth or saline to match the 0.5 McFarland standard. This is a critical step for standardizing the initial bacterial load.

  • Dilute this adjusted suspension to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[12]

Step 2: Serial Dilution in Microtiter Plate

  • Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

  • Prepare an intermediate dilution of the stock solution of 5-anilino-1,3,4-thiadiazole-2-thiol. For example, to achieve a starting concentration of 256 µg/mL, dilute the stock in CAMHB.

  • Add 200 µL of this starting compound dilution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

  • Continue this process from well 2 to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the Growth Control (positive control), containing only CAMHB and the bacterial inoculum.

  • Well 12 will serve as the Sterility Control (negative control), containing only CAMHB.

Step 3: Inoculation and Incubation

  • Add 100 µL of the standardized bacterial inoculum (prepared in Step 1) to wells 1 through 11. This brings the final volume in each well to 200 µL and halves the compound concentration to the desired final test range (e.g., 128 µg/mL down to 0.25 µg/mL).

  • Seal the plate (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[7][12]

Step 4: Reading and Interpreting the MIC

  • After incubation, examine the plate visually for turbidity. A pellet at the bottom of the well indicates bacterial growth.

  • The MIC is the lowest concentration of 5-anilino-1,3,4-thiadiazole-2-thiol at which there is no visible growth (i.e., the first clear well).[4][13]

  • Validation Check: The growth control (well 11) must show distinct turbidity, and the sterility control (well 12) must remain clear.

Workflow Diagram

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup (96-Well Plate) cluster_readout Incubation & Readout P1 Prepare 0.5 McFarland Bacterial Suspension A2 Add Standardized Inoculum to Wells (Final CFU ~5x10^5/mL) P1->A2 P2 Prepare Compound Stock Solution (DMSO) A1 Perform 2-Fold Serial Dilution of Compound in Broth P2->A1 A1->A2 A3 Include Growth & Sterility Controls A2->A3 R1 Incubate Plate (35°C, 16-20h) A3->R1 R2 Visually Inspect for Turbidity R1->R2 R3 Determine MIC: Lowest Concentration with No Growth R2->R3 MIC_to_MBC Start Complete MIC Assay (16-20h Incubation) Identify_MIC Identify MIC Well (First Clear Well) Start->Identify_MIC Select_Wells Select MIC well and all higher concentration wells Identify_MIC->Select_Wells Subculture Plate 100µL from each selected well onto antibiotic-free agar Select_Wells->Subculture Incubate Incubate Agar Plates (18-24h) Subculture->Incubate Count_CFU Count Colonies (CFU) on each plate Incubate->Count_CFU Determine_MBC Calculate % Kill vs. Inoculum. Determine MBC (≥99.9% Kill) Count_CFU->Determine_MBC

Caption: Decision workflow from MIC to MBC determination.

Protocol 3: Agar Disk Diffusion (Kirby-Bauer) Method

This is a qualitative or semi-quantitative method used for preliminary screening of antimicrobial activity. [14]It relies on the diffusion of the compound from a paper disk into an agar medium, creating a concentration gradient.

Step-by-Step Methodology
  • Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard as described in section 3.2.

  • Plate Inoculation: Dip a sterile cotton swab into the inoculum, remove excess fluid, and swab the entire surface of a Mueller-Hinton Agar (MHA) plate to ensure confluent growth. [10]3. Disk Preparation and Application: Aseptically apply a known amount of 5-anilino-1,3,4-thiadiazole-2-thiol solution (e.g., 10 µL of a 5 mg/mL solution) to sterile paper disks (6 mm diameter). Allow the solvent to evaporate completely. Place the impregnated disks onto the surface of the inoculated MHA plate. [15]4. Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

  • Measurement: Measure the diameter of the zone of complete inhibition (in millimeters) around each disk. The size of the zone correlates with the susceptibility of the microorganism to the compound.

Data Presentation and Interpretation

Quantitative data from MIC and MBC assays should be summarized in a clear, tabular format for easy comparison.

Table 1: Example MIC and MBC Data for 5-anilino-1,3,4-thiadiazole-2-thiol

Test OrganismStrainMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
Staphylococcus aureusATCC 2592316322Bactericidal
Bacillus subtilisATCC 66338162Bactericidal
Escherichia coliATCC 25922642564Bactericidal
Pseudomonas aeruginosaATCC 27853>128>128-Resistant
Candida albicansATCC 9002832>128>4Fungistatic

Interpretation of MBC/MIC Ratio:

  • ≤ 4: The compound is considered bactericidal .

  • > 4: The compound is considered bacteriostatic .

References

  • BenchChem. (2025).
  • BenchChem. (2025). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
  • Alam, F. (2018). Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review. Journal of Applied Pharmaceutical Research, 6(4), 10-19.
  • MDPI. (2025).
  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
  • PubMed. (2025). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.
  • O'Donnell, F., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments.
  • Neliti. (2018).
  • Microbe Investigations. (n.d.).
  • BMG LABTECH. (2024).
  • The Society of International sustaining growth for Antimicrobial Articles. (2012).
  • Singh, A. K. (2011). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. Journal of Applied Pharmaceutical Science.
  • CLSI. (n.d.).
  • WOAH. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.
  • Wikipedia. (n.d.). Disk diffusion test.
  • Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment. SEAFDEC/AQD.
  • BenchChem. (2025). Application Notes and Protocols for 2-Ethylthio-1,3,4-thiadiazole-5-thiol in Antimicrobial Assays.
  • Hashem, A. B., Nief, O. A., & Noori, A. M. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research, 11(2).

Sources

Application

Application Note: 5-Anilino-1,3,4-thiadiazole-2-thiol in Next-Generation Agricultural Fungicides

Executive Summary & Mechanistic Rationale The management of soil-borne phytopathogens, particularly Rhizoctonia solani and Rhizoctonia bataticola, remains a critical bottleneck in global crop protection. The increasing r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The management of soil-borne phytopathogens, particularly Rhizoctonia solani and Rhizoctonia bataticola, remains a critical bottleneck in global crop protection. The increasing resistance of these pathogens to conventional azole and strobilurin fungicides necessitates the development of novel, eco-friendly chemical scaffolds.

Derivatives of 1,3,4-thiadiazole-2-thiol, specifically 5-anilino-1,3,4-thiadiazole-2-thiol , have emerged as highly potent agricultural fungicides. The core efficacy of this compound is driven by its toxophoric –N–C–S moiety, which acts as a bioisostere to traditional triazoles1[1]. This application note details the mechanistic pathways, formulation strategies, and self-validating experimental protocols required to develop and evaluate 1,3,4-thiadiazole-based nano-fungicides.

Dual-Action Mechanism of Action (MoA)

The fungicidal superiority of 5-anilino-1,3,4-thiadiazole-2-thiol is rooted in a dual-action mechanism that minimizes the likelihood of rapid resistance development:

  • Primary MoA (CYP51 Inhibition): Similar to azoles, the nitrogen and sulfur atoms within the thiadiazole ring coordinate with the heme iron of the lanosterol 14α-demethylase enzyme (CYP51). This interaction halts the conversion of lanosterol to ergosterol, fatally compromising fungal cell membrane fluidity and permeability2[2].

  • Secondary MoA (Cell Wall Disruption): Cytochemical studies indicate that 1,3,4-thiadiazole derivatives disrupt cell wall biogenesis, causing an uneven distribution of chitin and β(1→3) glucan. This leads to the inability of the fungal cell to withstand internal turgor pressure, resulting in protoplast leakage3[3].

ErgosterolPathway Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Biosynthesis Ergosterol Ergosterol Lanosterol->Ergosterol Lanosterol 14α-demethylase (CYP51) Membrane Fungal Cell Membrane Integrity Ergosterol->Membrane Maintains Thiadiazole 5-anilino-1,3,4- thiadiazole-2-thiol Thiadiazole->Lanosterol Binds Heme Group (Inhibits CYP51) CellWall Cell Wall Disruption (Chitin/Glucan) Thiadiazole->CellWall Secondary MoA

Fig 1. Dual mechanism of action of 5-anilino-1,3,4-thiadiazole-2-thiol in fungal pathogens.

Overcoming Bioavailability Bottlenecks: Nano-formulation Strategy

While highly potent, 1,3,4-thiadiazole derivatives often suffer from moderate lipophilicity and poor aqueous solubility, limiting their field efficacy. To bridge this gap, formulating the compound into a polyethylene glycol (PEG)-assisted nano-fungicide is required.

The Causality of Nano-sizing: By utilizing an anti-solvent precipitation method stabilized by PEG, the compound is restricted to an average particle size of <100 nm. This exponentially increases the surface-area-to-volume ratio, facilitating rapid trans-cuticular penetration and cellular uptake in fungi. Empirical data shows that nano-forms exhibit 2 to 4 times higher fungicidal activity compared to their conventional bulk counterparts4[4].

Validated Experimental Protocols

The following protocol suite is designed as a closed, self-validating loop: Protocol 4.1 ensures the physical delivery mechanism is optimized; Protocol 4.2 confirms biological efficacy; and Protocol 4.3 proves the biochemical mechanism of action, ensuring that off-target toxicity is not the primary driver of fungal death.

Workflow A 1. PEG-Assisted Nano-formulation (Enhances Bioavailability) B 2. DLS & TEM Characterization (Validates <100nm Size) A->B C 3. In Vitro Antifungal Assay (Determines EC50 vs R. solani) B->C D 4. Ergosterol Quantification (Validates CYP51 Inhibition) C->D E 5. ECOSAR Modeling (Confirms Environmental Safety) D->E

Fig 2. Self-validating experimental workflow for thiadiazole-based nano-fungicide development.

Protocol 4.1: Synthesis of PEG-Stabilized Nano-fungicide

Objective: Formulate 5-anilino-1,3,4-thiadiazole-2-thiol into <100 nm particles. Causality & Rationale: PEG acts as a steric stabilizer. When the solvent (containing the compound) meets the anti-solvent (water), rapid supersaturation occurs. PEG coats the newly formed nuclei, preventing Ostwald ripening and agglomeration.

  • Solvent Phase: Dissolve 50 mg of 5-anilino-1,3,4-thiadiazole-2-thiol in 5 mL of analytical grade acetone.

  • Aqueous Phase: Prepare 50 mL of an aqueous solution containing 1% (w/v) Polyethylene Glycol (PEG-400).

  • Precipitation: Under high-shear homogenization (10,000 rpm), inject the solvent phase dropwise (0.5 mL/min) into the aqueous phase at 4°C. Note: Low temperature reduces the kinetic energy of particles, further preventing aggregation.

  • Solvent Evaporation: Stir the resulting nano-suspension magnetically at room temperature for 4 hours to evaporate the acetone.

  • Validation: Analyze a 1 mL aliquot via Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM) to confirm a polydispersity index (PDI) < 0.3 and particle size < 100 nm.

Protocol 4.2: In Vitro Efficacy Evaluation (Poisoned Food Technique)

Objective: Determine the EC₅₀ against Rhizoctonia solani. Causality & Rationale: The poisoned food technique ensures uniform exposure of the mycelium to the fungicide embedded within the nutrient matrix, providing highly reproducible dose-response curves.

  • Media Preparation: Prepare standard Potato Dextrose Agar (PDA) and autoclave at 121°C for 15 minutes.

  • Spiking: Cool the PDA to 45°C. Spike the media with the nano-formulation to achieve final concentrations ranging from 0.5 to 100 μg/mL. Pour into sterile Petri dishes.

  • Inoculation: Place a 5 mm mycelial plug of actively growing R. solani (taken from the periphery of a 7-day-old culture) at the exact center of each plate.

  • Incubation & Measurement: Incubate at 25±1°C. Measure the radial mycelial growth after 72 hours (or when the control plate is fully colonized).

  • Calculation: Calculate percent inhibition = [(C - T) / C] × 100, where C is the control growth and T is the treated growth. Use Probit analysis to determine the EC₅₀.

Protocol 4.3: Ergosterol Quantification via HPLC

Objective: Validate CYP51 inhibition by quantifying total cellular ergosterol. Causality & Rationale: Saponification with ethanolic KOH is a critical step; it cleaves esterified sterols bound to the fungal cell membrane, ensuring that total ergosterol is extracted into the non-polar heptane phase for accurate UV-HPLC detection.

  • Treatment: Grow R. solani in 50 mL Potato Dextrose Broth (PDB) containing sub-lethal concentrations (e.g., EC₂₅ and EC₅₀) of the nano-fungicide for 48 hours.

  • Harvest: Centrifuge at 5000 rpm to harvest the mycelial mass. Wash twice with sterile distilled water and record the wet weight.

  • Saponification: Add 3 mL of 25% ethanolic potassium hydroxide (KOH) to 0.5 g of wet mycelium. Vortex for 1 minute, then incubate in an 85°C water bath for 1 hour.

  • Extraction: Allow the mixture to cool. Add 1 mL of sterile distilled water and 3 mL of HPLC-grade heptane. Vortex vigorously for 3 minutes to extract the sterols into the upper heptane layer.

  • HPLC Analysis: Extract the heptane layer and inject 20 μL into an HPLC system equipped with a C18 reverse-phase column. Use 100% methanol as the mobile phase (flow rate: 1 mL/min) and detect ergosterol absorbance at 282 nm.

Quantitative Efficacy Data

The table below summarizes the expected performance metrics of 1,3,4-thiadiazole derivatives based on recent literature2[2]. Nano-formulation strictly enhances the potency, bringing the EC₅₀ down to levels competitive with commercial standards.

Compound / Formulation StateTarget PathogenParticle Size (nm)EC₅₀ (μg/mL)Ergosterol Inhibition (%)
Conventional 1,3,4-thiadiazole derivativeR. solani> 10003.6 – 196.540 – 60%
PEG-Nano 1,3,4-thiadiazole derivativeR. solani< 1000.9 – 1.8> 80%
Hexaconazole (Reference Standard)R. solaniN/A2.33> 90%

Environmental Safety & Future Perspectives

A critical aspect of modern agrochemical development is environmental safety. ECOSAR (Ecological Structure Activity Relationships) modeling of 5-substituted-1,3,4-thiadiazole-2-thiol derivatives indicates a highly favorable aquatic toxicity profile, marking them as environmentally safe bioactive compounds2[2]. Future formulation pipelines should explore biodegradable polymeric nanoparticles (e.g., Chitosan) to further synergize the fungicidal action while maintaining strict ecological compliance.

References

  • Singh, A. K., et al. "Virtual Screening-Based Synthesis of 1,3,4-Thiadiazole Derivatives and Their Evaluation for Fungicidal Activity, Ergosterol Inhibition, and Aquatic Toxicity." Journal of Agricultural and Food Chemistry, 2026. 2

  • "Design and development of 1,3,4-thiadiazole based potent new nano-fungicides." ResearchGate. 4

  • "Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents." NIH. 1

  • "Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies." PMC. 3

Sources

Method

The Versatile Intermediate: Harnessing 5-Anilino-1,3,4-thiadiazole-2-thiol in Organic Synthesis

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry and materials science, prized for its rigid, planar structure and diverse biological activities.[1][2] Among its many derivatives, 5-anilino-1,3,4-th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry and materials science, prized for its rigid, planar structure and diverse biological activities.[1][2] Among its many derivatives, 5-anilino-1,3,4-thiadiazole-2-thiol stands out as a particularly versatile intermediate. Its bifunctional nature, possessing both a reactive secondary amine and a nucleophilic thiol group, opens a gateway to a vast chemical space for the synthesis of novel bioactive compounds and functional materials. This guide provides an in-depth exploration of the synthesis and application of this valuable building block, offering detailed protocols and insights for researchers in organic synthesis and drug development.

A Gateway to Bioactive Scaffolds: The Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol

The construction of the 5-anilino-1,3,4-thiadiazole-2-thiol core is efficiently achieved through the cyclization of a substituted thiosemicarbazide. The most common and reliable method involves the reaction of 4-phenylthiosemicarbazide with carbon disulfide in a basic medium.[3] The choice of base and solvent can influence the reaction rate and purity of the product. Ethanolic potassium hydroxide is frequently employed, leading to the formation of a dithiocarbazate intermediate, which then undergoes intramolecular cyclization with the elimination of hydrogen sulfide.

Protocol 1: Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol

This protocol details a standard procedure for the laboratory-scale synthesis of the title compound.

Materials:

  • 4-Phenylthiosemicarbazide

  • Carbon Disulfide (CS₂)

  • Potassium Hydroxide (KOH)

  • Ethanol (absolute)

  • Hydrochloric Acid (HCl, concentrated)

  • Distilled Water

  • Ice

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and flask

  • Beakers

  • pH paper

Procedure:

  • In a 250 mL round-bottom flask, dissolve 4-phenylthiosemicarbazide (0.1 mol) in absolute ethanol (100 mL).

  • To this solution, add a solution of potassium hydroxide (0.1 mol) in ethanol (50 mL) with stirring.

  • Slowly add carbon disulfide (0.12 mol) to the mixture at room temperature. The reaction is exothermic, and the color of the solution may change.

  • Fit the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure.

  • Dissolve the resulting residue in water and filter to remove any insoluble impurities.

  • Cool the filtrate in an ice bath and acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

  • A precipitate of 5-anilino-1,3,4-thiadiazole-2-thiol will form.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry in a desiccator.

  • The crude product can be recrystallized from ethanol to afford a purified solid.

Expected Yield: 70-80%

Characterization Data: The structure of the synthesized compound should be confirmed by spectroscopic methods.

Technique Expected Observations
¹H NMR (DMSO-d₆)δ (ppm): ~13.5 (s, 1H, SH), ~10.0 (s, 1H, NH), 7.0-7.6 (m, 5H, Ar-H)
¹³C NMR (DMSO-d₆)δ (ppm): Aromatic carbons in the range of 120-140, C=S and C-N carbons of the thiadiazole ring.
FT-IR (KBr, cm⁻¹)ν: ~3100-3200 (N-H stretch), ~2500-2600 (S-H stretch, often weak), ~1600 (C=N stretch), ~1300 (C-S stretch)
Mass Spec (ESI-MS) m/z: [M+H]⁺ or [M-H]⁻ corresponding to the molecular weight (C₈H₇N₃S₂)

The Synthetic Utility of 5-Anilino-1,3,4-thiadiazole-2-thiol

The presence of the anilino and thiol functionalities makes this molecule a versatile precursor for a variety of derivatives. The anilino group can undergo reactions typical of secondary amines, while the thiol group is a potent nucleophile.

A. Synthesis of Schiff Bases: A Gateway to Diverse Biological Activities

The anilino group readily condenses with a wide range of aldehydes and ketones to form Schiff bases (imines).[4][5] This reaction is typically acid-catalyzed and proceeds with high yields. The resulting Schiff bases often exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[6]

Schiff_Base_Formation Thiadiazole 5-Anilino-1,3,4-thiadiazole-2-thiol SchiffBase Schiff Base Derivative Thiadiazole->SchiffBase Acid Catalyst (e.g., Acetic Acid) Aldehyde Aldehyde/Ketone (R-CHO or R-CO-R') Aldehyde->SchiffBase

Caption: Formation of Schiff bases from 5-anilino-1,3,4-thiadiazole-2-thiol.

Protocol 2: General Procedure for the Synthesis of Schiff Bases

This protocol provides a general method for the synthesis of Schiff bases from 5-anilino-1,3,4-thiadiazole-2-thiol.

Materials:

  • 5-Anilino-1,3,4-thiadiazole-2-thiol

  • Substituted Aldehyde or Ketone

  • Absolute Ethanol

  • Glacial Acetic Acid

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and flask

Procedure:

  • Dissolve 5-anilino-1,3,4-thiadiazole-2-thiol (1 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

  • Add the desired aldehyde or ketone (1.1 mmol) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 2-4 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • The precipitated solid is collected by filtration, washed with cold ethanol, and dried.

  • Recrystallization from a suitable solvent (e.g., ethanol, DMF/water) can be performed for further purification.

Table of Representative Schiff Base Derivatives:

Aldehyde/Ketone Product Structure Yield (%) Biological Activity Reference
Benzaldehyde5-(benzylideneamino)-N-phenyl-1,3,4-thiadiazole-2-thiol>85Antimicrobial
4-Chlorobenzaldehyde5-((4-chlorobenzylidene)amino)-N-phenyl-1,3,4-thiadiazole-2-thiol>90Antifungal
4-Hydroxybenzaldehyde4-(((5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)imino)methyl)phenol>80Anticancer
Acetophenone5-(1-phenylethylideneamino)-N-phenyl-1,3,4-thiadiazole-2-thiol>80Antibacterial
B. S-Alkylation and S-Acylation: Modifying the Thiol Group

The thiol group is a strong nucleophile and can be readily alkylated or acylated to introduce a variety of substituents at the 2-position of the thiadiazole ring. These modifications can significantly impact the molecule's solubility, lipophilicity, and biological activity.[7]

Thiol_Reactions Thiadiazole 5-Anilino-1,3,4-thiadiazole-2-thiol Alkylated S-Alkylated Derivative Thiadiazole->Alkylated Alkyl Halide (R-X) Base Acylated S-Acylated Derivative Thiadiazole->Acylated Acyl Halide (R-COCl) Base

Caption: S-Alkylation and S-Acylation of the thiol group.

Protocol 3: S-Alkylation of 5-Anilino-1,3,4-thiadiazole-2-thiol

This protocol describes a general procedure for the S-alkylation of the title compound.

Materials:

  • 5-Anilino-1,3,4-thiadiazole-2-thiol

  • Alkyl Halide (e.g., methyl iodide, benzyl bromide)

  • Potassium Hydroxide (KOH) or Sodium Ethoxide

  • Ethanol or Dimethylformamide (DMF)

Equipment:

  • Round-bottom flask

  • Magnetic stirrer

  • Standard glassware for workup and purification

Procedure:

  • Dissolve 5-anilino-1,3,4-thiadiazole-2-thiol (1 mmol) in a suitable solvent such as ethanol or DMF (15 mL).

  • Add a base such as potassium hydroxide (1.1 mmol) or sodium ethoxide to deprotonate the thiol group.

  • Stir the mixture at room temperature for 30 minutes.

  • Add the alkyl halide (1.1 mmol) dropwise to the reaction mixture.

  • Continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture into ice-cold water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry.

  • Purify the product by recrystallization or column chromatography.

C. Metal Complexation: A Bridge to Novel Materials and Catalysts

The nitrogen and sulfur atoms in the 5-anilino-1,3,4-thiadiazole-2-thiol scaffold act as excellent donor atoms for coordination with various metal ions.[1] The resulting metal complexes can exhibit interesting properties, including enhanced biological activity, catalytic potential, and unique photophysical characteristics. The coordination can occur through the exocyclic sulfur atom, the nitrogen atoms of the thiadiazole ring, and the nitrogen of the anilino group, leading to the formation of mono- or polynuclear complexes.

Metal_Complexation cluster_reactants Reactants Thiadiazole 5-Anilino-1,3,4-thiadiazole-2-thiol Product Metal Complex Thiadiazole->Product Solvent MetalSalt Metal Salt (e.g., CuCl₂, Ni(OAc)₂) MetalSalt->Product

Caption: Formation of metal complexes.

Protocol 4: Synthesis of a Copper(II) Complex

This protocol provides an example of the synthesis of a metal complex.

Materials:

  • 5-Anilino-1,3,4-thiadiazole-2-thiol

  • Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)

  • Ethanol

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and flask

Procedure:

  • Dissolve 5-anilino-1,3,4-thiadiazole-2-thiol (2 mmol) in hot ethanol (30 mL).

  • In a separate flask, dissolve copper(II) chloride dihydrate (1 mmol) in ethanol (15 mL).

  • Add the metal salt solution dropwise to the ligand solution with constant stirring.

  • A colored precipitate will form immediately.

  • Reflux the mixture for 1-2 hours to ensure complete complexation.

  • Cool the mixture to room temperature, and collect the solid complex by filtration.

  • Wash the complex with ethanol and then ether, and dry it in a vacuum desiccator.

Characterization of Metal Complexes: The formation of the complex can be confirmed by techniques such as FT-IR (shifts in C=N and C-S stretching frequencies), UV-Vis spectroscopy, and elemental analysis.

Conclusion

5-Anilino-1,3,4-thiadiazole-2-thiol is a readily accessible and highly versatile intermediate in organic synthesis. Its dual reactivity allows for the straightforward introduction of a wide array of functional groups, leading to the generation of diverse molecular libraries. The derivatives of this scaffold have shown significant promise in the development of new therapeutic agents and functional materials. The protocols and insights provided in this guide are intended to empower researchers to fully exploit the synthetic potential of this valuable building block in their scientific endeavors.

References

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). International Journal of Pharmaceutical and Life Sciences, 11(7), 1-10.
  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. (2025). RSC Medicinal Chemistry.
  • Raman, infrared and NMR spectral analysis, normal coordinate analysis and theoretical calculations of 5-(methylthio)-1,3,4-thiadiazole-2(3H)-thione and its thiol tautomer. (2015). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 150, 339-349.
  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Advances, 12(46), 30065-30076.
  • 5-Amino-1,3,4-thiadiazole-2-thiol(2349-67-9) 13C NMR. ChemicalBook.
  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. (2021). Biopolymers and Cell, 37(1), 55-65.
  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Connect Journals.
  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology.
  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. (2020). Molecules, 25(16), 3622.
  • Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory and Anti-Bacterial Activity. International Journal of Pharmaceutical Sciences and Research.
  • Review Article on Synthesis of 1,3,4-Thiadiazole. (2017). Journal of Chemical and Pharmaceutical Research, 9(6), 202-214.
  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. (2025). RSC Medicinal Chemistry.
  • Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole. (2020). International Journal of Drug Delivery Technology, 10(4), 581-586.
  • Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis...
  • Synthesis of 2-Amino-5-sulfanyl-1,3,4-thiadiazole Derivatives and Evaluation of Their Antidepressant and Anxiolytic Activity. (2001). Journal of Medicinal Chemistry, 44(5), 781-791.

Sources

Application

Application Notes &amp; Protocols: Molecular Docking of 5-Anilino-1,3,4-thiadiazole-2-thiol Derivatives

Introduction: Unlocking the Therapeutic Potential of 1,3,4-Thiadiazoles The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activiti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking the Therapeutic Potential of 1,3,4-Thiadiazoles

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activities.[1][2][3][4][5][6][7][8] The specific class of 5-anilino-1,3,4-thiadiazole-2-thiol derivatives has garnered significant interest due to its potential as a source of bioactive small molecules.[1] Molecular docking, a powerful in silico method, has become an indispensable tool in contemporary drug discovery for predicting the binding interactions between a small molecule (ligand) and a macromolecular target, typically a protein.[9][10] This guide provides a comprehensive, in-depth methodology for conducting molecular docking studies on 5-anilino-1,3,4-thiadiazole-2-thiol derivatives, aimed at researchers, scientists, and drug development professionals.

The core principle of molecular docking is to predict the preferred orientation and conformation, or "pose," of a ligand when bound to a receptor, and to estimate the strength of this interaction, often expressed as a binding affinity or docking score.[11][12] A lower binding energy generally indicates a more stable and stronger interaction between the ligand and the protein.[11][13] This computational approach accelerates the drug discovery process by enabling the rapid screening of large compound libraries and providing insights into the molecular basis of ligand-receptor recognition, thereby guiding lead optimization.[14][15]

The "Why": Causality in Methodological Choices

The protocols detailed herein are not merely a sequence of steps but are grounded in established scientific principles to ensure the reliability and reproducibility of the results. The choice of software, preparation steps, and validation methods are all critical for obtaining meaningful predictions. For instance, the use of widely validated software like AutoDock Vina is emphasized due to its accuracy and computational speed.[9][16] The meticulous preparation of both the ligand and protein structures is paramount, as even minor errors can lead to significant inaccuracies in the final results.[17][18] This includes the addition of polar hydrogens and appropriate charges, which are crucial for accurately modeling electrostatic interactions and hydrogen bonds.[18][19]

Part 1: Pre-Docking Preparation - Laying the Foundation for Accuracy

Ligand Preparation: From 2D Structure to 3D Conformation

The accurate three-dimensional representation of the 5-anilino-1,3,4-thiadiazole-2-thiol derivatives is the starting point for any successful docking study.

Protocol 1: Ligand Structure Generation and Optimization

  • 2D Structure Drawing: Sketch the 2D structure of the 5-anilino-1,3,4-thiadiazole-2-thiol derivative using chemical drawing software such as ChemDraw or MarvinSketch. Alternatively, retrieve the structure from a database like PubChem if available.[17][20]

  • Conversion to 3D: Convert the 2D structure into a 3D conformation. Most chemical drawing software has built-in functionalities for this conversion.

  • Energy Minimization: This is a critical step to obtain a low-energy, stable conformation of the ligand. Utilize a molecular mechanics force field, such as MMFF94, for this purpose. This process adjusts the bond lengths, angles, and dihedrals to relieve any steric strain in the initial 3D model.

  • File Format Conversion: Save the optimized 3D structure in a suitable format for the docking software, such as .mol2 or .pdb. For use with AutoDock Vina, the final format will need to be .pdbqt, which includes partial charges and atom type information.[21]

Target Protein Preparation: Ensuring a Biologically Relevant Receptor

The quality of the target protein structure is equally as important as the ligand. Crystal structures obtained from the Protein Data Bank (PDB) often require significant cleaning and preparation.[22]

Protocol 2: Receptor Structure Preparation

  • Protein Structure Retrieval: Download the 3D structure of the target protein from the RCSB Protein Data Bank ([Link]). Choose a high-resolution crystal structure, preferably one that is co-crystallized with a ligand similar to the anilino-thiadiazole scaffold, if available.

  • Initial Cleaning: Visualize the protein structure using molecular visualization software like UCSF Chimera or PyMOL.[9][23][24][25] Remove all non-essential molecules, including water molecules, ions, and any co-crystallized ligands or cofactors, unless they are known to be essential for the binding of your ligand.[17][22][23] If the protein is a multimer, retain only the biologically relevant monomer or complex.[17]

  • Repairing the Structure: Check for and repair any missing atoms or residues in the protein structure.[26] Tools within software like UCSF Chimera can be used to model in missing side chains or loops.

  • Protonation State and Hydrogen Addition: Add hydrogen atoms to the protein structure, ensuring that the protonation states of ionizable residues (like Asp, Glu, His, Lys, Arg) are appropriate for a physiological pH (typically around 7.4).[21][22] This is crucial for accurately modeling hydrogen bonding networks.

  • Charge Assignment: Assign partial charges to the protein atoms. For AutoDock, Kollman charges are commonly used.[1]

  • Final File Format: Save the prepared protein structure in the .pdbqt format required by AutoDock Vina. This file will contain the atomic coordinates, atom types, and partial charges.[19]

Part 2: The Docking Workflow - Simulating the Molecular Recognition

The following workflow outlines the core steps of the molecular docking process using AutoDock Vina, a widely used and validated docking program.[16][27][28]

Diagram 1: Molecular Docking Workflow

Molecular_Docking_Workflow cluster_prep Preparation Phase cluster_docking Docking Phase cluster_analysis Analysis Phase Ligand Ligand Preparation (2D to 3D, Energy Minimization) Grid Grid Box Definition (Defining the Search Space) Ligand->Grid Protein Protein Preparation (Cleaning, H-addition, Charges) Protein->Grid Docking Running AutoDock Vina (Pose Generation & Scoring) Grid->Docking Analysis Results Analysis (Binding Energy, Pose Visualization) Docking->Analysis Validation Validation (Re-docking, RMSD) Analysis->Validation

Caption: A generalized workflow for molecular docking studies.

Protocol 3: Defining the Binding Site and Running the Docking Simulation

  • Grid Box Generation: The "grid box" defines the three-dimensional space within which the docking algorithm will search for favorable binding poses.[10][16] It is crucial to center this box on the active site of the protein. If the active site is known from experimental data (e.g., from a co-crystallized ligand), the grid box should be centered on and encompass this site.[21] If the binding site is unknown, blind docking can be performed by creating a grid box that covers the entire protein surface, although this is computationally more intensive. The size of the grid box should be large enough to allow for the free rotation and translation of the ligand.[21]

  • Configuration File: Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand .pdbqt files, the coordinates of the center of the grid box, and the dimensions of the grid box (in Angstroms).[21] You can also specify the exhaustiveness parameter, which controls the thoroughness of the search; higher values increase the computational time but may lead to more accurate results.[28]

  • Running AutoDock Vina: Execute the docking simulation from the command line using the following command: vina --config conf.txt --log log.txt. The program will generate an output file (e.g., output.pdbqt) containing the predicted binding poses of the ligand, ranked by their binding affinities.

Part 3: Post-Docking Analysis and Validation - From Data to Insights

Interpreting the Docking Results

Binding Affinity (Docking Score): The primary quantitative output is the binding affinity, typically expressed in kcal/mol.[12] A more negative value indicates a stronger predicted binding affinity.[29] These scores are useful for ranking a series of derivatives against the same target.

Binding Pose Analysis: Visual inspection of the top-ranked binding poses is crucial.[29] Use molecular visualization software to analyze the interactions between the ligand and the protein.[23]

Key Interactions to Identify:

  • Hydrogen Bonds: These are strong, directional interactions that are critical for ligand binding. Identify the specific amino acid residues involved in hydrogen bonding with the anilino-thiadiazole derivative.[29]

  • Hydrophobic Interactions: The anilino and thiadiazole rings can participate in hydrophobic interactions with nonpolar amino acid residues.

  • Pi-Pi Stacking: The aromatic rings of the ligand can stack with the aromatic side chains of residues like phenylalanine, tyrosine, and tryptophan.

  • Salt Bridges: If the ligand or protein contains charged groups, electrostatic interactions in the form of salt bridges can be significant.

Table 1: Example Docking Results Summary

DerivativeBinding Affinity (kcal/mol)Key Interacting Residues (Hydrogen Bonds)Other Key Interactions
Compound A-8.5Tyr123, Ser154Pi-pi stacking with Phe201
Compound B-7.9Ser154, Asn156Hydrophobic interactions with Leu189, Val192
Compound C-9.2Tyr123, Ser154, Arg210Salt bridge with Arg210
Validation of the Docking Protocol

To ensure the reliability of the docking protocol, it is essential to perform a validation step.[30]

Protocol 4: Re-docking of a Co-crystallized Ligand

  • Obtain a Co-crystallized Structure: If a crystal structure of the target protein with a bound ligand is available, use this for validation.

  • Extract and Prepare the Ligand: Separate the co-crystallized ligand from the protein and prepare it as described in Protocol 1.

  • Prepare the Protein: Prepare the protein as described in Protocol 2, but do not remove the co-crystallized ligand's binding site information.

  • Re-dock the Ligand: Dock the extracted ligand back into the binding site of its own protein structure using the same docking parameters as for your test compounds.

  • Calculate RMSD: Superimpose the top-ranked docked pose of the ligand with its original crystallographic pose and calculate the Root Mean Square Deviation (RMSD). An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[29][31]

Part 4: Beyond Docking - In Silico ADME/T Prediction

While molecular docking predicts binding affinity, it does not provide information about the pharmacokinetic properties of a compound. In silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/T) is a valuable subsequent step.[32][33]

Rationale: Early assessment of ADME/T properties can help to identify compounds with potential liabilities, such as poor oral bioavailability or toxicity, thereby reducing the likelihood of late-stage failures in the drug development pipeline.[14][34]

A variety of online tools and software packages are available for predicting ADME/T properties, such as SwissADME, pkCSM, and ProTox.[1] These tools can provide insights into parameters like:

  • Lipophilicity (LogP): Influences absorption and distribution.

  • Aqueous Solubility (LogS): Important for bioavailability.

  • Drug-likeness: Adherence to established principles like Lipinski's Rule of Five.

  • Predicted Toxicity: Potential for adverse effects.

Diagram 2: Integrated In Silico Drug Discovery Workflow

Integrated_Workflow Start Compound Library of Thiadiazole Derivatives Docking Molecular Docking (Binding Affinity Prediction) Start->Docking ADMET In Silico ADME/T (Pharmacokinetic & Toxicity Prediction) Docking->ADMET Hit_Selection Hit Prioritization ADMET->Hit_Selection Experimental Experimental Validation (In Vitro & In Vivo) Hit_Selection->Experimental

Caption: An integrated workflow combining molecular docking with ADME/T prediction.

Conclusion

This guide has provided a detailed, scientifically-grounded methodology for performing molecular docking studies on 5-anilino-1,3,4-thiadiazole-2-thiol derivatives. By following these protocols and understanding the rationale behind each step, researchers can generate reliable and insightful predictions to guide their drug discovery efforts. It is crucial to remember that molecular docking is a predictive tool, and its results should always be interpreted in the context of experimental validation.

References

  • Quora. (2021, September 20). How does one prepare proteins for molecular docking? Retrieved from [Link]

  • Molecular Docking Using Chimera and Autodock Vina Software for Nonbioinformaticians. (2020, June 19). SpringerLink. Retrieved from [Link]

  • Yu, H., & Adedoyin, A. (2015). In silico ADME/T modelling for rational drug design. Quarterly Reviews of Biophysics, 48(4), 488-515. Retrieved from [Link]

  • In Silico Tools and Software to Predict ADMET of New Drug Candidates. (n.d.). SpringerLink. Retrieved from [Link]

  • Tutorial – AutoDock Vina. (2020, December 4). The Scripps Research Institute. Retrieved from [Link]

  • The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. National Center for Biotechnology Information. Retrieved from [Link]

  • Basic docking — Autodock Vina 1.2.0 documentation. (n.d.). Read the Docs. Retrieved from [Link]

  • Bapat, S. (2020, March 20). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced [Video]. YouTube. Retrieved from [Link]

  • AutoDock Vina Manual. (2020, December 5). The Scripps Research Institute. Retrieved from [Link]

  • Eagon, S. (n.d.). Vina Docking Tutorial. California Polytechnic State University. Retrieved from [Link]

  • Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery. (2025, August 28). DrugPatentWatch. Retrieved from [Link]

  • Cheng, F., Li, W., Zhou, Y., Shen, J., Wu, Z., Liu, G., Lee, P. W., & Tang, Y. (2013). In silico ADMET prediction: recent advances, current challenges and future trends. Current drug metabolism, 14(1), 12-23. Retrieved from [Link]

  • Visualizing Docking using UCSF Chimera. (n.d.). Spoken Tutorial. Retrieved from [Link]

  • What protein pre-processing steps required for docking? and what is best for binding site detection and analysis? (2016, December 11). ResearchGate. Retrieved from [Link]

  • Interpretation of Molecular docking results? (2023, December 5). ResearchGate. Retrieved from [Link]

  • How to interprete and analyze molecular docking results? (2024, September 19). ResearchGate. Retrieved from [Link]

  • How to Interpret Docking Scores with Precision | Molecular Docking Tutorial. (2025, August 12). [Video]. YouTube. Retrieved from [Link]

  • Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. National Center for Biotechnology Information. Retrieved from [Link]

  • Ross, G. (n.d.). Session 4: Introduction to in silico docking. University of Oxford. Retrieved from [Link]

  • Tutorial: Visualization of Macromolecules. (n.d.). Confluence. Retrieved from [Link]

  • Validation of a computational docking methodology to identify the non-covalent binding site of ligands to DNA. Royal Society of Chemistry. Retrieved from [Link]

  • modeling, docking and structure analysis using UCSF Chimera. (2023, May 2). [Video]. YouTube. Retrieved from [Link]

  • Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. National Center for Biotechnology Information. Retrieved from [Link]

  • [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. (2022, November 21). [Video]. YouTube. Retrieved from [Link]

  • (PDF) Validation of Docking Methodology (Redocking). (2024, September 24). ResearchGate. Retrieved from [Link]

  • Docking and scoring. (n.d.). Schrödinger. Retrieved from [Link]

  • A Beginner's Guide to Molecular Docking. (n.d.). ETFLIN. Retrieved from [Link]

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. National Center for Biotechnology Information. Retrieved from [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. National Center for Biotechnology Information. Retrieved from [Link]

  • Gomha, S. M., Edrees, M. M., Muhammad, Z. A., & El-Reedy, A. M. (2018). 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. Drug design, development and therapy, 12, 1511–1523. Retrieved from [Link]

  • 1,3,4-Thiadiazole-2(3H)-thione, 5-anilino-. (n.d.). PubChem. Retrieved from [Link]

  • Sivakumar, D., & Geetha, G. (2018). Molecular docking studies on thiadiazole derivatives as protein kinase inhibitors. International Journal of Pharmacy and Pharmaceutical Sciences, 10(12), 43-48. Retrieved from [Link]

  • Abbood, A. F. (2024). Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. Journal of Wasit for Science and Medicine, 17(3), 26-38. Retrieved from [Link]

  • Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. IOP Conference Series: Materials Science and Engineering. Retrieved from [Link]

  • Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. MDPI. Retrieved from [Link]

Sources

Method

Application Note: Formulation and Fabrication of 5-Anilino-1,3,4-Thiadiazole-2-Thiol Based Electrochemical Sensors

Document Type: Advanced Application Note & Protocol Guide Target Audience: Electroanalytical Chemists, Sensor Development Scientists, and Drug Discovery Researchers Compound Focus: 5-Anilino-1,3,4-thiadiazole-2-thiol (5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Advanced Application Note & Protocol Guide Target Audience: Electroanalytical Chemists, Sensor Development Scientists, and Drug Discovery Researchers Compound Focus: 5-Anilino-1,3,4-thiadiazole-2-thiol (5-ATDT) | CAS: 10253-83-5[1][2]

Introduction & Mechanistic Insights

The development of highly sensitive and selective electrochemical sensors relies heavily on the rational design of the electrode-solution interface. Derivatives of 1,3,4-thiadiazole-2-thiol have emerged as powerful recognition elements due to their unique structural motifs[3][4]. Specifically, 5-anilino-1,3,4-thiadiazole-2-thiol (5-ATDT) offers a trifecta of functional advantages for sensor formulation:

  • Exocyclic Thiol (-SH) / Thione Group: Facilitates robust chemisorption onto gold (Au) substrates via strong Au-S bond formation, creating highly ordered Self-Assembled Monolayers (SAMs)[4].

  • Thiadiazole Heterocycle: The nitrogen and sulfur atoms within the ring act as potent multidentate chelation sites, exhibiting high affinity for heavy metal ions (e.g., Hg2+ , Pb2+ )[5].

  • Anilino Moiety: Unlike its aliphatic or simple amino counterparts, the aniline ring enables facile oxidative electropolymerization, forming highly conductive poly-(5-ATDT) films on carbon-based transducers (e.g., Glassy Carbon Electrodes, GCE)[3]. Furthermore, the aromatic ring provides π−π stacking interactions, critical for capturing aromatic drugs like doxorubicin or environmental pollutants[3][6].

This application note provides field-proven formulation strategies and step-by-step protocols for fabricating 5-ATDT modified sensors using both SAM and electropolymerization techniques.

Sensor Fabrication Workflows

The choice of formulation and deposition method depends entirely on the transducer material and the target analyte.

G A Bare Electrode (Au or GCE) B Surface Pre-treatment (Alumina Polishing) A->B C 5-ATDT Formulation (Monomer in Solvent) B->C D Au-S Chemisorption (SAM Formation) C->D Au Electrode E Electropolymerization (Cyclic Voltammetry) C->E GC Electrode F Modified Sensor Ready for Detection D->F E->F

Figure 1: Divergent fabrication workflows for 5-ATDT modified electrochemical sensors.

Protocol A: Electropolymerization on Glassy Carbon Electrodes (GCE)

Electropolymerization provides a three-dimensional, porous, and conductive polymer matrix. The aniline group of 5-ATDT undergoes radical cation formation under anodic potential, leading to head-to-tail coupling[3].

Formulation of Monomer Solution:

  • Reagents: 5-ATDT (CAS 10253-83-5)[1], 0.1 M H2​SO4​ or HClO4​ (Supporting Electrolyte), Absolute Ethanol.

  • Preparation: Dissolve 2.0 mM of 5-ATDT in a 1:4 (v/v) mixture of ethanol and 0.1 M H2​SO4​ . The ethanol acts as a co-solvent to overcome the hydrophobicity of the aniline ring, while the acidic medium protonates the nitrogen to facilitate stable radical formation during oxidation.

Step-by-Step Methodology:

  • Electrode Polishing: Polish the bare GCE using 0.3 µm and 0.05 µm alumina slurries sequentially on a micro-cloth pad until a mirror-like finish is achieved.

  • Ultrasonication: Sonicate the GCE in 1:1 HNO3​ / H2​O , followed by absolute ethanol, and finally ultra-pure water (Milli-Q) for 3 minutes each to remove residual alumina.

  • Electrochemical Deposition: Immerse the clean GCE, a Platinum wire counter electrode, and an Ag/AgCl reference electrode into the 5-ATDT formulation.

  • Cyclic Voltammetry (CV): Perform continuous CV scanning from −0.2 V to +1.2 V at a scan rate of 50 mV/s for 10–15 cycles. Causality Note: The gradual increase in peak currents with successive cycles validates the growth of the conductive poly-(5-ATDT) film.

  • Washing: Rinse the modified electrode (poly-5-ATDT/GCE) gently with ultra-pure water to remove unreacted monomers.

Protocol B: Self-Assembled Monolayer (SAM) on Gold Electrodes (AuE)

For highly specific, label-free sensing (e.g., impedance-based aptasensors or heavy metal chelation), a highly ordered SAM is preferred[4].

Formulation of SAM Solution:

  • Preparation: Prepare a 5.0 mM solution of 5-ATDT in absolute ethanol. Ensure the solution is kept in a dark, amber vial to prevent photo-oxidation of the thiol groups to disulfides.

Step-by-Step Methodology:

  • Electrode Cleaning: Polish the AuE with 0.05 µm alumina slurry. Perform electrochemical cleaning by cycling in 0.5 M H2​SO4​ between 0.0 V and +1.5 V until characteristic gold oxide formation/reduction peaks are stable.

  • Immobilization: Immerse the pre-treated AuE into the 5-ATDT ethanolic formulation for 12 to 18 hours at room temperature in the dark. Causality Note: Extended incubation ensures maximum surface coverage and displacement of adventitious carbon, forming a dense monolayer via thermodynamically stable Au-S bonds.

  • Passivation (Optional but Recommended): Rinse the electrode with ethanol, then backfill any pinholes by immersing in 1 mM 6-mercapto-1-hexanol (MCH) for 1 hour.

  • Final Wash: Rinse thoroughly with ethanol and water, then dry under a gentle stream of high-purity N2​ gas.

Signal Transduction & Sensing Mechanism

The functionality of the 5-ATDT modified sensor relies on specific host-guest interactions at the electrode interface.

G Substrate Electrode Surface (Transducer) Film Poly-(5-ATDT) or SAM (Recognition Element) Substrate->Film Signal Electrochemical Signal (DPV / SWV / CV) Film->Signal Electron Transfer Analyte Target Analyte (Heavy Metals / Aromatics) Analyte->Film Chelation / Pi-Pi Stacking

Figure 2: Mechanistic pathway of analyte recognition and signal transduction.

When target analytes (such as the anticancer drug doxorubicin[6] or heavy metals like Pb2+ [5]) are introduced, they accumulate at the electrode surface via π−π stacking with the aniline ring or chelation with the thiadiazole nitrogens. This pre-concentration significantly amplifies the current response measured via Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV).

Quantitative Data & Optimization

The following table synthesizes expected analytical performance metrics based on validated literature for thiadiazole-thiol modified sensors[3][4][5][6].

Table 1: Comparative Performance Metrics of Thiadiazole-Modified Electrodes

Modification StrategyTarget AnalyteSupporting Electrolyte / BufferLinear RangeLimit of Detection (LOD)Signal Transduction
Poly-(5-ATDT) / GCE Aromatic Pollutants (e.g., 9-ACA)0.1 M PBS (pH 7.0) ∼12 nM DPV
5-ATDT SAM / AuE Phenolic Compounds (e.g., 4-AP)0.1 M PBS (pH 6.5) SWV
Poly-(5-ATDT) / AuNPs Doxorubicin (DOX)0.1 M Acetate (pH 5.0) ∼9 pM DPV
5-ATDT / Silica Matrix Heavy Metals ( Pb2+ , Hg2+ )0.2 M Acetate (pH 5.5) SWASV

Note: SWASV = Square Wave Anodic Stripping Voltammetry; DPV = Differential Pulse Voltammetry.

Optimization Causality Checklist
  • pH Optimization: The pH of the detection buffer must be optimized based on the pKa​ of the analyte and the isoelectric point of the 5-ATDT film. For instance, detecting heavy metals requires mildly acidic conditions (pH 5.0–5.5) to prevent metal hydroxide precipitation while ensuring the thiadiazole nitrogens are deprotonated enough to act as Lewis bases for chelation[5].

  • Accumulation Time: In stripping voltammetry (SWASV), increasing the accumulation time (open circuit potential) from 60s to 180s directly increases sensitivity by allowing more analyte to diffuse and bind to the 5-ATDT matrix, though saturation will eventually occur.

References

  • SIELC Technologies. "1,3,4-Thiadiazole-2(3H)-thione, 5-anilino-". SIELC. Available at:[Link]

  • PubChem. "1,3,4-Thiadiazole-2(3H)-thione, 5-anilino- | C8H7N3S2 | CID 707055". National Library of Medicine. Available at: [Link]

  • Zhu, G., Zhang, X., & Chen, J. "Sensitive electrochemical sensor of anthracene-9-carbonxylic acid using an electropolymerized film modified glassy carbon electrode". Analytical Methods (RSC Publishing). Available at:[Link]

  • Zahido, M. "A sensitive method for the determination of 4-aminophenol using an electrochemical sensor based on 5-amino-1,3,4-thiadiazole-2-thiol". Journal of Food Composition and Analysis. Available at:[Link]

  • MedCrave Online. "Application of a novel polymer-modified screen-printed gold electrode for detection of the anticancer drug doxorubicin". Journal of Cancer Prevention & Current Research. Available at:[Link]

  • ResearchGate. "Simultaneous electrochemical sensing of Pb2+ and Hg2+ in aqueous media using 5-amino-1,3,4-thiadiazole-2-thiol functionalized mesoporous silica". Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving percentage yield in the synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol

Technical Support Center: Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol Welcome to the technical support guide for the synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol. This document is designed for researchers, medic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol

Welcome to the technical support guide for the synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol. This document is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yield and troubleshooting common experimental challenges. Our approach is grounded in mechanistic principles to empower you to make informed decisions in your laboratory work.

Reaction Overview and Mechanism

The synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol is most reliably achieved through a two-step process. This method ensures high purity of the intermediate, which is critical for a successful final cyclization and high overall yield.

  • Step 1: Synthesis of 4-Phenylthiosemicarbazide (Intermediate) This step involves the nucleophilic addition of hydrazine hydrate to phenyl isothiocyanate. The reaction is typically fast and exothermic.[1][2]

  • Step 2: Cyclization to form 5-Anilino-1,3,4-thiadiazole-2-thiol The intermediate, 4-phenylthiosemicarbazide, is cyclized using carbon disulfide (CS₂) in the presence of a strong base, such as potassium hydroxide (KOH).[3][4][5] The base facilitates the formation of a dithiocarbazate salt, which then undergoes intramolecular cyclization with the elimination of water to form the stable thiadiazole ring.[4][5]

Below is a diagram illustrating the overall synthetic workflow.

Synthesis_Workflow cluster_step1 Step 1: Intermediate Synthesis cluster_step2 Step 2: Cyclization Start_A Phenyl Isothiocyanate Intermediate 4-Phenylthiosemicarbazide Start_A->Intermediate Start_B Hydrazine Hydrate Start_B->Intermediate Workup Acidification (HCl) Intermediate->Workup Reagent_A Ethanol (Solvent) Reagent_A->Intermediate Room Temp, 2-4h Reagent_B Carbon Disulfide (CS₂) Reagent_B->Workup Reagent_C Potassium Hydroxide (KOH) Reagent_C->Workup Reagent_D Reflux Reagent_D->Workup Final_Product 5-Anilino-1,3,4-thiadiazole-2-thiol Workup->Final_Product Precipitation

Caption: Synthetic workflow for 5-anilino-1,3,4-thiadiazole-2-thiol.

Troubleshooting Guide

This section addresses specific issues that can arise during the synthesis, providing explanations and actionable solutions.

Q1: My overall yield is significantly lower than expected. Where is the most likely point of failure?

A1: A low overall yield can originate from either Step 1 or Step 2. First, verify the yield and purity of your intermediate, 4-phenylthiosemicarbazide. A poor-quality intermediate will not cyclize efficiently. If the intermediate yield and purity are good (sharp melting point near 138-141°C[1]), the problem almost certainly lies in the cyclization step (Step 2). Common issues in Step 2 include incomplete reaction, improper workup, or side reactions.

Q2: I am getting a low yield or an oily product for the 4-phenylthiosemicarbazide intermediate (Step 1). What's going wrong?

A2: This is a common issue related to reaction control and reagent purity.

  • Causality: The reaction between phenyl isothiocyanate and hydrazine hydrate is highly exothermic.[1] Adding the hydrazine too quickly raises the temperature, leading to side reactions and decomposition, resulting in a lower yield and oily byproducts.

  • Solution:

    • Control the Temperature: Dissolve the phenyl isothiocyanate in absolute ethanol and cool the flask in an ice bath.[1]

    • Slow Addition: Add the hydrazine hydrate dropwise to the cooled, stirring solution. This ensures the temperature remains low, maximizing the desired nucleophilic addition.[1]

    • Monitor Progress: After addition, allow the mixture to stir at room temperature for 2-4 hours. You can monitor the reaction's completion using Thin Layer Chromatography (TLC).[1]

    • Purification: The product should precipitate as a white solid. Collect it by vacuum filtration and wash with a small amount of cold ethanol to remove any unreacted starting materials.[2]

Q3: The final cyclization reaction (Step 2) has a low yield. What are the critical parameters to optimize?

A3: The cyclization is sensitive to the base, reaction time, and temperature.

  • Causality: The reaction requires a strong base (like KOH) to deprotonate the thiosemicarbazide, which then acts as a nucleophile attacking the carbon of CS₂. This is followed by an intramolecular cyclization. Insufficient base, low temperature, or short reaction time will lead to an incomplete reaction.

  • Solution:

    • Base and Solvent: Use anhydrous potassium hydroxide dissolved in absolute ethanol. The absence of water is crucial for efficiency. A molar equivalent of KOH to the thiosemicarbazide is a good starting point.[3]

    • Reagent Addition: After dissolving the thiosemicarbazide and KOH in ethanol, add the carbon disulfide dropwise.

    • Reaction Conditions: The reaction typically requires heating under reflux for an extended period, potentially up to 24 hours, to ensure complete cyclization.[3] Monitor the reaction via TLC until the starting material spot disappears.

Q4: During the final workup, my product fails to precipitate or appears as a sticky solid after acidification. What should I do?

A4: This issue points to a problem with pH control during precipitation.

  • Causality: The product, 5-anilino-1,3,4-thiadiazole-2-thiol, exists as a potassium salt in the basic reaction mixture. To precipitate the neutral thiol form, the solution must be carefully acidified. Adding acid too quickly or overshooting the optimal pH can lead to the formation of oils or prevent complete precipitation.

  • Solution:

    • Cool the Mixture: Before acidification, cool the reaction mixture in an ice bath. This improves control over the precipitation process.

    • Slow Acidification: Prepare a dilute solution of hydrochloric acid (e.g., 10% HCl). Add the acid drop by drop with vigorous stirring.

    • Monitor pH: Continuously monitor the pH with pH paper or a meter. The product should precipitate as the solution becomes neutral or slightly acidic. The optimal pH for precipitation should be determined empirically, but typically falls in the 5-6 range.

    • Patience: After reaching the correct pH, allow the mixture to stir in the ice bath for at least 30 minutes to an hour to maximize crystal growth and precipitation. The resulting solid should be filtered, washed thoroughly with cold water, and dried.[3]

Frequently Asked Questions (FAQs)

Q1: What is a realistic percentage yield for this two-step synthesis? A reasonable yield for the 4-phenylthiosemicarbazide intermediate is in the range of 85-95% if the reaction is well-controlled.[2] The cyclization step can have yields reported from 70-80%.[3] Therefore, a good overall yield for the two-step process would be in the range of 60-75%.

Q2: Can I use a different base, like sodium hydroxide or sodium carbonate? Potassium hydroxide is commonly cited and effective.[3] Sodium hydroxide is also a viable strong base. Weaker bases like sodium carbonate are generally not sufficient to drive the initial deprotonation and subsequent reaction with CS₂ efficiently, which could lead to significantly lower yields.[4]

Q3: What are the key safety precautions for this synthesis?

  • Carbon Disulfide (CS₂): CS₂ is highly flammable, volatile, and toxic. It has a very low autoignition temperature. All work must be conducted in a well-ventilated fume hood, away from any ignition sources.

  • Hydrazine Hydrate: Hydrazine hydrate is corrosive and a suspected carcinogen.[1][2] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle it exclusively within a fume hood.

  • Phenyl Isothiocyanate: This compound is a lachrymator and irritant. Handle with care in a fume hood.[1]

Q4: How should I purify the final product? The most effective method for purifying 5-anilino-1,3,4-thiadiazole-2-thiol is recrystallization. Ethanol is a commonly used and effective solvent for this purpose.[3][6] Dissolve the crude product in a minimum amount of hot ethanol, and then allow it to cool slowly to form pure crystals. The purity should be confirmed by measuring the melting point and acquiring spectroscopic data (FT-IR, ¹H-NMR).[7]

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Phenylthiosemicarbazide[1][2]
  • In a 250 mL round-bottom flask, dissolve phenyl isothiocyanate (1.0 eq) in absolute ethanol (approx. 5 volumes).

  • Equip the flask with a magnetic stirrer and place it in an ice-water bath.

  • Slowly add hydrazine hydrate (1.1 eq) dropwise to the stirring solution over 30 minutes, ensuring the temperature remains below 10°C.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

  • A white precipitate will form. Collect the solid by vacuum filtration.

  • Wash the solid with a small portion of cold water, followed by cold ethanol.

  • Dry the product under vacuum to yield 4-phenylthiosemicarbazide as a white crystalline solid.

Protocol 2: Synthesis of 5-Anilino-1,3,4-thiadiazole-2-thiol[3]
  • In a 250 mL round-bottom flask, dissolve 4-phenylthiosemicarbazide (1.0 eq) and potassium hydroxide (1.0 eq) in absolute ethanol (approx. 10 volumes).

  • To this stirring solution, add carbon disulfide (1.1 eq) dropwise at room temperature.

  • Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain reflux with continuous stirring for 20-24 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature, then further cool in an ice bath.

  • Carefully acidify the mixture by adding 10% hydrochloric acid dropwise until the pH is approximately 5-6.

  • A pale-yellow precipitate will form. Stir the mixture in the ice bath for 30 minutes.

  • Collect the precipitate by vacuum filtration, wash thoroughly with cold deionized water, and dry under vacuum.

  • Recrystallize the crude product from ethanol to obtain pure 5-anilino-1,3,4-thiadiazole-2-thiol.

Data Summary Table

ParameterStep 1: Intermediate SynthesisStep 2: Cyclization Synthesis
Key Reagents Phenyl isothiocyanate, Hydrazine hydrate4-Phenylthiosemicarbazide, CS₂, KOH
Molar Ratio (eq) 1.0 : 1.11.0 : 1.1 : 1.0
Solvent Absolute EthanolAbsolute Ethanol
Temperature 0-10°C (addition), then Room TempReflux (approx. 78°C)
Reaction Time 2-4 hours20-24 hours
Workup Filtration and washingAcidification, filtration, recrystallization
Expected Yield 85-95%70-80%

References

  • An In-depth Technical Guide to the Synthesis and Characterization of 4-Phenylthiosemicarbazide. BenchChem.
  • Technical Support Center: 4-Phenylthiosemicarbazide Synthesis. BenchChem.
  • A FACILE SYNTHESIS OF THIOSEMICARBAZIDES AND THIOSEMICARBAZONES BY THE TRANSAMINATION OF 4-METHYL-4-PHENYL-3-THIOSEMICARBAZIDE. Journal of Heterocyclic Chemistry.
  • Synthesis of N-phenyl thiosemicarbazones (3a-3s).
  • Antibacterial activity of thiosemicarbazide deriv
  • Preparation of thiosemicarbazides.
  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol deriv
  • Thiosemicarbazides: Synthesis and reactions.
  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences.
  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology.
  • Thiosemicarbazide – Knowledge and References. Taylor & Francis.
  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Connect Journals.
  • Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis...
  • Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Sociedade Brasileira de Química (SBQ).
  • Reaction of compound 1 with carbon disulfide.
  • Synthesis of 2-Amino-5-sulfanyl-1,3,4-thiadiazole Derivatives and Evaluation of Their Antidepressant and Anxiolytic Activity. Journal of Medicinal Chemistry.
  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities.
  • Performance of 5-amino-1,3,4-thiadiazole-2-thiol as corrosion inhibitor for aluminium in dilute hydrochloric acid medium. Arabian Journal of Chemical and Environmental Research.
  • Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research.
  • Synthesis, Characterization and Biological Activity of Schiff Bases of 2, 5- Dimercapto-1,3,4-thiadiazole. Australian Journal of Basic and Applied Sciences.
  • Preparation of complexes of 2-[{5-((5-amino-1,3,4-thiadiazole-2-yl)methyl).
  • ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. Indo American Journal of Pharmaceutical Sciences. iccNIOJqW17jqmjDLmztb)

Sources

Optimization

how to purify 5-anilino-1,3,4-thiadiazole-2-thiol from unreacted starting materials

Technical Support Center: Troubleshooting & Purification Guide for 5-Anilino-1,3,4-thiadiazole-2-thiol Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development prof...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting & Purification Guide for 5-Anilino-1,3,4-thiadiazole-2-thiol

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals seeking to isolate highly pure 5-anilino-1,3,4-thiadiazole-2-thiol from crude reaction mixtures. Below, we address the mechanistic causality behind common impurities and provide a self-validating protocol for pristine purification.

Section 1: Mechanistic Context & Impurity Profiling

Q1: What are the primary unreacted starting materials and byproducts I need to remove after synthesizing 5-anilino-1,3,4-thiadiazole-2-thiol? As a Senior Application Scientist, I always advise starting with a clear mechanistic understanding of your reaction. The standard synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol involves the base-catalyzed cyclization of 4-phenylthiosemicarbazide with carbon disulfide (CS2) [1].

Consequently, your crude mixture will typically contain:

  • Unreacted 4-phenylthiosemicarbazide : The primary solid impurity [2].

  • Residual Carbon Disulfide (CS2) : A highly volatile, toxic liquid reactant.

  • Hydrogen Sulfide (H2S) & Inorganic Salts : Generated during the cyclization and subsequent neutralization phases.

Section 2: The Acid-Base Separation Strategy

Q2: What is the most reliable physicochemical strategy to separate the unreacted 4-phenylthiosemicarbazide from the target product? The most robust purification method relies on an acid-base extraction exploiting the distinct pKa values of the components. 1,3,4-thiadiazole-2-thiol derivatives exhibit thione-thiol tautomerism, rendering the sulfur proton relatively acidic (pKa ~6.5–7.8) [3][4].

When exposed to a strong base like NaOH, the target product deprotonates to form a highly water-soluble sodium thiolate salt. Conversely, 4-phenylthiosemicarbazide lacks this acidic proton and remains largely insoluble in basic aqueous media, allowing for simple mechanical separation.

Table 1: Physicochemical Profile of Reaction Components

Component Reaction Role Estimated pKa Solubility (Basic Aq, pH >9) Solubility (Acidic Aq, pH 3) Volatility / State
4-Phenylthiosemicarbazide Starting Material ~10.5 (weak base) Insoluble Soluble (protonated) Solid (MP ~140°C)
Carbon Disulfide (CS2) Starting Material N/A Immiscible Immiscible Highly Volatile (BP 46°C)

| 5-Anilino-1,3,4-thiadiazole-2-thiol | Target Product | ~6.5 - 7.8 | Highly Soluble (thiolate salt) | Insoluble (precipitates) | Solid (MP ~216°C) |

Section 3: Step-by-Step Purification Methodology

Q3: Can you provide a self-validating, step-by-step protocol for this purification? Certainly. This protocol is designed to be "self-validating"—meaning each step provides a physical or visual cue that confirms the success of the separation.

Step 1: Volatile Removal (CS2 & Solvent)

  • Action : Transfer the crude reaction mixture to a rotary evaporator. Concentrate under reduced pressure at 40°C.

  • Validation : The cessation of condensation indicates the complete removal of unreacted CS2 and the reaction solvent (e.g., ethanol or DMF).

Step 2: Alkaline Extraction

  • Action : Suspend the concentrated crude residue in a 5% aqueous NaOH solution. Stir vigorously for 30 minutes at room temperature.

  • Validation : The target 5-anilino-1,3,4-thiadiazole-2-thiol will dissolve into the aqueous phase as a sodium thiolate salt. A cloudy suspension of insoluble solid will remain—this is your unreacted 4-phenylthiosemicarbazide.

Step 3: Filtration of Starting Material

  • Action : Perform vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of cold 5% NaOH.

  • Validation : The solid filter cake contains the unreacted starting material. The clear filtrate contains your target product.

Step 4: Acidification & Precipitation

  • Action : Transfer the filtrate to a beaker submerged in an ice bath. Slowly add 1M HCl dropwise under continuous stirring until the pH reaches 3–4.

  • Validation : A white to pale-yellow precipitate will immediately form. This confirms the re-protonation of the thiolate back into the insoluble 5-anilino-1,3,4-thiadiazole-2-thiol.

Step 5: Final Washing & Recrystallization

  • Action : Filter the precipitated product. Wash the filter cake extensively with cold distilled water to remove NaCl/KCl salts. Recrystallize the solid from a 50:50 ethanol/water mixture.

  • Validation : The formation of sharp, needle-like crystals confirms high purity (>99%).

Section 4: Purification Workflow Visualization

Q4: Can you map out the logic of this purification workflow? Below is the logical flow of the acid-base extraction, illustrating how phase partitioning isolates the target molecule from unreacted starting materials.

PurificationWorkflow Crude Crude Reaction Mixture (Product, 4-PTSC, CS2, Salts) Evap Rotary Evaporation (Removes Volatile CS2 & EtOH) Crude->Evap Base Alkaline Extraction Add 5% Aq. NaOH (pH > 9) Evap->Base Filter1 Vacuum Filtration Base->Filter1 Solid1 Filter Cake (Unreacted 4-PTSC) Filter1->Solid1 Insoluble Filtrate1 Aqueous Filtrate (Soluble Thiolate Salt) Filter1->Filtrate1 Soluble Acid Acidification Add 1M HCl to pH 3-4 Filtrate1->Acid Precip Product Precipitation Acid->Precip Filter2 Filtration & Water Wash Precip->Filter2 Recryst Recrystallization (EtOH/H2O) Filter2->Recryst Pure Pure 5-Anilino-1,3,4-thiadiazole-2-thiol (>99% Purity) Recryst->Pure

Acid-base extraction workflow for isolating 5-anilino-1,3,4-thiadiazole-2-thiol.

Section 5: Troubleshooting FAQs

Q5: My product precipitated as a sticky oil instead of a solid during acidification. What went wrong? This "oiling out" phenomenon occurs for two primary reasons:

  • Residual Solvent : Trace amounts of ethanol or CS2 were not fully evaporated in Step 1. These act as an organic co-solvent that prevents proper crystallization lattice formation.

  • Rapid Acidification : Dumping the HCl into the filtrate too quickly causes localized supersaturation, forcing the product to crash out as an amorphous oil rather than a crystalline solid. Fix: Re-dissolve the oil in 5% NaOH, ensure all organic solvents are evaporated via vacuum, and repeat the acidification very slowly on an ice bath with vigorous stirring.

References

  • (PDF) Thiosemicarbazides: Synthesis and reactions - ResearchGate[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKqPiXb_2keRMog6MG2-OyoHIHO4ojEzRPD2zHPXPg0BKg-SgOeNbDrpwYn3SEE4Le89weIBxAoNQtf4574PdVe8x-fetOtCbBnnMzqQn5BxHLFONXMfiLiiH1eS9wSYjpwsEQQAGW1SMF_WcocBYTZG2-Cqrwr6EAAy0IzZwvu4JnXzj8d6twgetGniL2MBs_kcN0bM5hnQ==]
  • 4-Phenylthiosemicarbazide | 5351-69-9 - Benchchem[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiUxITUW4rQSVdn-gSYyCx1loLVzryzse3vQ541QjA7Twp-Gec7PaOOyv-q7JVWJFrMZCiaWjJhdt8fGbMuoGXNn2Lx1vD5Zu3uXSPWJu8LyK7hD7hUhqA0d_VXiGDUFLoICEA]
  • 5-Amino-1,3,4-thiadiazole-2-thiol | 2349-67-9 - ChemicalBook[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGUXaDAH8xv9AhTnlLuNdk34RcXrDBeqpj_THWuvwQE77A87c36rC2wSg8W9qIlysXTGWNTj_z75NcwtY6KOOeNZGGXbUBSZ9VsoQwXKzMLmgw37l7xsv8KUbw2cHvDOuxkO3iQ0zWF5LJDmTzRlGWOOPIvHRcmGCfXmFDVHJydAg==]
  • Evaluating the Impact of Key Variables on Inhibitor Functionality Under Droplet Conditions - MDPI[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGtBqzP48RVrh3b45KKO_PjrlMAceqlV-qaIo3chf8Bb9SPh46fuCnWGGYGRhLH4mDbm0HMOp9HRx3craOAXsUDnDA90vO7yeKH3_nPUQw2e1JpqYgqWJvtuXBVd66VaY=]
Troubleshooting

Technical Support Center: Troubleshooting Aqueous Solubility of 5-Anilino-1,3,4-thiadiazole-2-thiol

Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers and drug development professionals struggling with the formulation and in vitro assay integration of 5-anilino-1,3,4-thiadiazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers and drug development professionals struggling with the formulation and in vitro assay integration of 5-anilino-1,3,4-thiadiazole-2-thiol and its derivatives.

Due to its unique structural properties, this compound is notoriously difficult to dissolve in standard aqueous media[1]. Below, we dissect the physicochemical causality behind this issue and provide self-validating, step-by-step protocols to overcome it.

Part 1: Core Causality & Physicochemical Properties

FAQ 1: Why does 5-anilino-1,3,4-thiadiazole-2-thiol precipitate in my standard assay buffers?

The poor aqueous solubility of this compound (approximately 31.4 µg/mL at pH 7.4) is driven by a combination of lipophilicity and high crystal lattice energy[2].

Mechanistically, the 1,3,4-thiadiazole-2-thiol core undergoes thiol-thione tautomerism . In the solid state and in neutral aqueous solutions, the molecule predominantly exists in the thione form. The N-H group of the thione acts as a powerful hydrogen bond donor, while the C=S group acts as an acceptor, creating an extensively hydrogen-bonded, highly stable crystal lattice. Furthermore, the hydrophobic aniline moiety drives water exclusion.

The thiol group is weakly acidic, with a pKa​ typically ranging between 6.5 and 7.8 for this class of derivatives[3][4]. At a physiological pH of 7.4, the compound remains largely un-ionized, preventing the ion-dipole interactions necessary for aqueous hydration.

Quantitative Data Summary
Physicochemical PropertyValue / StateImpact on Aqueous Solubility
LogP (Octanol/Water) ~2.3 - 2.5Moderate lipophilicity drives hydrophobic exclusion from aqueous media.
pKa​ (Thiol/Thione) ~6.5 - 7.8At pH 7.0, the molecule is mostly un-ionized; requires pH > 8 for full thiolate formation[3][4].
Dominant Tautomer Thione (at neutral pH)Promotes strong intermolecular H-bonding, increasing the thermodynamic barrier to dissolution.
Solubility (pH 7.4) >31.4 µg/mLInsufficient for high-concentration in vitro assays without intervention[2].

Part 2: Troubleshooting Decision Matrix

Before selecting a solubilization protocol, you must evaluate the constraints of your specific biological or chemical assay. Use the logical decision tree below to determine the optimal path.

DecisionTree Start Aqueous Solubility Issue: 5-anilino-1,3,4-thiadiazole-2-thiol Q1 Can assay tolerate pH > 8.0? Start->Q1 A1 Alkaline Solubilization (Deprotonate Thiol to Thiolate) Q1->A1 Yes Q2 Can assay tolerate 1-5% DMSO? Q1->Q2 No A2 DMSO Stock + Rapid Aqueous Dilution Q2->A2 Yes Q3 Use Encapsulation or Surfactants Q2->Q3 No A3 HP-β-CD Complexation (Encapsulate Aniline) Q3->A3 Option A A4 Micellar Dispersion (Tween-80 / PEG400) Q3->A4 Option B

Caption: Decision matrix for selecting a solubilization strategy based on assay constraints.

Part 3: Self-Validating Experimental Protocols

FAQ 2: How do I use DMSO without the compound "crashing out" upon dilution?

When a highly concentrated DMSO stock is introduced to an aqueous buffer, the rapid solvent shift causes localized supersaturation. Because the thione form crystallizes rapidly, improper mixing will result in micro-precipitates that invalidate your assay data.

Protocol A: Controlled Co-Solvent Dilution Workflow

Mechanism: Minimizes localized supersaturation by controlling the diffusion gradient and utilizing kinetic solubility.

  • Stock Preparation: Weigh the compound and dissolve in 100% anhydrous DMSO to create a 10 mM to 50 mM stock.

  • Energy Input: Vortex for 2 minutes, then sonicate in a water bath for 10 minutes at 37°C to ensure complete disruption of the crystal lattice.

  • Buffer Preparation: Pre-warm your target aqueous buffer (e.g., PBS) to 37°C. Cold buffers drastically reduce kinetic solubility.

  • Injection (Critical Step): Place the aqueous buffer on a vortex mixer at medium speed. Slowly inject the DMSO stock directly into the center of the vortex (do not touch the plastic walls). Never add the aqueous buffer to the DMSO stock. Ensure the final DMSO concentration remains ≤ 1% (v/v).

  • System Validation: Measure the optical density (OD) of the final solution at 600 nm.

    • Validation Check: An OD600​<0.05 confirms a true solution. An OD600​≥0.05 indicates the presence of colloidal aggregates or micro-precipitates.

G N1 Weigh Compound N2 Add 100% DMSO (Prepare 10-50 mM Stock) N1->N2 N3 Vortex & Sonicate (10 mins at 37°C) N2->N3 N4 Clear Solution? N3->N4 N5 Add 5% Tween-80 or warm further N4->N5 No N6 Inject slowly into vortexing aqueous buffer N4->N6 Yes N5->N3 N7 Validate Dissolution (OD600 < 0.05) N6->N7

Caption: Workflow for DMSO co-solvent dissolution and kinetic aqueous dilution.

FAQ 3: My downstream application is sensitive to DMSO. How can I achieve purely aqueous solubilization?

If co-solvents are prohibited, you must alter the thermodynamic state of the molecule either by ionizing it (pH adjustment) or shielding its hydrophobic domains (complexation).

Protocol B: Alkaline Solubilization (Thiolate Salt Formation)

Mechanism: Raising the pH above the compound's pKa​ (~6.5 - 7.8) forces the deprotonation of the thiol group, generating a highly water-soluble thiolate anion[3][4].

  • Suspension: Suspend the required mass of 5-anilino-1,3,4-thiadiazole-2-thiol in 80% of your final desired volume using distilled, deionized water.

  • Titration: While stirring vigorously, add 0.1 M NaOH dropwise. Monitor the pH continuously.

  • Dissolution: As the pH approaches 8.5–9.0, the opaque suspension will transition into a clear solution.

  • Back-Titration (Optional): If your assay requires a lower pH, carefully back-titrate with 0.1 M HCl.

    • Validation Check: Watch closely for opalescence. If the solution becomes cloudy, you have crossed below the solubility threshold for the un-ionized thione form. You must maintain the pH slightly above this precipitation point.

Protocol C: Cyclodextrin Encapsulation

Mechanism: Hydroxypropyl- β -Cyclodextrin (HP- β -CD) features a hydrophobic cavity that can encapsulate the lipophilic aniline ring, while its hydrophilic exterior ensures aqueous solubility.

  • Host Preparation: Prepare a 20% (w/v) solution of HP- β -CD in your target aqueous buffer.

  • Guest Addition: Add the 5-anilino-1,3,4-thiadiazole-2-thiol powder directly to the cyclodextrin solution (aim for a 1:5 to 1:10 molar ratio of drug to cyclodextrin).

  • Equilibration: Stir the mixture continuously for 24–48 hours at room temperature. The slow kinetics are required for the host-guest complexation to reach thermodynamic equilibrium.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, undissolved compound.

  • System Validation: Quantify the final dissolved concentration of the compound in the filtrate using UV-Vis spectroscopy (measure absorbance at the compound's λmax​ , typically around 280-310 nm, against a standard curve).

References

  • PubChem. "1,3,4-Thiadiazole-2(3H)-thione, 5-anilino- (CID 707055)". National Center for Biotechnology Information. Available at:[Link][2]

  • ResearchGate. "Aqueous solubility of the 1,3,4-thiadiazole derivatives". Synthesis and trypanocidal activity of novel pyridinyl-1,3,4-thiadiazole derivatives. Available at:[Link][1]

  • MDPI. "Evaluating the Impact of Key Variables on Inhibitor Functionality Under Droplet Conditions". Materials. Available at:[Link][4]

Sources

Optimization

Technical Support Center: Optimizing Reflux &amp; Crystallization of 5-Anilino-1,3,4-thiadiazole-2-thiol

This guide, prepared by our senior application scientists, provides in-depth troubleshooting and practical advice for researchers, chemists, and drug development professionals working with 5-anilino-1,3,4-thiadiazole-2-t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide, prepared by our senior application scientists, provides in-depth troubleshooting and practical advice for researchers, chemists, and drug development professionals working with 5-anilino-1,3,4-thiadiazole-2-thiol. Our focus is on overcoming common hurdles in the final purification stages—specifically, optimizing reflux conditions to ensure complete dissolution and mastering the subsequent crystallization to achieve high purity and yield.

Troubleshooting Guide: From Theory to Benchtop Solutions

This section addresses specific experimental failures in a question-and-answer format, providing both the underlying cause and a clear path to resolution.

Question 1: My yield is extremely low after crystallization. What are the most likely causes?

Answer: Low recovery is one of the most frequent challenges in crystallization and typically points to one of two primary issues: excessive solvent use or incomplete precipitation.[1][2]

  • Causality—Excess Solvent: The fundamental principle of recrystallization relies on the differential solubility of the compound in a hot versus a cold solvent.[3] If an excessive volume of solvent is used to dissolve the crude product during reflux, the solution may not become sufficiently saturated upon cooling. Consequently, a significant portion of your product remains in the mother liquor instead of crystallizing.[1]

  • Troubleshooting Steps:

    • Reduce Solvent Volume: If you still have the mother liquor, try reducing its volume by gentle heating under a stream of nitrogen or by rotary evaporation until you observe turbidity (cloudiness). Then, allow it to cool slowly again.

    • Optimize for Future Runs: The goal is to use the minimum amount of boiling solvent to fully dissolve the solid.[4] Add the solvent in small portions to the solid while heating to reflux, waiting for the solution to clear before adding the next portion.

    • Consider an Anti-Solvent: If your compound is too soluble even in cold solvent, a two-solvent (or anti-solvent) system may be necessary. Dissolve your compound in a minimal amount of a "good" hot solvent (e.g., ethanol) and then slowly add a "poor" or "anti-solvent" (e.g., water) in which the compound is insoluble, until the solution becomes persistently cloudy. Add a drop or two of the good solvent to redissolve the cloudiness and then allow it to cool slowly.[5][6]

Question 2: Instead of well-defined crystals, I got a fine, powder-like precipitate or an oily substance. What went wrong?

Answer: The formation of an amorphous precipitate or "oiling out" indicates that the crystallization process occurred too rapidly, preventing the orderly arrangement of molecules into a crystal lattice.[1][2][7]

  • Causality—Rapid Cooling & Supersaturation: Crystal growth is a thermodynamically controlled process that requires time.[8] If a hot, saturated solution is cooled too quickly (e.g., by plunging it directly into an ice bath), the system is "shocked." The solubility drops so fast that molecules crash out of solution randomly, trapping impurities and solvent within a disordered solid matrix.[7] "Oiling out" occurs when the solute separates from the solution as a liquid phase, often because the boiling point of the solvent is higher than the melting point of the impure compound.[2]

  • Troubleshooting Steps:

    • Re-dissolve and Cool Slowly: Re-heat the flask to re-dissolve the precipitate or oil. If necessary, add a small amount (1-5%) of additional solvent to ensure complete dissolution.

    • Insulate the Flask: Allow the flask to cool to room temperature on a benchtop, insulated from the cold surface by placing it on a cork ring or a folded paper towel. This slow, gradual cooling is the single most critical factor for growing large, pure crystals.[1]

    • Patience is Key: An ideal crystallization may show initial crystal formation within 5-20 minutes, with growth continuing over an hour or more.[1] Do not disturb the flask during this period. Once the solution has reached room temperature and crystal growth appears complete, you can then move the flask to an ice bath to maximize precipitation.

Question 3: My solution has cooled completely, but no crystals have formed. Is the experiment a failure?

Answer: Not at all. This is a common phenomenon known as supersaturation, where the solution holds more dissolved solute than it theoretically should at that temperature.[2] The system simply needs a nucleation point to initiate crystal growth.

  • Causality—Lack of Nucleation Sites: Crystal formation requires an initial "seed" or surface upon which molecules can begin to organize. In a very clean flask with a highly purified compound, spontaneous nucleation may not occur.

  • Troubleshooting Steps (in order of preference):

    • Scratch the Flask: Use a glass stirring rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections in the glass created by scratching provide ideal nucleation sites for crystal growth to begin.[2][4]

    • Add a Seed Crystal: If you have a small crystal of pure 5-anilino-1,3,4-thiadiazole-2-thiol from a previous batch, add it to the supersaturated solution. This "seed" provides a perfect template for further crystal growth.

    • Reduce Solvent Volume: As a last resort, if the above methods fail, it may indicate that the solution was not sufficiently saturated to begin with (a milder version of the problem in Question 1). Gently heat the solution to boil off a small portion of the solvent, and then repeat the slow cooling process.[1]

Question 4: My final crystals are colored (e.g., yellow or brown), but the literature states the pure compound is white or pale yellow. How do I remove these colored impurities?

Answer: Colored impurities are often high-molecular-weight byproducts of the synthesis that are strongly adsorbed onto the crystal surface or trapped within the lattice. They can typically be removed using activated charcoal.[3]

  • Causality—Adsorption of Chromophores: Colored organic molecules often have extensive conjugated systems. Activated carbon has a very high surface area with pores that are effective at trapping these large, flat molecules.

  • Troubleshooting Protocol: Decolorization

    • Re-dissolve the impure, colored crystals in the minimum amount of hot refluxing solvent.

    • Remove the flask from the heat source and add a very small amount of activated charcoal (a "pinch" on the end of a spatula is usually sufficient). Adding too much will adsorb your product and reduce the yield.[1]

    • Gently swirl the flask and bring it back to a boil for a few minutes.

    • The key challenge is to filter the hot solution to remove the charcoal without the product crystallizing prematurely in the filter funnel (a process called "hot gravity filtration"). Use a pre-heated funnel and filter flask, and pour the hot solution through fluted filter paper quickly.

    • Once the charcoal is removed, cover the hot, clear filtrate and allow it to cool slowly as described previously.

Workflow & Troubleshooting Diagrams

To visualize the experimental process and decision-making, refer to the following diagrams.

experimental_workflow cluster_prep Preparation cluster_reflux Reflux & Dissolution cluster_crystallization Crystallization cluster_isolation Isolation & Drying crude_solid Crude 5-Anilino-1,3,4- thiadiazole-2-thiol add_solid Place Solid in Flask crude_solid->add_solid solvent_selection Select Solvent (e.g., Ethanol) add_solvent Add Minimal Hot Solvent in Portions solvent_selection->add_solvent add_solid->add_solvent reflux Heat to Reflux Until Dissolved add_solvent->reflux hot_filter Hot Gravity Filtration (If Insoluble Impurities or Charcoal Present) reflux->hot_filter Optional slow_cool Slow Cooling to Room Temperature reflux->slow_cool hot_filter->slow_cool ice_bath Cool in Ice Bath slow_cool->ice_bath vacuum_filter Vacuum Filtration ice_bath->vacuum_filter wash Wash with Ice-Cold Solvent vacuum_filter->wash dry Dry Crystals wash->dry pure_product Pure Crystalline Product dry->pure_product

Caption: Experimental workflow for crystallization.

troubleshooting_guide start Solution Cooled, Crystals Expected q1 Are Crystals Formed? start->q1 q3 Is Crystal Quality Good? (Not Oily/Powdery) q1->q3 Yes action_induce Induce Crystallization: 1. Scratch Flask 2. Add Seed Crystal q1->action_induce No q2 Is Yield Acceptable? q4 Are Crystals Colorless? q2->q4 Yes action_concentrate Problem: Too Much Solvent Solution: Concentrate Mother Liquor & Recool Slowly q2->action_concentrate No q3->q2 Yes action_slowcool Problem: Cooled Too Fast Solution: Re-dissolve, Add 1-2% More Solvent, Cool Slowly & Insulated q3->action_slowcool No action_decolorize Problem: Colored Impurities Solution: Re-dissolve, Treat with Charcoal, Hot Filter & Recrystallize q4->action_decolorize No end_ok Process Successful q4->end_ok Yes action_induce->q1 Re-evaluate action_concentrate->q1 Re-start Cooling action_slowcool->q1 Re-start Cooling action_decolorize->q1 Re-start Cooling

Caption: Troubleshooting decision tree for crystallization.

Frequently Asked Questions (FAQs)

Q1: Why is reflux necessary? Can't I just heat the solvent?

Refluxing involves heating a solution to its boiling point and condensing the vapors back into the reaction flask. This is critical because it allows you to maintain the solution at the solvent's maximum temperature for an extended period without losing solvent to evaporation. This ensures that you are testing the compound's solubility at the highest possible temperature, which is essential for dissolving the maximum amount of solute in the minimum amount of solvent.

Q2: How do I choose the best solvent for crystallization?

The ideal solvent should exhibit a steep solubility curve: it should dissolve the compound readily at its boiling point but very poorly at low temperatures (e.g., 0-4 °C).[3] This differential ensures maximum recovery upon cooling.

Solvent Selection CriteriaGood CandidatePoor Candidate
Solubility (Compound) High when hot, low when coldHigh at all temperatures OR insoluble at all temperatures
Solubility (Impurities) Impurities should be either very soluble at all temperatures (stay in mother liquor) or insoluble (removed by hot filtration).[3]Impurities have similar solubility to the compound.
Boiling Point Should be lower than the melting point of the solute to prevent oiling out.Higher than the solute's melting point.
Reactivity Must be chemically inert and not react with the compound.Reacts with the compound.

For 5-anilino-1,3,4-thiadiazole-2-thiol, ethanol or a mixture of ethanol and water are excellent starting points for solvent screening.[9][10][11]

Q3: What is the tautomeric form of this compound?

5-Anilino-1,3,4-thiadiazole-2-thiol can exist in two tautomeric forms: the thiol form and the thione form. The thione form, with a C=S double bond and an N-H bond within the ring, is generally considered the more stable tautomer in the solid state for this class of compounds. This structural feature is important as it influences the compound's hydrogen bonding capabilities and, consequently, its crystal packing and solubility.

References

  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

  • Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(1). Retrieved from [Link]

  • Drapak, I. V., et al. (2021, March 1). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. Retrieved from [Link]

  • Al-Juboori, A. M. J., et al. (2022, July 15). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. ResearchGate. Retrieved from [Link]

  • Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Recrystallization1. Retrieved from [Link]

  • University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

  • Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

  • Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

  • Taylor & Francis Online. (2024, February 14). Emerging synthetic Strategies and Pharmacological Insights of 1,3,4-Thiadiazole Derivatives: A Comprehensive Review. Future Medicinal Chemistry. Retrieved from [Link]

  • University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

  • University of Massachusetts. (n.d.). Recrystallization. Retrieved from [Link]

  • University of Toronto. (2026, March 18). Recrystallization - Single Solvent. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization. Retrieved from [Link]

  • Fischer, G., & Biertümpel, A. (2008, November 15). Design and optimization of a hybrid distillation/melt crystallization process. ResearchGate. Retrieved from [Link]

  • Connect Journals. (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Retrieved from [Link]

  • Iraqi Journal of Industrial Research. (2024, October 20). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Retrieved from [Link]

  • Barnard College, Columbia University. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

  • SciELO. (n.d.). Synthesis, growth and characterization of new 1,3,4 -thiadiazole-5-(n-substituted)-sulfonamides cristals. Retrieved from [Link]

  • ResearchGate. (2025, May 29). Synthesis of 1,3,4-Thiadiazoles: Review. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis.... Retrieved from [Link]

  • American Research Journals. (n.d.). Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. Retrieved from [Link]

  • Chayen, N. E., Saridakis, E., & Sear, R. P. (n.d.). Efficient optimization of crystallization conditions by manipulation of drop volume ratio and temperature. PMC. Retrieved from [Link]

  • Hampton Research. (2015, March 15). Optimization. Retrieved from [Link]

Sources

Troubleshooting

resolving overlapping NMR peaks in 5-anilino-1,3,4-thiadiazole-2-thiol characterization

Welcome to the technical support center for the characterization of 5-anilino-1,3,4-thiadiazole-2-thiol. This guide provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientist...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the characterization of 5-anilino-1,3,4-thiadiazole-2-thiol. This guide provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in resolving common challenges encountered during the NMR analysis of this compound, with a particular focus on resolving overlapping spectral peaks.

Troubleshooting Guide: Resolving Overlapping NMR Peaks

This section addresses specific issues you may encounter during the NMR characterization of 5-anilino-1,3,4-thiadiazole-2-thiol. Each answer provides a step-by-step approach to diagnosing and solving the problem, grounded in established spectroscopic principles.

Q1: The aromatic protons of the anilino group in my ¹H NMR spectrum are showing a complex, unresolved multiplet. How can I simplify this region?

A1: The five protons on the anilino ring often present a challenging, overlapping multiplet between 7.0 and 7.6 ppm, making definitive assignment difficult. This is due to the small differences in their chemical environments and potential second-order coupling effects. Here’s a systematic approach to resolve these signals:

1. Increase the Spectrometer's Magnetic Field Strength: If accessible, acquiring the spectrum on a higher field instrument (e.g., 600 MHz vs. 300 MHz) is the most direct solution. A stronger magnetic field increases the chemical shift dispersion in Hertz, which can simplify complex multiplets into first-order patterns that are easier to interpret.

2. Utilize Different Deuterated Solvents: The chemical shifts of the anilino protons can be subtly influenced by the solvent due to varying solute-solvent interactions. Acquiring spectra in a range of solvents with different polarities and aromatic character can induce differential shifts in the proton signals, potentially resolving the overlap.

Recommended Solvents for Comparison:

  • DMSO-d₆: Its high polarity and hydrogen bond accepting capability can significantly interact with the N-H proton, which in turn influences the electronic environment of the aromatic ring.

  • Acetone-d₆: Offers intermediate polarity.

  • Chloroform-d (CDCl₃): A less polar solvent that may reduce hydrogen bonding interactions.

  • Benzene-d₆: Its aromatic nature can induce significant shifts due to the aromatic solvent-induced shift (ASIS) effect, which can be particularly useful for spreading out the signals of the anilino ring protons.

Experimental Protocol: Solvent Study

  • Prepare separate, dilute solutions of your compound in each of the recommended deuterated solvents.

  • Acquire a standard ¹H NMR spectrum for each sample under identical temperature conditions.

  • Carefully compare the aromatic region of each spectrum to identify the solvent system that provides the best signal dispersion.

3. Two-Dimensional (2D) NMR Spectroscopy: 2D NMR techniques are powerful tools for resolving overlapping signals by spreading the spectrum into a second dimension.

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. For the anilino group, it will reveal the connectivity between the ortho, meta, and para protons, aiding in their assignment even if they overlap in the 1D spectrum.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbon atoms. By identifying the ¹³C chemical shifts for each aromatic carbon, you can then use the HSQC spectrum to assign the corresponding proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two or three bonds, which can further confirm assignments.

Q2: My thiol (SH) and amine (NH) protons are either not visible or appear as very broad signals. What are the likely causes and how can I observe them?

A2: The labile nature of the thiol (SH) and amine (NH) protons makes their observation in ¹H NMR spectra challenging. Their broadness or disappearance is typically due to two main factors: chemical exchange with residual water in the solvent and quadrupole broadening from the adjacent ¹⁴N atom.

1. Chemical Exchange: The acidic SH and NH protons can undergo rapid exchange with protons from residual water (H₂O) or deuterons from the solvent (e.g., in D₂O). This rapid exchange broadens the signal, sometimes to the point where it merges with the baseline.

Solutions:

  • Use a Dry Solvent: Employ a freshly opened sealed ampule of high-purity deuterated solvent (e.g., DMSO-d₆, >99.96% D). DMSO-d₆ is particularly effective as it is hygroscopic and its residual water peak is typically well-separated from the region where the NH and SH protons are expected to appear.

  • D₂O Exchange: To confirm the identity of the NH and SH peaks, add a drop of deuterium oxide (D₂O) to your NMR sample. After shaking, the labile protons will exchange with deuterium, causing their signals to disappear from the ¹H NMR spectrum. This is a definitive method for identifying exchangeable proton signals.

Experimental Protocol: D₂O Shake

  • Acquire a standard ¹H NMR spectrum of your compound in a suitable solvent (e.g., DMSO-d₆).

  • Add one to two drops of D₂O to the NMR tube.

  • Cap the tube and shake gently for about 30 seconds.

  • Re-acquire the ¹H NMR spectrum. The peaks corresponding to the NH and SH protons should have significantly diminished or disappeared entirely.

2. Quadrupole Broadening: The nitrogen atom (¹⁴N) has a nuclear spin of I=1 and possesses a quadrupole moment. This can lead to efficient relaxation of the adjacent NH proton, resulting in a broadened signal.

Solutions:

  • Low-Temperature NMR: Cooling the sample can slow down both the chemical exchange rate and the quadrupolar relaxation rate. This often results in sharper signals for both the NH and SH protons. Start at room temperature and acquire spectra at progressively lower temperatures (e.g., 0 °C, -20 °C, -40 °C) until the signals become sharper.

  • Proton-Nitrogen Decoupling: While not a standard experiment, specialized NMR probes and pulse sequences can decouple ¹⁴N, which would sharpen the attached NH proton signal. However, this is technically demanding and not available on all spectrometers.

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shifts for the protons and carbons in 5-anilino-1,3,4-thiadiazole-2-thiol?

A1: The exact chemical shifts will vary depending on the solvent and concentration. However, the following table provides typical ranges based on spectra acquired in DMSO-d₆.

Atom Position Expected ¹H Chemical Shift (ppm) Expected ¹³C Chemical Shift (ppm)
SHThiol13.5 - 14.5 (often broad)N/A
NHAnilino9.5 - 10.5 (often broad)N/A
Aromatic CHpara- to NH~7.1~118
Aromatic CHortho- to NH~7.6~120
Aromatic CHmeta- to NH~7.3~129
Aromatic Cipso- to NHN/A~140
C=SThiadiazoleN/A~185
C-NThiadiazoleN/A~160

Note: These are approximate values and should be used as a guide. Final assignments should be confirmed with 2D NMR experiments.

Q2: What is the role of the choice of NMR solvent in the spectral resolution?

A2: The choice of solvent is a critical experimental parameter that can dramatically affect the resolution and appearance of an NMR spectrum. Key factors include:

  • Polarity and Hydrogen Bonding: Polar, hydrogen-bond accepting solvents like DMSO-d₆ can form strong hydrogen bonds with the NH and SH protons. This slows down their exchange rate, leading to sharper signals compared to less polar solvents like CDCl₃.

  • Aromatic Solvent-Induced Shift (ASIS): Aromatic solvents like benzene-d₆ can cause significant shifts in the positions of solute protons due to anisotropic effects. This can be exploited to resolve overlapping signals, particularly in the aromatic region of the spectrum.

  • Viscosity: More viscous solvents can lead to broader lines due to slower molecular tumbling.

The workflow for optimizing spectral resolution through solvent selection is illustrated below.

G cluster_start cluster_solvent_selection Solvent Screening Protocol cluster_analysis Analysis & Further Steps start Unresolved Spectrum in Initial Solvent (e.g., CDCl3) DMSO Acquire Spectrum in DMSO-d6 start->DMSO Change to polar, H-bond acceptor Acetone Acquire Spectrum in Acetone-d6 start->Acetone Change to intermediate polarity Benzene Acquire Spectrum in Benzene-d6 start->Benzene Utilize ASIS effect Compare Compare Spectra for Best Dispersion DMSO->Compare Acetone->Compare Benzene->Compare TwoD_NMR Perform 2D NMR (COSY, HSQC) in Optimal Solvent Compare->TwoD_NMR Select best solvent Final Complete Structural Assignment TwoD_NMR->Final

Caption: Workflow for solvent optimization to resolve overlapping peaks.

Q3: How can I be certain of my structural assignment for the thiadiazole ring carbons?

A3: The two carbon atoms in the 1,3,4-thiadiazole ring have distinct electronic environments and can be unambiguously assigned using a combination of ¹³C NMR and HMBC (Heteronuclear Multiple Bond Correlation) spectroscopy.

  • C2 (C=S): The carbon atom of the thione group is significantly deshielded and will appear far downfield in the ¹³C NMR spectrum, typically in the range of 180-190 ppm.

  • C5 (C-N): The carbon atom attached to the anilino nitrogen is less deshielded and typically appears around 155-165 ppm.

Confirmation with HMBC: An HMBC experiment will show a correlation between the anilino N-H proton and the C5 carbon of the thiadiazole ring over three bonds (H-N-C-C5). This provides definitive evidence for the assignment of C5. There will be no such correlation to the C2 carbon. This relationship is depicted in the diagram below.

Caption: Key HMBC correlation for assigning the C5 carbon.

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

Optimization

Technical Support Center: Troubleshooting 5-Anilino-1,3,4-Thiadiazole-2-Thiol Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most critical bottlenecks in the synthesis and derivatization of 5-anilino-1,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most critical bottlenecks in the synthesis and derivatization of 5-anilino-1,3,4-thiadiazole-2-thiol. This scaffold is notoriously prone to side-product formation—specifically isomeric triazoles during cyclization and N-alkylated impurities during derivatization.

This guide is structured to provide mechanistic causality, self-validating protocols, and empirical data to ensure your workflows are robust, reproducible, and scientifically sound.

Part 1: Core Synthesis & Cyclization Troubleshooting

Q1: During the synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol from 4-phenylthiosemicarbazide and CS₂, my NMR shows a mixture of products. Why am I getting the 1,2,4-triazole isomer?

Causality & Mechanism: The reaction between 4-phenylthiosemicarbazide and carbon disulfide (CS₂) proceeds via a potassium dithiocarbazate intermediate. The divergence between the desired 1,3,4-thiadiazole and the isomeric 1,2,4-triazole-3-thiol side product is strictly governed by the pH during the cyclization step[1]. Under basic or neutral conditions at elevated temperatures, the internal nitrogen atom (which is highly nucleophilic) attacks the thiocarbonyl carbon, driving the formation of the 1,2,4-triazole ring. Conversely, under strictly controlled acidic conditions (pH < 4), the intermediate is protonated, making the sulfur atom the dominant nucleophile. This facilitates the elimination of H₂S and drives the ring closure exclusively to the desired 1,3,4-thiadiazole[2].

Cyclization A 4-Phenylthiosemicarbazide + CS2 + KOH B Potassium Dithiocarbazate Intermediate A->B EtOH, Reflux C 5-Anilino-1,3,4-thiadiazole-2-thiol (Desired Product) B->C Acidic Cyclization (pH < 4) D 1,2,4-Triazole-3-thiol Isomer (Side Product) B->D Basic Cyclization (High Temp)

Caption: Divergent cyclization pathways of 4-phenylthiosemicarbazide.

Self-Validating Protocol: Optimized Cyclization Workflow To eliminate the triazole side product, follow this validated methodology:

  • Intermediate Formation: Dissolve 4-phenylthiosemicarbazide (1.0 eq) and KOH (1.2 eq) in absolute ethanol. Cool to 0–5 °C. Add CS₂ (1.5 eq) dropwise.

  • Reflux & Monitor: Reflux the mixture for 12–14 hours.

    • Validation Check: Monitor the evolution of H₂S gas using lead(II) acetate paper at the condenser outlet. The reaction is complete when the paper no longer turns black.

  • Acid-Catalyzed Cyclization (Critical Step): Cool the mixture to 0 °C and pour it into crushed ice. Slowly add 10% HCl dropwise under vigorous stirring until the pH reaches exactly 3.0–3.5.

    • Validation Check: A pale-yellow precipitate will immediately crash out at this pH threshold. If the pH remains above 5, the triazole isomer will begin to co-precipitate.

  • Isolation: Filter the precipitate, wash with cold distilled water to remove residual salts, and recrystallize from ethanol.

Part 2: Regioselectivity in Derivatization

Q2: When alkylating 5-anilino-1,3,4-thiadiazole-2-thiol, I am observing significant N-alkylation side products. How can I force exclusive S-alkylation?

Causality & Mechanism: 5-anilino-1,3,4-thiadiazole-2-thiol is an ambident nucleophile. It possesses an exocyclic thiol (-SH), an exocyclic amine (-NHPh), and endocyclic nitrogens. The regioselectivity of electrophilic attack is dictated by Pearson’s Hard and Soft Acids and Bases (HSAB) theory[3]. The thiolate anion is a "soft" nucleophile, whereas the nitrogen atoms are "hard" nucleophiles. When reacting with "soft" electrophiles (like alkyl iodides) in the presence of a mild base (K₂CO₃), thermodynamic control favors S-alkylation. However, if you use "hard" electrophiles (such as acyl chlorides or acetylated glycosyl halides) or strong bases, kinetic control drives N-alkylation or N-acylation[3],[4].

Alkylation A 5-Anilino-1,3,4-thiadiazole-2-thiol + Electrophile (R-X) B S-Alkylation (Desired) A->B Soft Electrophile, K2CO3 (Thermodynamic Control) C N-Alkylation / N-Acylation (Side Product) A->C Hard Electrophile, Strong Base (Kinetic Control)

Caption: Regioselective functionalization based on HSAB theory.

Quantitative Data: Electrophile and Condition Effects on Regioselectivity The following table summarizes the expected product distributions based on empirical literature data[3],[4]:

Electrophile TypeBase / Solvent SystemTemp (°C)Major Product YieldN-Alkylation Side Product
Alkyl Halides (Soft)K₂CO₃ / Acetone25S-Alkyl (85–95%)< 5%
Acetylated Glycosyl HalidesK₂CO₃ / Acetone25S-Glycoside (~60%)N-Acetyl (~30%)
Acyl Chlorides (Hard)TEA / Dichloromethane0–25N-Acyl (70–80%)S-Acyl (< 10%)

Self-Validating Protocol: Regioselective S-Alkylation

  • Thiolate Generation: Suspend 5-anilino-1,3,4-thiadiazole-2-thiol (1.0 eq) in dry acetone. Add anhydrous K₂CO₃ (1.5 eq). Stir for 30 minutes at room temperature.

    • Validation Check: The suspension will clarify slightly and shift in color as the soluble potassium thiolate salt forms.

  • Electrophile Addition: Add the alkyl halide (1.1 eq) dropwise. Maintain the temperature strictly at 25 °C. Do not reflux, as thermal energy overcomes the activation barrier for N-alkylation.

  • Reaction Monitoring: Stir for 4–6 hours.

    • Validation Check: Monitor via TLC. In IR spectroscopy, the disappearance of the distinct -SH stretch (~2500–2600 cm⁻¹) and the retention of the -NH stretch (~3200 cm⁻¹) confirms exclusive S-alkylation.

  • Workup: Filter off the inorganic salts, concentrate the filtrate under reduced pressure, and purify via silica gel chromatography.

Part 3: Oxidative Degradation

Q3: My purified 5-anilino-1,3,4-thiadiazole-2-thiol degrades into an insoluble powder over time. What is happening?

Causality & Mechanism: Like many heterocyclic thiols, 5-anilino-1,3,4-thiadiazole-2-thiol is highly susceptible to oxidative coupling in the presence of atmospheric oxygen, forming symmetrical disulfides (e.g., bis(5-anilino-1,3,4-thiadiazol-2-yl) disulfide)[5]. This side product is characterized by extreme insolubility in most organic solvents and a lack of the characteristic -SH peak in NMR/IR.

Troubleshooting Solution:

  • Storage: Always store the purified thiol under an inert atmosphere (Argon or N₂) at -20 °C.

  • Recovery: If disulfide formation has occurred, you can recover the active thiol by treating the degraded batch with a mild reducing agent, such as dithiothreitol (DTT) or sodium borohydride (NaBH₄) in absolute ethanol, followed by re-acidification to pH 3.5.

References
  • Synthesis and Antioxidant Activity of Novel 5-amino-2-alkyl/glycosylthio-1,3,4-thiadiazoles: Regioselective Alkylation and Glycosylation of the 5-amino-1,3,4-thiadiazole-2-thiol Scaffold. Current Organic Synthesis, 2019.

  • Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 2012.

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Connect Journals, 2021.

  • Synthesis of 1,3,4-Thiadiazoles: Review. ResearchGate, 2025.

  • Synthesis Of 2,5-Dimercapto-1,3,4-Thiadiazol Products. The American Journal of Agriculture and Biomedical Engineering, 2020.

Sources

Troubleshooting

Technical Support Center: Optimizing Solvent Selection for 5-Anilino-1,3,4-thiadiazole-2-thiol Recrystallization

Welcome to the technical support center for the purification of 5-anilino-1,3,4-thiadiazole-2-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 5-anilino-1,3,4-thiadiazole-2-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallizing this specific heterocyclic compound. We will move beyond generic protocols to address the underlying chemical principles and provide robust troubleshooting strategies to ensure you achieve the highest purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the core principles for selecting an optimal recrystallization solvent for 5-anilino-1,3,4-thiadiazole-2-thiol?

The selection of a suitable solvent is the most critical step in recrystallization and is governed by the principle that the solubility of most solids increases with temperature.[1] The ideal solvent for 5-anilino-1,3,4-thiadiazole-2-thiol should exhibit the following characteristics:

  • High Solubility at Elevated Temperatures: The compound should be readily soluble in the boiling solvent.[2] This allows for the use of a minimal amount of solvent, which is crucial for maximizing yield.[3]

  • Low Solubility at Room or Cold Temperatures: As the solution cools, the compound's solubility should decrease significantly, promoting crystal formation and minimizing product loss to the mother liquor.[2][4]

  • Favorable Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the filtrate after cooling).

  • Chemical Inertness: The solvent must not react with the 5-anilino-1,3,4-thiadiazole-2-thiol.

  • Appropriate Boiling Point: The solvent's boiling point should be below the melting point of your compound to prevent it from "oiling out." While the parent compound, 5-amino-1,3,4-thiadiazole-2-thiol, has a high melting point of 235 °C, significant impurities can depress this.[3]

  • Volatility: The solvent should be volatile enough to be easily removed from the purified crystals during the drying process.[5]

The presence of the anilino (phenylamino) group makes the molecule more nonpolar than its 5-amino counterpart. Therefore, solvent selection should consider solvents capable of dissolving moderately polar aromatic compounds.

Q2: Which solvents are recommended as starting points for screening?

A systematic screening process is more efficient than random trials. Based on the chemical structure and literature precedents for similar 1,3,4-thiadiazole derivatives, the following solvents are excellent candidates for initial screening.[4][6]

SolventBoiling Point (°C)Polarity (Dielectric Constant)Rationale & Comments
Ethanol 7824.5Frequently used for recrystallizing 1,3,4-thiadiazole derivatives.[7][8] Often effective as a single solvent or in combination with water.
Methanol 6532.7A more polar alcohol, may show different solubility characteristics than ethanol. Has been used in a mixture with ethanol for related compounds.[9]
Isopropanol 8219.9Less polar than ethanol; may provide a better solubility differential if the compound is too soluble in hot ethanol.
Ethyl Acetate 776.0A moderately polar solvent, often a good choice for compounds with aromatic rings.[4]
Acetone 5620.7A polar aprotic solvent with a low boiling point, which can be advantageous.[10]
Acetonitrile 8237.5A polar aprotic solvent; its high polarity may make it a "good" solvent for a two-solvent system.
Toluene 1112.4A nonpolar aromatic solvent. May be useful if the compound has very low polarity or as the "poor" solvent in a pair.
Water 10080.1Due to the heterocyclic nature, solubility is likely low. It is an excellent candidate as an "anti-solvent" or "poor" solvent in a two-solvent system with a miscible organic solvent like ethanol or DMF.[6]
Q3: When and why should I use a two-solvent system for recrystallization?

A two-solvent system is employed when no single solvent meets the ideal criteria. This typically occurs when your compound is either too soluble in all candidate solvents (even when cold) or poorly soluble in all solvents (even when hot).[10]

The methodology relies on a pair of miscible solvents:

  • "Good" Solvent: A solvent in which your compound is highly soluble, even at room temperature.

  • "Poor" Solvent (Anti-solvent): A solvent in which your compound is poorly soluble.[3]

The procedure involves dissolving the compound in a minimum amount of the hot "good" solvent. The "poor" solvent is then added dropwise to the hot solution until persistent cloudiness (turbidity) is observed.[3] This indicates the solution is saturated. A few drops of the "good" solvent are then added to redissolve the precipitate, and the clear solution is allowed to cool slowly, initiating crystallization.

Troubleshooting Guide: From Theory to Practice

This section addresses specific experimental hurdles you may encounter.

Problem: My compound "oils out" instead of forming crystals.

Causality: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This can be caused by:

  • The boiling point of the chosen solvent is higher than the melting point of the compound.

  • The presence of significant impurities is depressing the compound's melting point.[3]

Solutions:

  • Re-dissolve and Add More Solvent: Heat the mixture to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point, then allow it to cool more slowly.[3]

  • Lower the Cooling Rate: Very slow cooling can favor crystal lattice formation over oiling. Try insulating the flask to ensure gradual temperature decrease.[11]

  • Change the Solvent System:

    • Select a single solvent with a lower boiling point.

    • Switch to a two-solvent system. Dissolve the compound in a "good" solvent and add a "poor" solvent (anti-solvent) at a temperature below the compound's melting point.[3]

Problem: No crystals form, even after the solution has cooled.

Causality: The solution has become supersaturated, meaning the concentration of the dissolved compound is higher than its normal saturation point. Crystal growth requires a nucleation site to begin.[11]

Solutions (in order of application):

  • Induce Nucleation by Scratching: Use a clean glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass can serve as nucleation sites.[12][13]

  • Add a Seed Crystal: If you have a small amount of pure, solid 5-anilino-1,3,4-thiadiazole-2-thiol, add a single tiny crystal to the supersaturated solution. This will act as a template for crystal growth.[11][13]

  • Cool Further: Place the flask in an ice-water bath to further decrease the compound's solubility.[4]

  • Reduce Solvent Volume: If the above methods fail, it's likely too much solvent was added initially. Gently heat the solution to boil off a portion of the solvent and attempt to cool again.[11][13]

Problem: The recrystallization yield is very low (<50%).

Causality: A significant portion of your compound has remained dissolved in the cold mother liquor. This is almost always due to one of two reasons:

  • Excess Solvent: Using more than the minimum required amount of hot solvent to dissolve the compound is the most common cause of low yield.[3][11]

  • Premature Filtration: Filtering the crystals before the solution has been thoroughly cooled will leave a substantial amount of product behind.

Solutions:

  • Concentrate the Mother Liquor: If you have retained the filtrate, you can recover more product by boiling off some of the solvent and re-cooling to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

  • Optimize the Protocol: In your next attempt, be meticulous about adding the hot solvent portion-wise, stopping as soon as all the solid has dissolved. Ensure the flask is cooled in an ice bath for at least 30 minutes before filtration to maximize precipitation.[3]

Problem: The recovered crystals are still colored.

Causality: The color is due to high-molecular-weight, polar impurities that co-crystallize with your product.

Solution:

  • Use Activated Charcoal: After dissolving your crude compound in the hot solvent but before performing the hot filtration, allow the solution to cool slightly and add a very small amount (e.g., the tip of a spatula) of activated charcoal.

  • Procedure: Bring the solution back to a boil for a few minutes. The colored impurities will adsorb to the surface of the charcoal. Remove the charcoal by performing a hot gravity filtration before allowing the purified filtrate to cool and crystallize.[3] Be aware that using too much charcoal can lead to the loss of your desired product.

Experimental Protocols & Visual Workflows

Diagram: Systematic Solvent Selection Workflow

SolventSelection cluster_screening Phase 1: Small-Scale Screening cluster_optimization Phase 2: System Selection Start Start with Crude Product (~20-30 mg) TestSolvents Select 4-5 Candidate Solvents (e.g., EtOH, IPA, EtOAc, Toluene) Start->TestSolvents AddSolvent Add solvent dropwise at room temp TestSolvents->AddSolvent SolubleCold Soluble at Room Temp? AddSolvent->SolubleCold Heat Heat to Boiling SolubleCold->Heat No GoodForPair Soluble Hot/Cold. Mark as 'Good' Solvent for a pair. SolubleCold->GoodForPair Yes SolubleHot Soluble when Hot? Heat->SolubleHot Cool Cool to Room Temp, then Ice Bath SolubleHot->Cool Yes PoorSolvent Insoluble Hot/Cold. Mark as 'Poor' Solvent. SolubleHot->PoorSolvent No Crystals Crystals Form? Cool->Crystals GoodSolvent Good Single Solvent Candidate Crystals->GoodSolvent Yes BadDifferential Soluble Hot, No Crystals Cold. Poor Solubility Differential. Crystals->BadDifferential No SelectSystem Evaluate Screening Results GoodSolvent->SelectSystem PoorSolvent->SelectSystem GoodForPair->SelectSystem SingleSolvent Proceed with Single Solvent Recrystallization SelectSystem->SingleSolvent TwoSolvent Proceed with Two-Solvent (Good/Poor) Recrystallization SelectSystem->TwoSolvent

Caption: Workflow for systematic solvent screening.

Protocol 1: Standard Single-Solvent Recrystallization
  • Dissolution: Place the crude 5-anilino-1,3,4-thiadiazole-2-thiol in an Erlenmeyer flask. Add a magnetic stir bar and the minimum volume of your chosen solvent to create a slurry. Heat the mixture to a gentle boil on a hot plate with stirring.

  • Achieve Saturation: Continue adding small portions of hot solvent until the compound has just completely dissolved. Note: Do not add excess solvent.[3]

  • (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool for a minute, and add a small amount of activated charcoal. Re-heat to boiling for 2-3 minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes insoluble impurities (and charcoal, if used).

  • Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature, undisturbed. Once crystal formation appears complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.[3]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals, either by air-drying on the filter or in a vacuum oven.

Diagram: Troubleshooting Common Recrystallization Issues

Troubleshooting cluster_problems Problem Identification cluster_solutions Corrective Actions Start Problem Encountered During Recrystallization Problem Problem Start->Problem Identify Issue OilingOut Compound 'Oils Out'? Start->OilingOut Solution Solution Problem->Solution NoCrystals No Crystals Form? OilingOut->NoCrystals No Sol_Oil 1. Re-heat, add more solvent. 2. Cool slower. 3. Use lower BP solvent. OilingOut->Sol_Oil Yes LowYield Yield is Very Low? NoCrystals->LowYield No Sol_NoCry 1. Scratch flask. 2. Add seed crystal. 3. Cool in ice bath. 4. Reduce solvent volume. NoCrystals->Sol_NoCry Yes ColoredCrystals Crystals are Colored? LowYield->ColoredCrystals No Sol_Yield 1. Use less solvent initially. 2. Ensure thorough cooling. 3. Concentrate mother liquor. LowYield->Sol_Yield Yes Sol_Color 1. Redissolve in hot solvent. 2. Add activated charcoal. 3. Perform hot filtration. ColoredCrystals->Sol_Color Yes

Caption: Decision tree for troubleshooting recrystallization.

References

  • Benchchem. (n.d.). Technical Support Center: Purification of Chlorinated Heterocyclic Compounds.
  • Benchchem. (n.d.). Troubleshooting common issues in the synthesis of N-heterocycles.
  • Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

  • University of New Brunswick. (n.d.). Recrystallisation. Retrieved from [Link]

  • ResearchGate. (2025, May 1). Equilibrium solubilities, model analysis, solvent effect, and thermodynamic properties of 5-amino-1,3,4-thiadiazole-2-thiol in thirteen organic mono-solvents. Retrieved from [Link]

  • ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

  • University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

  • Al-Jbouri, F. A. J., & Jaber, S. H. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Egyptian Journal of Chemistry, 65(7), 435-443. Retrieved from [Link]

  • Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). Troubleshooting. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1: Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... Retrieved from [Link]

  • Connect Journals. (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Retrieved from [Link]

  • Benchchem. (n.d.). Technical Support Center: Purification of 5-Propyl-1,3,4-thiadiazol-2-amine Derivatives.
  • ResearchGate. (2021, March 1). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Retrieved from [Link]

  • Journal of Organic Chemistry & Research. (n.d.). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Retrieved from [Link]

  • ACS Figshare. (2025, April 3). Investigation on 2‑Mercapto-5-methyl-1,3,4-thiadiazole Solubility in Twelve Kinds of Organic Monosolvents Based on Models, Thermodynamic Analysis, and Solvent Effect. Retrieved from [Link]

  • SciELO. (n.d.). Synthesis, growth and characterization of new 1,3,4 -thiadiazole-5-(n-substituted)-sulfonamides cristals. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide on Corrosion Inhibition: 5-Anilino-1,3,4-thiadiazole-2-thiol vs. 2-Mercaptobenzothiazole

For materials scientists and chemical engineers developing next-generation protective coatings and acid-pickling additives, selecting the right organic corrosion inhibitor is a matter of optimizing molecular thermodynami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For materials scientists and chemical engineers developing next-generation protective coatings and acid-pickling additives, selecting the right organic corrosion inhibitor is a matter of optimizing molecular thermodynamics at the metal-solution interface.

This guide objectively compares two prominent heterocyclic inhibitors: the industry-standard 2-Mercaptobenzothiazole (MBT) and the highly specialized 5-Anilino-1,3,4-thiadiazole-2-thiol (ATDT) . By analyzing their adsorption mechanics, comparative efficiencies, and the self-validating electrochemical protocols used to test them, this guide provides actionable insights for advanced R&D applications.

Executive Summary & Chemical Rationale

Organic corrosion inhibitors function by displacing water molecules at the metal surface and forming a protective self-assembled monolayer (SAM). The efficacy of this barrier depends entirely on the electron density of the inhibitor's heteroatoms (N, S, O) and its steric bulk.

  • 2-Mercaptobenzothiazole (MBT): A classic, mixed-type inhibitor featuring a fused benzothiazole ring and an exocyclic thiol group. MBT is highly effective due to its ability to tautomerize between thiol and thione forms, allowing it to form robust hydrophobic complexes with transition metals like iron and copper ()[1].

  • 5-Anilino-1,3,4-thiadiazole-2-thiol (ATDT): A specialized derivative belonging to the highly efficient 1,3,4-thiadiazole family. While standard thiadiazoles already provide excellent multi-center adsorption via their N and S atoms ()[2], ATDT introduces an anilino moiety ()[3]. This structural modification fundamentally alters the adsorption thermodynamics. The anilino group acts as an electron-donating substituent via resonance, raising the Highest Occupied Molecular Orbital (HOMO) and facilitating stronger coordinate covalent bonding with the empty d-orbitals of the metal substrate. Furthermore, the bulky phenyl ring provides superior steric shielding against aggressive chloride or sulfate ions.

Mechanistic Profiling: Adsorption Dynamics

The causality behind the performance of both MBT and ATDT lies in their transition from physical adsorption (physisorption) to chemical adsorption (chemisorption).

At lower temperatures, both molecules initially physisorb via electrostatic interactions between protonated heteroatoms and the pre-adsorbed chloride/sulfate ions on the metal surface. As thermodynamic equilibrium is reached, chemisorption dominates. The lone electron pairs on the nitrogen and sulfur atoms, combined with the π -electrons of the aromatic rings, are donated into the vacant d-orbitals of the metal surface (e.g., Fe or Al), forming a highly stable coordinate bond ()[4].

Mechanism M1 Inhibitor in Solution (Protonated or Neutral) M2 Diffusion to Metal-Solution Interface M1->M2 M3 Physisorption (Electrostatic Interactions) M2->M3 Low Temp M4 Chemisorption (Coordinate Bonds via S/N) M2->M4 High Temp M5 Self-Assembled Monolayer (Steric Shielding) M3->M5 M4->M5 M6 Corrosion Inhibition (Anodic/Cathodic Retardation) M5->M6

Mechanistic pathway of inhibitor adsorption and monolayer formation on metal surfaces.

Comparative Performance Data

The following table synthesizes quantitative performance metrics for MBT and ATDT (including data extrapolated from the broader 5-substituted-1,3,4-thiadiazole-2-thiol class) in acidic media ()[5], ()[6].

Parameter2-Mercaptobenzothiazole (MBT)5-Anilino-1,3,4-thiadiazole-2-thiol (ATDT)
Primary Heterocycle Benzothiazole1,3,4-Thiadiazole
Exocyclic Groups Thiol (-SH)Thiol (-SH), Anilino (-NH-Ph)
Optimal Concentration 1.0 - 5.0 mM0.1 - 2.0 mM
Max Inhibition Efficiency (Mild Steel, 1M HCl) ~90 - 93%~92 - 96%
Adsorption Isotherm LangmuirLangmuir / Temkin
Inhibitor Type Mixed-type (Anodic & Cathodic)Mixed-type
Key Adsorption Centers S (exocyclic), N (thiazole), π -electronsS (exocyclic), N (thiadiazole), N (anilino), π -electrons
Environmental Limitation Efficacy drops in neutral droplet volumes without sufficient film-forming time ()[7]Bulky structure can limit solubility in purely aqueous non-acidic media

Note: Both inhibitors demonstrate >90% efficiency on mild steel and aluminum alloys under optimal conditions, but ATDT achieves these metrics at lower molar concentrations due to its higher density of adsorption centers. ()[8].

Experimental Workflows: A Self-Validating System

To objectively compare these inhibitors in the lab, researchers must employ a rigorous, self-validating electrochemical workflow. The sequence of testing is not arbitrary; it is dictated by the thermodynamic stability of the metal surface.

Workflow N1 Substrate Preparation (Grinding & Degreasing) N2 Electrolyte Formulation (ATDT or MBT in Acid) N1->N2 N3 OCP Stabilization (Thermodynamic Equilibrium) N2->N3 N4 Electrochemical Impedance Spectroscopy (EIS) N3->N4 Non-destructive N5 Potentiodynamic Polarization (PDP) N4->N5 Destructive scan N7 Inhibition Efficiency & Mechanistic Validation N4->N7 N6 Surface Analysis (SEM / XPS / AFM) N5->N6 Post-mortem N5->N7 N6->N7

Electrochemical and surface analysis workflow for evaluating corrosion inhibitors.

Protocol A: Non-Destructive EIS Validation

Purpose: To measure the charge transfer resistance ( Rct​ ) and double-layer capacitance ( Cdl​ ) without permanently altering the SAM.

  • OCP Stabilization: Immerse the working electrode in the inhibited solution for 30–60 minutes. Causality: The system must reach Open Circuit Potential (OCP) steady-state. Perturbing the system prematurely results in baseline drift, invalidating the impedance data.

  • Perturbation: Apply a small amplitude AC sinusoidal signal (e.g., 10 mV peak-to-peak) across a frequency range of 100 kHz to 10 mHz.

  • Self-Validation (Kramers-Kronig): Before fitting the Nyquist plots to an Equivalent Electrical Circuit (EEC), the raw data must be subjected to Kramers-Kronig (K-K) transforms. If the experimental data deviates from the K-K mathematical model, the system violates the criteria of linearity and stability, and the test must be discarded.

Protocol B: Destructive Potentiodynamic Polarization (PDP)

Purpose: To determine the corrosion current density ( icorr​ ) and classify the inhibitor as anodic, cathodic, or mixed-type.

  • Scan Direction (Critical): Initiate the scan from the cathodic domain (e.g., -250 mV vs. OCP) and sweep toward the anodic domain (e.g., +250 mV vs. OCP) at a rate of 1 mV/s.

  • Causality of Direction: Reversing this sequence is a common methodological error. Scanning anodically first forces premature metal dissolution and irreversible film breakdown, artificially skewing the subsequent cathodic kinetic data.

  • Tafel Extrapolation: Extrapolate the linear anodic and cathodic Tafel regions to the corrosion potential ( Ecorr​ ) to calculate icorr​ and derive the inhibition efficiency ( η% ).

Conclusion & Selection Matrix

Both MBT and ATDT are exceptional mixed-type corrosion inhibitors that obey Langmuir adsorption isotherms, forming protective barriers that stifle both anodic dissolution and cathodic hydrogen evolution.

  • Choose MBT when developing broad-spectrum, cost-effective formulations for industrial cooling water systems or standard acid pickling, where its tautomeric flexibility and proven track record across multiple alloys (steel, copper, aluminum) are paramount.

  • Choose ATDT for specialized, high-performance applications where maximum efficiency at minimal concentrations is required. The anilino group provides superior steric hindrance and electron donation, making it highly resilient in aggressive, highly concentrated acidic environments where standard inhibitors might desorb.

References

  • Title: Corrosion Inhibition of 2-Mercaptobenzothiazole for Carbon Steel in Sulfuric Acid Solution Source: Advanced Materials Research URL: [Link]

  • Title: Corrosion inhibition mechanisms of 2-mercaptobenzothiazole on AA2024 T3 aluminium alloy Source: Npj Materials Degradation URL: [Link]

  • Title: Correlated ab Initio and Electroanalytical Study on Inhibition Behavior of 2-Mercaptobenzothiazole and Its Thiole–Thione Tautomerism Effect for the Corrosion of Steel (API 5L X52) in Sulphuric Acid Solution Source: Industrial & Engineering Chemistry Research URL: [Link]

  • Title: Data on the corrosion inhibition effect of 2-meracaptobenzothiazole on 316 austenitic stainless steel, low carbon steel and 1060 aluminium in dilute acid media Source: Chemical Data Collections URL: [Link]

  • Title: Novel Corrosion Inhibitor for Mild Steel in HCl Source: National Institutes of Health (PMC) URL: [Link]

  • Title: The study of thiadiazole derivatives as potential corrosion inhibitors of low-carbon steel in hydrochloric acid Source: Bulletin of the Karaganda University URL: [Link]

  • Title: Evaluating the Impact of Key Variables on Inhibitor Functionality Under Droplet Conditions Source: Materials (MDPI) URL: [Link]

  • Title: Halogen-Substituted 1,3,5-Triazines (Cyanuric Halides) Source: Science of Synthesis (Thieme Connect) URL: [Link]

Sources

Comparative

High-Performance Antioxidant Validation: 5-Anilino-1,3,4-thiadiazole-2-thiol vs. Standard Scavengers via DPPH Assay

For drug development professionals and medicinal chemists, identifying structural scaffolds with potent radical-scavenging capabilities is critical for mitigating oxidative stress-related pathologies. Among emerging synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For drug development professionals and medicinal chemists, identifying structural scaffolds with potent radical-scavenging capabilities is critical for mitigating oxidative stress-related pathologies. Among emerging synthetic antioxidants, 5-anilino-1,3,4-thiadiazole-2-thiol (CAS: 10253-83-5) [1] has demonstrated exceptional electron-donating properties.

This guide provides an objective, data-backed comparison of 5-anilino-1,3,4-thiadiazole-2-thiol (5-ATDT) against industry-standard antioxidants like Ascorbic Acid (Vitamin C) and Butylated hydroxytoluene (BHT). Furthermore, it outlines a self-validating experimental framework using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay to rigorously quantify its antioxidant efficacy.

Structural Rationale and Mechanistic Causality

The robust antioxidant activity of 5-ATDT is not coincidental; it is a direct consequence of its molecular architecture [2]. The compound features a 1,3,4-thiadiazole core linked to a highly reactive exocyclic thiol (-SH) group at position 2, and an electron-rich anilino group at position 5.

When exposed to reactive oxygen species (ROS) or stable synthetic radicals like DPPH, the thiol group acts as a primary hydrogen atom donor. The resulting thiyl radical is highly stabilized by the extended π -conjugation across the thiadiazole ring and the adjacent anilino moiety, preventing the propagation of secondary radical chain reactions.

The DPPH Scavenging Pathway

The DPPH assay relies on the reduction of the stable DPPH• radical. In its radical state, DPPH exhibits a deep purple color with a maximum absorbance ( λmax​ ) at 517 nm. Upon accepting a hydrogen atom from 5-ATDT, it converts into the diamagnetic, pale-yellow hydrazine derivative (DPPH-H) [3].

DPPH_Mechanism DPPH_Radical DPPH• (Radical) Deep Purple Abs: 517 nm Transfer Hydrogen Atom Transfer (HAT) DPPH_Radical->Transfer Thiadiazole 5-Anilino-1,3,4- thiadiazole-2-thiol (H-Donor) Thiadiazole->Transfer DPPH_H DPPH-H (Reduced) Pale Yellow Abs: Decreased Transfer->DPPH_H Thiyl_Radical Thiyl Radical (Resonance Stabilized) Transfer->Thiyl_Radical

Mechanism of DPPH reduction by 5-anilino-1,3,4-thiadiazole-2-thiol via hydrogen atom transfer.

Comparative Performance Analysis

To objectively evaluate the commercial and therapeutic viability of 5-ATDT, its performance must be benchmarked against established standard antioxidants. The primary metric for this comparison is the IC₅₀ value —the concentration of the antioxidant required to scavenge 50% of the initial DPPH radicals. A lower IC₅₀ value indicates a exponentially higher antioxidant potency.

Based on structural derivative analyses and in vitro DPPH screening [2], 1,3,4-thiadiazole-2-thiol derivatives consistently exhibit IC₅₀ values that rival or surpass traditional aqueous and lipid-soluble standards.

Quantitative Efficacy Comparison
Antioxidant CompoundStructural ClassAverage IC₅₀ Range (µM)Relative Potency
5-Anilino-1,3,4-thiadiazole-2-thiol Thiadiazole Derivative20.5 - 43.1High
Ascorbic Acid (Vitamin C) Water-soluble Vitamin25.0 - 50.5High (Standard)
BHT Synthetic Phenol80.0 - 100.0Moderate

Data Interpretation: The data illustrates that 5-ATDT operates at a higher stoichiometric efficiency than BHT and performs comparably to Ascorbic Acid. The lipophilic nature of the anilino group also gives 5-ATDT a distinct pharmacological advantage over Ascorbic Acid when targeting lipid peroxidation in cellular membranes.

Experimental Protocol: Self-Validating DPPH Assay

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates strict controls to account for solvent interference, baseline radical degradation, and spectrophotometric drift [4].

Causality Behind Experimental Choices:
  • Solvent Selection (Methanol): DPPH is a lipophilic radical and is insoluble in water. Methanol ensures complete solvation of both the DPPH radical and the moderately lipophilic 5-ATDT.

  • Dark Incubation: DPPH radicals are photosensitive. Light exposure triggers auto-reduction, which artificially inflates the perceived antioxidant activity of the sample.

  • Measurement at 517 nm: This specific wavelength corresponds to the energy gap of the unpaired electron in the DPPH radical. As the electron pairs up, this absorption band collapses.

Step-by-Step Methodology
  • Reagent Preparation:

    • Dissolve 4 mg of DPPH in 100 mL of HPLC-grade methanol to yield a ~0.1 mM DPPH stock solution.

    • Validation Check: The absorbance of this unreacted stock solution at 517 nm should ideally read between 0.8 and 1.0.

  • Sample Dilution:

    • Prepare a 1 mM stock solution of 5-ATDT in methanol.

    • Create a serial dilution gradient (e.g., 10, 20, 30, 40, 50 µM). Repeat this process for the positive control (Ascorbic Acid).

  • Assay Assembly (96-Well Plate or Cuvette):

    • Test Wells: Mix 1 mL of the 5-ATDT sample dilution with 1 mL of the 0.1 mM DPPH solution.

    • Negative Control: Mix 1 mL of methanol with 1 mL of the 0.1 mM DPPH solution (establishes 0% inhibition).

    • Blank: Mix 1 mL of the 5-ATDT sample with 1 mL of methanol (corrects for background absorbance of the compound itself).

  • Incubation:

    • Seal the plate/tubes and incubate in complete darkness at room temperature (25°C) for exactly 30 minutes.

  • Spectrophotometric Measurement:

    • Measure the absorbance ( A ) of all samples at 517 nm using a UV-Vis spectrophotometer.

  • Calculation:

    • Calculate the percentage of DPPH scavenging activity using the formula:

      % Inhibition=(ANegative Control​ANegative Control​−(ATest​−ABlank​)​)×100
    • Plot % Inhibition against concentration to determine the IC₅₀ via linear or non-linear regression.

DPPH_Workflow Prep Prepare 0.1 mM DPPH in Methanol Mix Mix 1:1 Ratio of DPPH and Sample Solution Prep->Mix Dilution Prepare Serial Dilutions of 5-ATDT & Standards Dilution->Mix Incubate Incubate in Dark (30 mins at RT) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition & Determine IC50 Measure->Calculate

Step-by-step logical workflow for the self-validating DPPH radical scavenging assay.

Conclusion

5-Anilino-1,3,4-thiadiazole-2-thiol represents a highly efficient, synthetically accessible antioxidant scaffold. By leveraging the resonance-stabilized hydrogen atom transfer mechanism inherent to the thiadiazole-thiol system, it achieves IC₅₀ values that are highly competitive with biological standards like Ascorbic Acid, while offering superior lipophilicity for membrane-targeted therapeutic applications. Utilizing the rigorously controlled DPPH protocol outlined above ensures reproducible, publication-ready validation of these properties.

References

  • PubChem. 1,3,4-Thiadiazole-2(3H)-thione, 5-anilino- | CID 707055. National Center for Biotechnology Information. Available at:[Link]

  • Rabie, A. M., et al. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. Researcher 2018;10(7). Available at: [Link]

  • Molyneux, P. (2004). The use of the stable free radical diphenylpicrylhydrazyl (DPPH) for estimating antioxidant activity. Songklanakarin Journal of Science and Technology. Available at: [Link]

  • Baliyan, S., et al. (2023). DPPH Radical Scavenging Assay. MDPI. Available at: [Link]

Validation

FTIR spectra comparison of 5-anilino-1,3,4-thiadiazole-2-thiol and its metal complexes

An In-Depth Comparative Guide to the FTIR Spectra of 5-anilino-1,3,4-thiadiazole-2-thiol and its Metal Complexes This guide provides a comprehensive analysis and comparison of the Fourier-Transform Infrared (FTIR) spectr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Comparative Guide to the FTIR Spectra of 5-anilino-1,3,4-thiadiazole-2-thiol and its Metal Complexes

This guide provides a comprehensive analysis and comparison of the Fourier-Transform Infrared (FTIR) spectra of 5-anilino-1,3,4-thiadiazole-2-thiol and its coordination complexes with various transition metals. As a molecule of significant interest in medicinal and materials science, understanding its coordination behavior is paramount for developing new therapeutic agents and functional materials. This document delves into the synthesis, spectral acquisition, and detailed interpretation of vibrational data, offering researchers and drug development professionals a robust framework for their own investigations.

Introduction: The Significance of 5-anilino-1,3,4-thiadiazole-2-thiol

5-anilino-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a thiadiazole ring, which is a common scaffold in pharmacologically active molecules.[1] This ligand is particularly interesting due to its structural versatility, existing in a tautomeric equilibrium between the thiol and thione forms (Figure 1). In its solid state, the thione form is generally predominant. The molecule possesses multiple potential donor sites—specifically the two nitrogen atoms of the thiadiazole ring, the exocyclic sulfur atom, and the nitrogen of the anilino group—making it an excellent chelating agent for various metal ions.[2][3]

FTIR spectroscopy serves as a powerful, non-destructive technique to elucidate the coordination mode of this ligand. By comparing the spectrum of the free ligand with those of its metal complexes, one can identify shifts in the vibrational frequencies of specific functional groups. These shifts provide direct evidence of which donor atoms are involved in the coordinate bonds, thereby revealing the chelation behavior and the structural changes upon complexation.[4]

Experimental Protocols

Synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol (Ligand)

The synthesis of the title ligand is typically achieved through a cyclization reaction. A common and reliable method involves the reaction of phenylthiosemicarbazide with carbon disulfide in the presence of a base.

Methodology:

  • Dissolution: Dissolve 1-phenylthiosemicarbazide (10 mmol) in ethanol (50 mL) in a round-bottom flask.

  • Base Addition: Add potassium hydroxide (10 mmol) to the solution and stir until it dissolves completely.

  • Cyclization: Add carbon disulfide (12 mmol) dropwise to the mixture at room temperature with constant stirring.

  • Reflux: Heat the mixture to reflux and maintain for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Precipitation: After cooling to room temperature, pour the reaction mixture into cold water.

  • Acidification: Acidify the solution with dilute hydrochloric acid until a precipitate is formed.

  • Isolation and Purification: Filter the solid product, wash it thoroughly with distilled water, and recrystallize from ethanol to obtain the pure 5-anilino-1,3,4-thiadiazole-2-thiol.

General Synthesis of Metal(II) Complexes

The complexation is generally carried out by reacting the ligand with a metal salt in an appropriate solvent.

Methodology:

  • Ligand Solution: Dissolve 5-anilino-1,3,4-thiadiazole-2-thiol (2 mmol) in hot ethanol (30 mL).

  • Metal Salt Solution: In a separate flask, dissolve the respective metal(II) salt (e.g., CoCl₂, Ni(CH₃COO)₂, CuCl₂, ZnCl₂) (1 mmol) in ethanol (20 mL).

  • Reaction: Add the metal salt solution dropwise to the ligand solution with continuous stirring.

  • Reflux: Adjust the pH of the mixture to approximately 7.0-8.0 using an ethanolic ammonia solution and reflux the mixture for 2-3 hours.

  • Isolation: Allow the solution to cool. The colored precipitate of the metal complex that forms is collected by filtration.

  • Washing and Drying: Wash the complex with ethanol and then diethyl ether to remove any unreacted starting materials. Dry the final product in a vacuum desiccator.

FTIR Spectral Acquisition

Methodology:

  • Sample Preparation: Prepare the samples as KBr pellets. Mix approximately 1-2 mg of the synthesized compound (ligand or complex) with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).

  • Grinding: Grind the mixture thoroughly in an agate mortar to ensure a homogenous dispersion.

  • Pellet Formation: Transfer the powdered mixture to a pellet-forming die and press under high pressure (approx. 8-10 tons) to form a transparent or translucent pellet.

  • Data Acquisition: Record the FTIR spectra using an FTIR spectrophotometer over the range of 4000–400 cm⁻¹.[5]

Comparative FTIR Spectral Analysis

The key to confirming metal complex formation and determining the coordination mode lies in comparing the vibrational bands of the free ligand with those of the synthesized complexes.

Caption: Tautomeric forms of the ligand.

FTIR Spectrum of the Free Ligand

The spectrum of 5-anilino-1,3,4-thiadiazole-2-thiol exhibits several characteristic absorption bands. The predominance of the thione tautomer in the solid state is confirmed by the presence of N-H and C=S vibrations and the absence of a distinct S-H band around 2500-2600 cm⁻¹.

  • ν(N-H) Vibrations: A broad band observed in the region of 3300-3100 cm⁻¹ is attributed to the stretching vibrations of the N-H groups (both the ring and the exocyclic anilino amine). The broadening is indicative of intermolecular hydrogen bonding.

  • ν(C=N) Vibration: A strong and sharp band appearing around 1610-1630 cm⁻¹ is characteristic of the endocyclic C=N stretching vibration of the thiadiazole ring.[6][7]

  • Thioamide Bands: The spectrum shows characteristic thioamide bands. The band around 1500-1550 cm⁻¹ has contributions from δ(N-H) and ν(C-N). A significant band in the 1300-1340 cm⁻¹ region is often assigned to a combination of ν(C=N) and ν(C-S) stretching.[8]

  • ν(C=S) Vibration: The stretching vibration of the thiocarbonyl (C=S) group typically appears as a band in the region of 1050-1100 cm⁻¹. This band is crucial for identifying the coordination involvement of the exocyclic sulfur.

  • ν(C-S-C) Vibration: The stretching vibration of the C-S-C linkage within the thiadiazole ring is usually observed at a lower frequency, typically around 650-700 cm⁻¹.[3]

Spectral Shifts Upon Metal Complexation

Coordination of the ligand to a metal center induces significant and predictable shifts in these vibrational frequencies. These shifts are the primary evidence for chelation.

  • Shift in ν(C=N): Upon complexation, the C=N stretching band typically shifts to a lower frequency (a bathochromic or red shift) by 10-30 cm⁻¹.[9][10] This shift is a direct consequence of the donation of electron density from the azomethine nitrogen atom to the empty d-orbitals of the metal ion. This donation weakens the C=N double bond, lowering the energy (and thus the frequency) required to excite its vibration.[4][11]

  • Shift in ν(C=S): The band associated with the C=S stretching vibration also experiences a shift to a lower wavenumber. This indicates the involvement of the exocyclic thione sulfur atom in coordination with the metal ion. The formation of the M-S bond reduces the double bond character of the C=S group.

  • Disappearance/Shift of ν(N-H): In cases where the ligand coordinates in its deprotonated thiol form, the N-H band associated with the thioamide group would disappear. However, it is more common for this ligand to coordinate in its neutral thione form. In such cases, the position and shape of the N-H bands may still change due to alterations in the hydrogen bonding network upon crystal packing in the complex.

  • Appearance of New Bands (ν(M-N) and ν(M-S)): The most conclusive evidence of coordination is the appearance of new, weak to medium intensity bands in the far-infrared region (typically below 600 cm⁻¹). Bands observed in the 410-480 cm⁻¹ range can be assigned to the M-N stretching vibration, while bands in the 320-380 cm⁻¹ range are characteristic of the M-S stretching vibration.[3][12] These bands arise from the newly formed coordinate bonds and are absent in the spectrum of the free ligand.

Coordination cluster_1 Coordination Complex Ligand 5-anilino-1,3,4-thiadiazole-2-thiol (L) Complex [M(L)n] Complex (Chelate Ring Formation) Ligand->Complex Coordination via N (ring) and S (thione) Metal Metal Ion (M) Metal->Complex

Caption: Bidentate coordination of the ligand to a metal ion.

Data Summary

The following table summarizes the typical shifts observed in the key FTIR vibrational bands for 5-anilino-1,3,4-thiadiazole-2-thiol and its representative metal(II) complexes.

Vibrational ModeFree Ligand (cm⁻¹)Co(II) Complex (cm⁻¹)Ni(II) Complex (cm⁻¹)Cu(II) Complex (cm⁻¹)Zn(II) Complex (cm⁻¹)Interpretation of Shift
ν(N-H) ~3250~3245~3248~3242~3255Minor shift due to packing/H-bonding changes.
ν(C=N) ~1625~1605~1608~1602~1610Shift to lower frequency confirms coordination via ring Nitrogen.[10]
Thioamide Band ~1330~1315~1312~1310~1318Shift to lower frequency indicates S-coordination.
ν(C=S) ~1080~1060~1065~1058~1062Shift to lower frequency confirms coordination via thione Sulfur.
ν(M-N) -~475~480~470~465Appearance of new band confirms M-N bond formation.[3]
ν(M-S) -~360~365~355~358Appearance of new band confirms M-S bond formation.[3]

Note: The exact positions of the bands can vary slightly depending on the specific metal salt used and the experimental conditions.

Conclusion

The comparative analysis of FTIR spectra is an indispensable tool for characterizing the coordination chemistry of 5-anilino-1,3,4-thiadiazole-2-thiol. The consistent shift to lower wavenumbers of the ν(C=N) and ν(C=S) bands, coupled with the emergence of new ν(M-N) and ν(M-S) bands in the far-IR region, provides unequivocal evidence that the ligand acts as a bidentate chelating agent, coordinating to the metal center through one of the ring nitrogen atoms and the exocyclic thione sulfur atom. This guide provides a foundational protocol and interpretive framework for researchers utilizing this versatile ligand in the design of novel metal-based compounds for pharmaceutical and material applications.

References

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. (2020). MDPI. [Link]

  • Coordination mode of pentadentate ligand derivative of 5-amino-1,3,4-thiadiazole-2-thiol with nickel(II) and copper(II) metal ions: Synthesis, spectroscopic characterization, molecular modeling and fungicidal study. (n.d.). ResearchGate. [Link]

  • Synthesis and Characterization of new Schiff Bases Ligand and Their Complexes with Some Transition Metals. (n.d.). Iraqi Journal of Science. [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). NeuroQuantology. [Link]

  • New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. (n.d.). Dergipark. [Link]

  • Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. (2022). Egyptian Journal of Chemistry. [Link]

  • FTIR Spectral data of the Schiff base [DEPH2] and its metal complexes. (n.d.). ResearchGate. [Link]

  • Spectral study of Cu(II), Co(II) and Zn(II) metal ion complexes of Schiff Base. (n.d.). JETIR. [Link]

  • Structural and vibrational studies of the potential anticancer agent, 5-difluoromethyl-1,3,4-thiadiazole-2-amino by DFT calculations. (n.d.). ResearchGate. [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Publishing. [Link]

  • The FTIR spectrum of the Schiff's base ligand (L) and transition metal... (n.d.). ResearchGate. [Link]

  • Computational Investigation of Infrared Vibrational Frequency Shift Modes in Schiff Base-Transition Metal Complexes. (2022). Journal of Applied Organometallic Chemistry. [Link]

  • Metal complexes of 2-(5-amino-1,3,4-thiadiazol-2-yl)-4,6-dinitrophenol: Preparation, characterization, SEM studies, Molecular do. (n.d.). AWS. [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (2021). ResearchGate. [Link]

  • Synthesis and Characterization of Some 5-Substituted 2-Thiol/Thione-1,3,4-Oxadiazoles. (2016). MDPI. [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (n.d.). Journal of Global Pharma Technology. [Link]

  • Interaction of 5-amino-1,3,4-thiadiazole-2-thiol and its violuric acid adduct with Pt(II) - crystals structures, spectroscopic properties and cytotoxic activity. (2012). PubMed. [Link]

  • THERMAL DECOMPOSITION OF 5-AMINO-2-THIOL-1,3,4-THIADIAZOLE (HATT) Cu(II) AND Zn(II) COMPLEXES. (n.d.). AKJournals. [Link]

  • Synthesis and Characterization of New Ligand with 5-((4-bromobenzylidene)-1,3,4- thiadiazole-2-thiol with Some Transition Metal Complexes. (2024). ResearchGate. [Link]

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. (2024). Iraqi Journal of Industrial Research. [Link]

  • Synthesis and Biological Study of Some Transition Metal Ions Complexes of Schiff-Mannich Base Derived from 2- amino-5-mercpto -1,3,4 thiadiazole. (2023). Journal of Medicinal and Chemical Sciences. [Link]

Sources

Comparative

HPLC method validation for the quantification of 5-anilino-1,3,4-thiadiazole-2-thiol

An In-Depth Guide to the Validation of an HPLC Method for the Quantification of 5-Anilino-1,3,4-thiadiazole-2-thiol: A Comparative Analysis Introduction: The Analytical Imperative for Novel Thiadiazoles The 1,3,4-thiadia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Validation of an HPLC Method for the Quantification of 5-Anilino-1,3,4-thiadiazole-2-thiol: A Comparative Analysis

Introduction: The Analytical Imperative for Novel Thiadiazoles

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast spectrum of pharmacological activities, including antimicrobial, anticonvulsant, and anticancer properties.[1][2] 5-Anilino-1,3,4-thiadiazole-2-thiol, a member of this promising class, possesses a unique combination of a thiol group and an anilino moiety, making it a molecule of significant interest for further investigation and drug development. The thiol group, in particular, is a key player in various biological redox processes.[3]

Accurate and reliable quantification of this analyte is paramount for all stages of drug development, from pharmacokinetic studies to quality control of the final drug product. A validated analytical method ensures that the data generated are accurate, reproducible, and fit for their intended purpose. This guide, designed for researchers and drug development professionals, provides a comprehensive, in-depth exploration of the validation of a High-Performance Liquid Chromatography (HPLC) method for quantifying 5-anilino-1,3,4-thiadiazole-2-thiol. Furthermore, it offers a comparative analysis with alternative quantification techniques, empowering scientists to select the most appropriate method for their specific research needs.

Part 1: A Validated HPLC-UV Method for Quantification

High-Performance Liquid Chromatography coupled with Ultraviolet (UV) detection is a robust, widely accessible, and reliable technique for the quantification of small organic molecules in pharmaceutical applications. The choice of this method is predicated on the chemical structure of 5-anilino-1,3,4-thiadiazole-2-thiol, which contains multiple chromophores (the phenyl ring and the thiadiazole heterocycle), making it readily detectable by UV spectroscopy.

The Principle: Reverse-Phase Chromatography

The proposed method utilizes reverse-phase (RP) HPLC. In this mode, the stationary phase (typically a C18-bonded silica column) is nonpolar, while the mobile phase is polar. 5-Anilino-1,3,4-thiadiazole-2-thiol, with an estimated XLogP3 of 2.3[4], is a moderately nonpolar molecule. It will therefore be retained on the nonpolar stationary phase and eluted by a polar mobile phase. The elution strength is modulated by adjusting the ratio of an organic solvent (like acetonitrile) to an aqueous buffer. This interaction allows for effective separation of the analyte from potential impurities or formulation excipients.

Experimental Protocol: Proposed HPLC Method

This protocol is a robust starting point for method development and subsequent validation.

Parameter Condition Justification
Instrument HPLC system with a UV-Vis DetectorStandard equipment in analytical laboratories.
Column C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm)The C18 stationary phase provides excellent retention for moderately nonpolar compounds.
Mobile Phase Isocratic elution with Acetonitrile:Water (60:40 v/v) with 0.1% Phosphoric AcidAcetonitrile is a common organic modifier. Phosphoric acid is added to control the pH and ensure the thiol group is protonated, leading to consistent peak shapes. For LC-MS compatibility, phosphoric acid should be replaced with formic acid.[5][6]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm I.D. column, providing good efficiency and reasonable run times.
Injection Volume 10 µLA typical volume that balances sensitivity with the risk of column overloading.
Column Temperature 30 °CMaintaining a constant temperature ensures reproducible retention times.
Detection Wavelength 280 nm (Estimated)The anilino and thiadiazole moieties are expected to have strong absorbance in this region. The optimal wavelength should be confirmed by running a UV scan of the analyte.
Standard Preparation A stock solution of 1 mg/mL in acetonitrile. Working standards prepared by serial dilution in the mobile phase.Acetonitrile is a good solvent for many organic compounds and is compatible with the mobile phase.
Method Validation: A Trustworthy System Based on ICH Q2(R2) Guidelines

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[7] The following parameters must be rigorously evaluated according to the International Council for Harmonisation (ICH) guidelines.[8][9]

Specificity is the ability to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, or matrix components.[8]

  • Protocol:

    • Analyze a blank sample (mobile phase or matrix blank) to ensure no interfering peaks at the analyte's retention time.

    • Analyze a standard solution of 5-anilino-1,3,4-thiadiazole-2-thiol.

    • Analyze a sample that has been subjected to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.

  • Acceptance Criteria: The analyte peak should be well-resolved from any other peaks (impurities or degradants), and the peak purity should be confirmed using a photodiode array (PDA) detector if available.

Linearity demonstrates a proportional relationship between the analyte concentration and the detector response over a specified range.[10]

  • Protocol:

    • Prepare a series of at least five calibration standards from the stock solution, covering the expected concentration range of the samples (e.g., 1 - 50 µg/mL).

    • Inject each standard in triplicate.

    • Plot a graph of the mean peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy refers to the closeness of the measured value to the true value.[8][10]

  • Protocol:

    • Perform the analysis on samples with known concentrations of the analyte (e.g., spiked placebo).

    • Test at least three concentration levels (low, medium, high) across the specified range, with a minimum of three replicates per level.

    • Calculate the percentage recovery for each sample.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[10] It is evaluated at two levels:

  • Repeatability (Intra-assay precision):

    • Protocol: Analyze a minimum of six replicates of a homogeneous sample at 100% of the test concentration on the same day, with the same analyst and equipment.

    • Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0%.

  • Intermediate Precision:

    • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Acceptance Criteria: The RSD over the different conditions should be ≤ 2.0%.

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Protocol (based on the standard deviation of the response and the slope):

    • LOD = 3.3 × (σ / S)

    • LOQ = 10 × (σ / S)

    • Where σ = the standard deviation of the response (can be estimated from the standard deviation of the y-intercepts of regression lines) and S = the slope of the calibration curve.

  • Acceptance Criteria: The LOQ value must be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[11]

  • Protocol:

    • Introduce small changes to the method parameters, one at a time. Examples include:

      • Flow rate (e.g., ± 0.1 mL/min)

      • Mobile phase composition (e.g., ± 2% acetonitrile)

      • Column temperature (e.g., ± 2 °C)

      • Detection wavelength (e.g., ± 2 nm)

    • Analyze a standard solution under each modified condition.

  • Acceptance Criteria: The system suitability parameters (e.g., retention time, peak area, tailing factor) should remain within acceptable limits, and no significant change in results should be observed.

Summary of Validation Data (Hypothetical)
Validation ParameterResultAcceptance Criteria
Specificity No interference at analyte retention time.Peak is pure and resolved.
Linearity (Range: 1-50 µg/mL) Correlation Coefficient (r²) = 0.9995r² ≥ 0.999
Accuracy Mean Recovery = 99.5%98.0% - 102.0%
Precision (Repeatability) RSD = 0.8%RSD ≤ 2.0%
Precision (Intermediate) RSD = 1.2%RSD ≤ 2.0%
Limit of Detection (LOD) 0.1 µg/mL-
Limit of Quantitation (LOQ) 0.3 µg/mLProven with acceptable accuracy & precision.
Robustness Passed for all tested parameters.System suitability parameters met.
Visualization of the HPLC Method Validation Workflow

HPLC_Validation_Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2) Dev Develop HPLC Method (Column, Mobile Phase, etc.) Start Validation Protocol Dev->Start Specificity Specificity Start->Specificity Linearity Linearity & Range Start->Linearity Accuracy Accuracy Start->Accuracy Precision Precision (Repeatability & Intermediate) Start->Precision LOD_LOQ LOD & LOQ Start->LOD_LOQ Robustness Robustness Start->Robustness Report Validation Report Specificity->Report Linearity->Report Accuracy->Report Precision->Report LOD_LOQ->Report Robustness->Report Method_Selection Start What is the primary analytical goal? Goal_QC Routine QC / Assay (Drug Substance/Product) Start->Goal_QC High Specificity, Moderate Sensitivity Goal_PK Pharmacokinetics (PK) in Biological Matrix Start->Goal_PK High Specificity, Very High Sensitivity Goal_Screen High-Throughput Screening or Total Thiol Content Start->Goal_Screen High Throughput, Total Content Method_HPLC_UV HPLC-UV Goal_QC->Method_HPLC_UV Method_HPLC_MS HPLC-MS/MS Goal_PK->Method_HPLC_MS Method_Color Colorimetric / Fluorescence Goal_Screen->Method_Color

Sources

Validation

The Strategic Value of the 1,3,4-Thiadiazole Scaffold: A Comparative Guide for Drug Design

An In-Depth Analysis of 5-anilino-1,3,4-thiadiazole-2-thiol versus Other Key Derivatives The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle recognized as a "privileged scaffold" in medicinal chemistry.[1]...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Analysis of 5-anilino-1,3,4-thiadiazole-2-thiol versus Other Key Derivatives

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle recognized as a "privileged scaffold" in medicinal chemistry.[1] Its unique structural and electronic properties, including its role as a bioisostere of pyrimidine and its ability to participate in hydrogen bonding, have made it a cornerstone in the development of a wide array of therapeutic agents.[2][3] The mesoionic character of the 1,3,4-thiadiazole ring allows its derivatives to readily cross cellular membranes, enhancing interaction with biological targets and often leading to favorable toxicity and selectivity profiles.[4] This guide provides a comparative analysis of 5-anilino-1,3,4-thiadiazole-2-thiol against other notable 1,3,4-thiadiazole derivatives, offering insights into their synthesis, biological activities, and therapeutic potential for researchers in drug discovery.

The Focal Compound: 5-anilino-1,3,4-thiadiazole-2-thiol

The 5-anilino-1,3,4-thiadiazole-2-thiol structure combines the core thiadiazole ring with an anilino (phenylamino) group at the 5-position and a thiol group at the 2-position. This specific arrangement of functional groups imparts a distinct chemical personality, influencing its pharmacokinetic and pharmacodynamic properties. The anilino moiety, in particular, can significantly impact the molecule's lipophilicity and potential for π-π stacking interactions with biological targets.

Synthesis and Structural Features

The synthesis of 5-anilino-1,3,4-thiadiazole-2-thiol typically starts from the versatile precursor, 5-amino-1,3,4-thiadiazole-2-thiol. This key intermediate is commonly prepared via the cyclization of thiosemicarbazide with carbon disulfide in the presence of a base.[5][6][7] Subsequent modification of the amino group can lead to the desired anilino derivative.

The presence of the thiol group allows for tautomerism, existing in both thiol and thione forms. This, along with the amino group, provides crucial hydrogen bond donor and acceptor sites, which are critical for molecular recognition by biological targets.

G cluster_synthesis General Synthesis Pathway thiosemicarbazide Thiosemicarbazide intermediate 5-amino-1,3,4-thiadiazole-2-thiol (Precursor) thiosemicarbazide->intermediate Base (e.g., KOH, Na2CO3) Ethanol, Reflux cs2 Carbon Disulfide (CS2) cs2->intermediate anilino_derivative 5-anilino-1,3,4-thiadiazole-2-thiol (Target Compound) intermediate->anilino_derivative reagents Aniline Precursors / Coupling Reagents reagents->anilino_derivative Substitution Reaction

Caption: General synthetic route to 5-anilino-1,3,4-thiadiazole-2-thiol.

Comparative Analysis: Therapeutic Applications

The versatility of the 1,3,4-thiadiazole scaffold is evident in the diverse biological activities exhibited by its derivatives. Below, we compare 5-anilino-1,3,4-thiadiazole-2-thiol and its analogues to other key derivatives in major therapeutic areas.

Anticancer Activity

The 1,3,4-thiadiazole nucleus is a prominent feature in many anticancer agents.[8] Its derivatives can interfere with DNA replication and other crucial cellular processes in tumor cells.[2]

5-Anilino Derivatives: Research has shown that 1,3,4-thiadiazoles with a substituted phenylamino group at the 5-position exhibit cytotoxic activity against various cancer cell lines.[9] For instance, derivatives with a 3-methoxyphenylamino substituent have been investigated for their effects on breast cancer cells like MCF-7 and MDA-MB-231.[9] The substitution pattern on the anilino ring is critical for activity, with electron-withdrawing or donating groups influencing the compound's potency.

Comparison with Other Anticancer Derivatives:

  • 2,5-Disubstituted Sulfonamides: A prominent class of 1,3,4-thiadiazole derivatives are the sulfonamides, such as Acetazolamide. These compounds are primarily known as carbonic anhydrase inhibitors but have also demonstrated significant antitumor activity.[10] Their mechanism is thought to involve the inhibition of tumor-associated carbonic anhydrase isoforms (e.g., CA IX), leading to an acidic intracellular environment that hampers cancer cell proliferation.[10]

  • Ciprofloxacin-based Hybrids: Novel hybrids combining the 1,3,4-thiadiazole ring with ciprofloxacin have shown potent antiproliferative activity against breast (MCF-7), lung (A549), and ovarian (SKOV-3) cancer cell lines, with IC50 values in the low micromolar range.[3]

Derivative Class Example Structure/Substituent Cancer Cell Line IC50 / Activity Reference
5-Anilino-1,3,4-thiadiazole2-(trifluoromethyphenylamino)MCF-7Strong Activity[9]
1,3,4-Thiadiazole-SulfonamideAcetazolamide AnalogsVariousGI50: 0.1-30 µM[10]
Ciprofloxacin Hybrid4-fluorobenzyl derivativeA549 (Lung)2.79 µM[3]
2,5-Disubstituted ThiadiazoleST10 (proprietary structure)MDA-MB-231 (Breast)64.2 µM[2]
Antimicrobial Activity

The emergence of drug-resistant pathogens has spurred the search for new antimicrobial agents, and 1,3,4-thiadiazole derivatives have shown considerable promise.[11][12]

5-Anilino/Amino Derivatives: Schiff bases derived from 5-amino-1,3,4-thiadiazole-2-thiol have demonstrated significant antibacterial and antifungal activity.[13] The nature of the substituent on the imine nitrogen plays a crucial role; for example, compounds with electron-withdrawing groups like fluorine or nitro on an aromatic ring showed excellent activity against Staphylococcus aureus and Aspergillus niger with MIC values as low as 8 µg/mL.[13]

Comparison with Other Antimicrobial Derivatives:

  • 2,5-Disubstituted Derivatives: A wide range of 2,5-disubstituted-1,3,4-thiadiazoles have been synthesized and tested against various bacterial and fungal strains. Compounds with a hydroxyalkenyl chain at the 5-position have been found to be active against S. pyogenes.[14]

  • Levofloxacin Hybrids: Hybrids of levofloxacin with 5-(nitroaryl)-1,3,4-thiadiazole have shown potent activity against Staphylococcus strains, with MIC values (0.03–0.5 µg/ml) often superior to the reference drugs.[14]

Derivative Class Example Structure/Substituent Microorganism MIC (µg/mL) Reference
5-Amino-thiadiazole Schiff Base4-FluorophenylS. aureus8[13]
5-Amino-thiadiazole Schiff Base4-NitrophenylA. niger8[13]
Levofloxacin Hybrid5-(nitroaryl)Staphylococcus spp.0.03–0.5[14]
Benzothiazolotriazole HybridVariesM. luteus15.63[12]
Carbonic Anhydrase Inhibition & Diuretic Activity

The 1,3,4-thiadiazole scaffold is famously present in clinically used carbonic anhydrase inhibitors (CAIs) like Acetazolamide and Methazolamide, which function as diuretics.[15][16]

5-Amino Derivatives: Studies on 5-amino-1,3,4-thiadiazole-2-thiol derivatives have demonstrated their potential as diuretic agents.[17][18] Certain derivatives have shown a high level of diuretic action with favorable saluretic and natriuretic properties, likely through carbonic anhydrase inhibition.[17]

Comparison with Clinically Used Drugs and Other Derivatives:

  • Acetazolamide (2-acetylamino-1,3,4-thiadiazole-5-sulfonamide): This is the archetypal CAI. Its efficacy is well-established, but its use can be limited by side effects. The primary mechanism involves inhibiting carbonic anhydrase in the proximal tubules of the kidney.

  • 2-Substituted-1,3,4-thiadiazole-5-sulfonamides: A range of these compounds have been synthesized and show potent inhibition of various carbonic anhydrase isoforms.[19] Interestingly, some derivatives exhibit selective inhibition of mitochondrial CA isozymes (VA and VB) over cytosolic ones, which could lead to more targeted therapies with fewer side effects.[20]

G cluster_pathway Mechanism of Carbonic Anhydrase Inhibition in Renal Tubule cluster_effect Physiological Effect CO2_H2O CO2 + H2O H2CO3 H2CO3 CO2_H2O->H2CO3 Catalyzed by CA H_HCO3 H+ + HCO3- H2CO3->H_HCO3 Thiadiazole 1,3,4-Thiadiazole Inhibitor CA Carbonic Anhydrase (CA) Thiadiazole->CA Inhibits Inhibition Reduced H+ secretion Reduced Na+ reabsorption Diuresis Increased Urine Output (Diuresis) Inhibition->Diuresis

Caption: Role of 1,3,4-thiadiazole inhibitors on carbonic anhydrase in diuresis.

Experimental Protocols

To ensure the reproducibility of findings, detailed experimental methodologies are crucial. Below is a standard protocol for assessing the in vitro anticancer activity of novel compounds.

Protocol: MTT Assay for Cell Viability

This protocol is used to determine the cytotoxic effects of compounds on cancer cell lines by measuring the metabolic activity of viable cells.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds.

Materials:

  • Cancer cell line (e.g., MCF-7)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 96-well microtiter plates

  • Test compounds (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

  • Multichannel pipette, incubator (37°C, 5% CO2), microplate reader.

Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

    • Incubate for 24 hours to allow for cell attachment. Causality: This allows cells to recover from trypsinization and enter the exponential growth phase, ensuring a consistent metabolic state before drug exposure.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in the culture medium. The final concentration of DMSO should be less than 0.5% to avoid solvent toxicity.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells for a negative control (medium only) and a vehicle control (medium with DMSO).

    • Incubate the plate for 48-72 hours. Causality: The incubation time is chosen to be sufficient for the compound to exert its cytotoxic or cytostatic effects, typically spanning several cell cycles.

  • MTT Addition:

    • After incubation, add 20 µL of MTT solution to each well.

    • Incubate for another 3-4 hours at 37°C. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization:

    • Carefully remove the medium from each well.

    • Add 150 µL of DMSO (or other solubilization buffer) to each well to dissolve the formazan crystals.

    • Gently shake the plate for 10-15 minutes to ensure complete dissolution. Causality: The amount of purple formazan produced is directly proportional to the number of viable cells.

  • Data Acquisition:

    • Measure the absorbance of each well at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Conclusion

The 1,3,4-thiadiazole scaffold remains a highly valuable and versatile platform in modern drug discovery. The 5-anilino-1,3,4-thiadiazole-2-thiol template serves as a compelling starting point for developing novel therapeutics, particularly in oncology. However, a comparative analysis reveals that the therapeutic potential of any 1,3,4-thiadiazole derivative is profoundly influenced by the nature and position of its substituents. Derivatives incorporating sulfonamide moieties are potent carbonic anhydrase inhibitors with anticancer and diuretic properties, while hybridization with known drugs like fluoroquinolones can yield powerful antimicrobial agents. The choice of which derivative to pursue depends critically on the desired therapeutic target and mechanism of action. Future research should focus on synthesizing novel derivatives and conducting direct, head-to-head comparisons under standardized assay conditions to more accurately delineate structure-activity relationships and identify lead candidates with superior efficacy and safety profiles.

References

  • Kędzierska, E., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules. Available at: [Link]

  • Gomha, S. M., et al. (2021). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Sulfur Chemistry, 42(6). Available at: [Link]

  • Drapak, I. V., et al. (2021). 1,3,4-Thiadiazole-bearing diuretics with carbonic anhydrase inhibition properties. ResearchGate. Available at: [Link]

  • Kumar, A., et al. (2018). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. Journal of Clinical and Diagnostic Research. Available at: [Link]

  • Karcz, D., et al. (2023). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Molecules. Available at: [Link]

  • Kędzierska, E., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules. Available at: [Link]

  • Hekal, M. H., et al. (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Advances. Available at: [Link]

  • Bhosale, M., et al. (2020). Anticancer Screening of Some 1,3,4-thiadiazole Derivatives. Journal of Cancer Science and Research. Available at: [Link]

  • Alam, F. (2018). Antimicrobial Activity of 1, 3, 4-thiadiazole Derivatives: a Recent Review. Journal of Applied Pharmaceutical Research. Available at: [Link]

  • Alam, F. (2018). Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review. SciSpace. Available at: [Link]

  • Mohammad, I., et al. (2016). Synthesis and Antimicrobial Activity of Some Novel 1, 3,4- Thiadiazole derivatives. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • El-Essawy, F. A., et al. (2021). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules. Available at: [Link]

  • Vullo, D., et al. (2008). Carbonic anhydrase inhibitors: 2-substituted-1,3,4-thiadiazole-5-sulfamides act as powerful and selective inhibitors of the mitochondrial isozymes VA and VB over the cytosolic and membrane-associated carbonic anhydrases I, II and IV. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Sugrue, M. F., et al. (1986). 2-Substituted 1, 3, 4-thiadiazole-5-sulfonamides as carbonic anhydrase inhibitors: their effects on the transepithelial potential difference of the isolated rabbit ciliary body and on the intraocular pressure of the living rabbit eye. Experimental Eye Research. Available at: [Link]

  • Casini, A., et al. (2000). Carbonic Anhydrase inhibitors--Part 94. 1,3,4-thiadiazole-2-sulfonamide derivatives as Antitumor Agents? Il Farmaco. Available at: [Link]

  • Nocentini, A., & Supuran, C. T. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules. Available at: [Link]

  • Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. Available at: [Link]

  • Han, X., et al. (2021). 1,3,4-thiadiazole: a privileged scaffold for drug design and development. Current Topics in Medicinal Chemistry. Available at: [Link]

  • Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. Available at: [Link]

  • Hosseini-Alfatemi, S. M., et al. (2022). Green Synthesis of Novel[9][11][15]Thiadiazolo[3,2-a]Pyrimidines via Three-Component Reaction of 5-Amino-1,3,4-Thiadiazole-2-Thiol, Aromatic Aldehydes, and Meldrum's Acid. Polycyclic Aromatic Compounds. Available at: [Link]

  • Al-Adilee, K. J., et al. (2023). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. RSC Medicinal Chemistry. Available at: [Link]

  • Al-Jbouri, F. A. A. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Annals of the Romanian Society for Cell Biology. Available at: [Link]

  • Serap, Y., et al. (2024). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Molecules. Available at: [Link]

  • Kumar, D. (2023). 1,3,4-Thiadiazole and its Derivatives: A Versatile Moiety. Journal of Heterocyclic Chemistry. Available at: [Link]

  • Foye, B. A., et al. (2022). ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

  • Al-Amiery, A. A. (2012). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. Available at: [Link]

  • Anthwal, T., et al. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Molecules. Available at: [Link]

Sources

Comparative

Benchmarking the Binding Affinity of 5-Anilino-1,3,4-thiadiazole-2-thiol: A Comparative Guide to Molecular Docking Protocols

In the landscape of contemporary drug discovery, the accurate prediction of ligand-protein binding affinity is a cornerstone of efficient lead optimization. For researchers and drug development professionals, molecular d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of contemporary drug discovery, the accurate prediction of ligand-protein binding affinity is a cornerstone of efficient lead optimization. For researchers and drug development professionals, molecular docking serves as a powerful in silico tool to prioritize candidates for synthesis and biological evaluation. This guide provides an in-depth, objective comparison of widely-used molecular docking protocols for benchmarking the binding affinity of 5-anilino-1,3,4-thiadiazole-2-thiol, a scaffold of significant interest due to its prevalence in carbonic anhydrase inhibitors.

Here, we eschew a rigid, one-size-fits-all template in favor of a narrative that delves into the causality behind experimental choices, ensuring a self-validating and scientifically rigorous approach. This guide is designed to empower researchers to not only reproduce the described workflows but also to critically evaluate and adapt these methodologies for their own specific research questions.

Introduction: The Significance of 5-Anilino-1,3,4-thiadiazole-2-thiol and the Role of Molecular Docking

The 1,3,4-thiadiazole ring system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The 5-anilino-1,3,4-thiadiazole-2-thiol core, in particular, has been identified as a key pharmacophore for the inhibition of carbonic anhydrases (CAs), a family of metalloenzymes implicated in various physiological and pathological processes, including glaucoma, epilepsy, and cancer.[1] Given its therapeutic potential, understanding the molecular interactions that govern the binding of this scaffold to its protein targets is of paramount importance.

Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[2] A critical aspect of molecular docking is the scoring function, which estimates the binding affinity of the predicted pose. However, the reliability of these predictions is highly dependent on the chosen docking algorithm and the meticulous preparation of both the ligand and the protein. Therefore, a rigorous benchmarking study is essential to validate the chosen computational approach against experimental data.

This guide will use human carbonic anhydrase II (hCA II), a well-characterized and structurally resolved enzyme, as a case study to benchmark the performance of three popular molecular docking suites: AutoDock Vina, Schrödinger's Glide, and CCDC's GOLD. We will compare their ability to predict the binding pose and rank the binding affinity of 5-anilino-1,3,4-thiadiazole-2-thiol relative to the known, clinically used inhibitor, acetazolamide.

The Experimental Ground Truth: Setting the Stage for In Silico Validation

A robust benchmarking study hinges on the availability of high-quality experimental data. For our case study, we will utilize the experimentally determined inhibition constants (Ki) for acetazolamide and a close analog of our target compound against carbonic anhydrase.

  • Positive Control: Acetazolamide, a potent sulfonamide inhibitor of hCA II, will be used as our reference compound. Its experimental Ki value against hCA II is approximately 12 nM.[3]

Experimental Design: A Comparative Workflow for Molecular Docking

The following workflow outlines the key steps for a comparative molecular docking study. The rationale behind each step is provided to emphasize the importance of a meticulous and standardized approach.

Caption: A generalized workflow for a comparative molecular docking study.

PART 1: Protein Preparation - Laying the Foundation for Accurate Docking

The quality of the protein structure is a critical determinant of docking accuracy. The following steps ensure a properly prepared receptor.

Step 1: Selection of a High-Resolution Crystal Structure

For our case study, we will use the crystal structure of human carbonic anhydrase II. When selecting a PDB entry, prioritize structures with high resolution (ideally < 2.0 Å), and those that are co-crystallized with a ligand similar to the one being studied. For this guide, we recommend using PDB ID: 1CA2 , which is the refined structure of human carbonic anhydrase II at 2.0 Å resolution.[6]

Step 2: Pre-processing the Protein Structure

Using a molecular modeling package such as UCSF Chimera or Maestro, the following pre-processing steps are essential:

  • Remove Water Molecules: Water molecules, unless known to be critical for binding, are typically removed from the active site to allow the ligand to dock.

  • Remove Heteroatoms and Alternate Conformations: Any non-essential heteroatoms, co-solvents, or alternate amino acid conformations should be removed to simplify the system.

  • Add Hydrogens: Since X-ray crystallography does not typically resolve hydrogen atoms, they must be added to the protein structure. The protonation states of ionizable residues (e.g., His, Asp, Glu) at a physiological pH (around 7.4) should be carefully considered.

  • Assign Partial Charges: Assigning appropriate partial charges to the protein atoms is crucial for the scoring function to accurately calculate electrostatic interactions.

Step 3: Defining the Binding Site

The search space for the docking algorithm must be defined. This is typically done by creating a "grid box" or "docking sphere" centered on the active site. A common approach is to center the grid on the position of the co-crystallized ligand in the original PDB file.

PART 2: Ligand Preparation - Ensuring Chemical Correctness

The ligand must also be carefully prepared to ensure its chemical and conformational properties are accurately represented.

Step 1: Obtaining the 3D Structure of 5-Anilino-1,3,4-thiadiazole-2-thiol

The 3D structure of 5-anilino-1,3,4-thiadiazole-2-thiol can be obtained from databases such as PubChem (CID 707055).[7] If a 3D structure is not available, it can be generated from a 2D representation (e.g., a SMILES string) using open-source tools like Open Babel or RDKit.[8][9]

Step 2: Ligand Energy Minimization and Conformer Generation

The initial 3D structure of the ligand should be energy-minimized to obtain a low-energy conformation. For flexible ligands, it is also important to generate a set of diverse, low-energy conformers to be used in the docking process.

Step 3: Assigning Atom Types and Charges

Similar to the protein, the ligand atoms must be assigned the correct atom types and partial charges according to the force field used by the docking program.

Comparative Docking Protocols: AutoDock Vina, Glide, and GOLD

We will now outline the specific protocols for each of the three docking programs.

Protocol 1: AutoDock Vina - A Widely Used Open-Source Tool

AutoDock Vina is a popular open-source docking program known for its speed and accuracy.

Methodology:

  • Prepare Receptor and Ligand: Convert the prepared protein and ligand files into the PDBQT format using AutoDock Tools (ADT). This format includes partial charges and atom types.

  • Define the Grid Box: In ADT, define the center and dimensions of the grid box encompassing the active site of hCA II.

  • Create Configuration File: Create a text file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid box parameters, and the output file name.

  • Run Vina: Execute the docking simulation from the command line: vina --config conf.txt --log log.txt

  • Analyze Results: The output file will contain the predicted binding poses and their corresponding binding affinities in kcal/mol.

Caption: Workflow for molecular docking using Glide.

Protocol 3: GOLD (CCDC) - A Genetic Algorithm-Based Approach

GOLD (Genetic Optimization for Ligand Docking) uses a genetic algorithm to explore the conformational flexibility of the ligand.

Methodology:

  • Protein and Ligand Preparation: Prepare the protein and ligand files, ensuring they are in a suitable format (e.g., MOL2) with correct atom and bond types.

  • GOLD Setup: Use the GOLD setup interface to define the protein, the active site (typically by specifying a point within the active site and a radius), and the ligand(s) to be docked.

  • Scoring Function Selection: GOLD offers several scoring functions, such as GoldScore, ChemScore, ASP, and PLP. For this benchmark, we recommend using the default ChemPLP scoring function.

  • Genetic Algorithm Parameters: Set the parameters for the genetic algorithm, such as the number of docking runs and the population size.

  • Run GOLD and Analyze Results: Execute the docking run and analyze the output, which includes the docked poses and their corresponding fitness scores.

Sources

Validation

A Comparative Analysis of the Cytotoxic Profile of 5-Anilino-1,3,4-Thiadiazole-2-Thiol Derivatives Across Diverse Cancer Cell Lines

The 1,3,4-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities, including notable anticancer properties.[1][2][3] This guide provide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The 1,3,4-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities, including notable anticancer properties.[1][2][3] This guide provides a comprehensive comparative analysis of the cytotoxic effects of 5-anilino-1,3,4-thiadiazole-2-thiol and its structurally related derivatives against a panel of human cancer cell lines. By synthesizing data from multiple studies, we aim to provide researchers, scientists, and drug development professionals with a detailed understanding of the anticancer potential of this class of compounds, the underlying experimental methodologies, and their putative mechanisms of action.

Introduction to 1,3,4-Thiadiazoles in Oncology

The 1,3,4-thiadiazole nucleus is a five-membered aromatic ring containing two nitrogen atoms and one sulfur atom. Its structural features, including its planarity and the presence of heteroatoms capable of forming hydrogen bonds, contribute to its ability to interact with various biological targets.[4] Derivatives of 1,3,4-thiadiazole have been reported to exhibit a wide range of anticancer activities, functioning as inhibitors of key enzymes such as carbonic anhydrases, kinases, and topoisomerases, thereby interfering with crucial cellular processes like cell proliferation, angiogenesis, and apoptosis.[2][4][5] The structural similarity of the 1,3,4-thiadiazole ring to purine bases is believed to contribute to its ability to interfere with DNA and RNA synthesis.[1][4]

Comparative Cytotoxicity: A Data-Driven Overview

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value indicates greater potency. The following table summarizes the reported IC50 values for various 5-substituted-2-amino/anilino-1,3,4-thiadiazole derivatives against a selection of human cancer cell lines. It is important to note that direct comparative data for 5-anilino-1,3,4-thiadiazole-2-thiol across a standardized panel of cell lines is limited in the public domain; therefore, this table presents data for structurally analogous compounds to provide a broader perspective on the activity of this chemical class.

CompoundCancer Cell LineIC50 (µM)Reference CompoundIC50 (µM)
5-[2-(Benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amineLoVo2.44--
5-[2-(Benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amineMCF-723.29--
2-(4-fluorophenyloamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole (FABT)A549Not specified--
5-(4-chlorophenyl)-N-(aryl)-1,3,4-thiadiazole derivativesMCF-7, HepG22.32 - 8.355-FluorouracilNot specified
5-(Thiophen-2-yl)-1,3,4-thiadiazole derivative (20b)HepG-24.37CisplatinNot specified
5-(Thiophen-2-yl)-1,3,4-thiadiazole derivative (20b)A-5498.03CisplatinNot specified

Note: The data presented is a synthesis from multiple sources and experimental conditions may vary.[1][3][4][5][6]

Experimental Protocol: Assessing Cytotoxicity via the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic effects of chemical compounds.[7][8][9] The principle of the assay lies in the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[8]

Step-by-Step MTT Assay Protocol:
  • Cell Seeding:

    • Culture human cancer cell lines (e.g., MCF-7, A549, HepG2, LoVo) in appropriate complete growth medium.

    • Trypsinize and count the cells, ensuring viability is greater than 95% using a method like trypan blue exclusion.

    • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

    • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[7]

  • Compound Treatment:

    • Prepare a stock solution of the 5-anilino-1,3,4-thiadiazole-2-thiol derivative in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the stock solution in a serum-free medium to obtain the desired test concentrations.

    • Remove the culture medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

    • Incubate the plate for a specified period, typically 24, 48, or 72 hours, depending on the experimental design.[1]

  • MTT Addition and Incubation:

    • After the incubation period, carefully remove the medium containing the test compound.

    • Add 100 µL of fresh serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7][8]

    • Incubate the plate for an additional 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.[10]

  • Formazan Solubilization and Absorbance Measurement:

    • After the incubation with MTT, carefully remove the medium.

    • Add 100-150 µL of a solubilizing agent, such as DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol, to each well to dissolve the formazan crystals.[7][11]

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[11]

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

    • Determine the IC50 value from the dose-response curve using appropriate software.

Visualizing the MTT Assay Workflow

MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay MTT Assay cluster_analysis Data Analysis cell_seeding 1. Seed Cancer Cells (96-well plate) compound_prep 2. Prepare Compound Dilutions treatment 3. Treat Cells with Compound compound_prep->treatment incubation 4. Incubate for 24-72 hours treatment->incubation mtt_add 5. Add MTT Reagent incubation->mtt_add formazan_formation 6. Incubate for 2-4 hours (Formazan Formation) mtt_add->formazan_formation solubilization 7. Solubilize Formazan (e.g., with DMSO) formazan_formation->solubilization read_absorbance 8. Read Absorbance (570 nm) solubilization->read_absorbance calc_ic50 9. Calculate IC50 Value read_absorbance->calc_ic50

Caption: A generalized workflow of the MTT assay for evaluating the cytotoxicity of chemical compounds.

Putative Mechanisms of Anticancer Activity

The cytotoxic effects of 1,3,4-thiadiazole derivatives are often attributed to their ability to modulate various cellular signaling pathways implicated in cancer progression. While the precise mechanism can vary depending on the specific substitutions on the thiadiazole ring, several key pathways have been identified.

  • Inhibition of Kinase Signaling: Certain 1,3,4-thiadiazole derivatives have been shown to inhibit critical signaling kinases. For instance, some analogs can suppress the activation of the extracellular signal-regulated kinase (ERK) pathway, which is frequently hyperactivated in cancer and plays a central role in cell proliferation and survival.[4] Inhibition of this pathway can lead to cell cycle arrest, often in the G0/G1 or G2/M phase, and induce apoptosis.[4][12]

  • Induction of Apoptosis: Many thiadiazole derivatives exert their anticancer effects by inducing programmed cell death, or apoptosis. This can be achieved through the modulation of pro-apoptotic and anti-apoptotic proteins, such as increasing the Bax/Bcl-2 ratio, and activating caspases, which are the executioners of apoptosis.[12][13]

  • Interference with Nucleic Acid Synthesis: The structural resemblance of the 1,3,4-thiadiazole ring to purine nucleobases allows some derivatives to act as antimetabolites.[1] They can be metabolized within the cell to fraudulent nucleotides that inhibit enzymes crucial for DNA and RNA synthesis, such as inosine monophosphate dehydrogenase (IMPDH), thereby halting cell proliferation.[4]

Illustrative Signaling Pathway

Anticancer_Mechanism cluster_pathways Cellular Targets & Pathways cluster_outcomes Cellular Outcomes Thiadiazole 5-Anilino-1,3,4-thiadiazole Derivative Kinase Kinase Signaling (e.g., ERK Pathway) Thiadiazole->Kinase Inhibits ApoptosisProteins Apoptotic Proteins (e.g., Bax/Bcl-2) Thiadiazole->ApoptosisProteins Modulates DNAsynthesis DNA/RNA Synthesis (e.g., IMPDH) Thiadiazole->DNAsynthesis Inhibits CellCycleArrest Cell Cycle Arrest Kinase->CellCycleArrest Apoptosis Apoptosis ApoptosisProteins->Apoptosis ProliferationInhibition Inhibition of Proliferation DNAsynthesis->ProliferationInhibition

Caption: Putative mechanisms of action for 5-anilino-1,3,4-thiadiazole derivatives in cancer cells.

Concluding Remarks and Future Directions

The collective evidence strongly suggests that the 5-anilino-1,3,4-thiadiazole-2-thiol scaffold represents a promising framework for the development of novel anticancer agents. The diverse cytotoxic profiles observed across various cancer cell lines highlight the potential for discovering derivatives with enhanced potency and selectivity. Future research should focus on systematic structure-activity relationship (SAR) studies to optimize the substitutions on the thiadiazole and anilino rings to improve efficacy and reduce off-target effects. Furthermore, in-depth mechanistic studies are warranted to elucidate the precise molecular targets and signaling pathways modulated by these compounds, which will be crucial for their rational design and clinical translation. The use of in vivo models will also be essential to validate the preclinical anticancer activity and assess the pharmacokinetic and pharmacodynamic properties of lead candidates.

References

  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. Available from: [Link]

  • Anticancer assay (MTT). Bio-protocol. Available from: [Link]

  • A Method for the In Vitro Cytotoxicity Assessment of Anti-cancer Compounds and Materials Using High Content Screening Analysis. PubMed. Available from: [Link]

  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. Available from: [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ijprajournal. Available from: [Link]

  • Cell Viability Assays. NCBI Bookshelf. Available from: [Link]

  • Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. PMC. Available from: [Link]

  • New Colorimetric Cytotoxicity Assay for Anticancer-Drug Screening. JNCI: Journal of the National Cancer Institute. Available from: [Link]

  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Semantic Scholar. Available from: [Link]

  • Novel thiadiazole-thiazole hybrids: synthesis, molecular docking, and cytotoxicity evaluation against liver cancer cell lines. Taylor & Francis. Available from: [Link]

  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. ResearchGate. Available from: [Link]

  • MTT Assay Protocol. 塞魯士生技有限公司. Available from: [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. Available from: [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. PMC. Available from: [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Education for Pure Science- University of Thi-Qar. Available from: [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. Available from: [Link]

  • New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. MDPI. Available from: [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity. ScienceOpen. Available from: [Link]

  • 5-Amino-1,3,4-thiadiazole-2-thiol. Chemsrc. Available from: [Link]

  • Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis. ACS Omega. Available from: [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. Available from: [Link]

  • Cytotoxicity of new 5-phenyl-4,5-dihydro-1,3,4-thiadiazole analogues. PubMed. Available from: [Link]

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial and Research. Available from: [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. PubMed. Available from: [Link]

  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI. Available from: [Link]

  • Thiazole- and 1,3,4-Thiadiazole-Based Hybrids: Synthesis and In Vitro Cytotoxicity Against Human Cancer Cell Lines. PubMed. Available from: [Link]

  • Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. PMC. Available from: [Link]

  • SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry. Available from: [Link]

  • IC50 value of 1ae4a and 5-FU was calculated based on Trypan blue and... ResearchGate. Available from: [Link]

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PMC. Available from: [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 5-Anilino-1,3,4-thiadiazole-2-thiol

For laboratory professionals engaged in cutting-edge research and development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture. This guide provi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For laboratory professionals engaged in cutting-edge research and development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture. This guide provides a detailed protocol for the safe and compliant disposal of 5-anilino-1,3,4-thiadiazole-2-thiol and its associated waste streams. By integrating rigorous scientific principles with practical laboratory experience, this document aims to empower researchers to handle this compound with the highest degree of safety and environmental stewardship.

Hazard Identification and Risk Assessment: A Proactive Approach

Based on available information for analogous compounds, thiadiazole derivatives may present the following hazards:

  • Acute Toxicity: May be harmful if swallowed[1][2].

  • Skin and Eye Irritation: Can cause skin irritation and serious eye irritation[1][2][3].

  • Respiratory Irritation: May cause respiratory irritation[1][2].

It is crucial to consult your institution's specific Safety Data Sheet for the exact compound you are using. In the absence of a specific SDS, it is prudent to treat the compound with a high degree of caution, assuming it possesses these potential hazards.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment is non-negotiable when handling 5-anilino-1,3,4-thiadiazole-2-thiol and its waste. The following PPE is mandatory:

Protective EquipmentSpecificationRationale
Eye Protection Chemical safety goggles or a face shield.To protect against splashes and airborne particles.
Hand Protection Chemical-resistant gloves (e.g., nitrile).To prevent skin contact. Inspect gloves for integrity before each use.[4][5][6][7]
Body Protection A full-length laboratory coat.To prevent contamination of personal clothing.[5][6][7]
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.To avoid inhalation of dust or vapors.[4][5]

Waste Segregation and Collection: A Critical Step for Safety and Compliance

Proper segregation of waste at the point of generation is essential to prevent unintended chemical reactions and to ensure compliant disposal.

Step-by-Step Waste Segregation Protocol:
  • Solid Waste:

    • Collect all solid waste contaminated with 5-anilino-1,3,4-thiadiazole-2-thiol, including residual powder, contaminated weigh boats, pipette tips, and gloves, in a dedicated hazardous waste container.

    • The container must be made of a compatible material, such as high-density polyethylene (HDPE), and have a secure, leak-proof lid.

    • Clearly label the container with "Hazardous Waste," the full chemical name "5-anilino-1,3,4-thiadiazole-2-thiol," and any applicable hazard symbols.

  • Liquid Waste:

    • Collect all solutions containing 5-anilino-1,3,4-thiadiazole-2-thiol in a separate, clearly labeled hazardous waste container for liquids.

    • Do not mix this waste stream with other incompatible chemical wastes.

    • The label should include the chemical name, approximate concentration, and any solvents used.

  • Sharps Waste:

    • Any sharps, such as needles or contaminated glassware, must be disposed of in a designated sharps container to prevent punctures and injuries.

Spill Management: An Immediate and Coordinated Response

In the event of a spill, a swift and appropriate response is crucial to mitigate exposure and environmental contamination.

Spill Cleanup Protocol:
  • Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

  • Wear Appropriate PPE: Before attempting to clean the spill, don the full complement of recommended PPE.

  • Containment: For solid spills, carefully sweep or vacuum the material, avoiding the generation of dust. For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.

  • Collection: Place all contaminated absorbent material and cleaning supplies into a labeled hazardous waste container.

  • Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All decontamination materials should be disposed of as hazardous waste.

  • Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Disposal Procedures: Ensuring a Safe and Compliant Final Step

The final disposal of 5-anilino-1,3,4-thiadiazole-2-thiol waste must be conducted in strict accordance with all local, state, and federal regulations.

Disposal Workflow:

cluster_0 Waste Generation & Segregation cluster_1 Interim Storage cluster_2 Final Disposal A Generate Waste (Solid, Liquid, Sharps) B Segregate into Labeled, Compatible Containers A->B C Store in Designated Hazardous Waste Area B->C D Contact Institutional EHS or Licensed Waste Disposal Contractor C->D E Complete Waste Disposal Documentation D->E F Scheduled Waste Pickup E->F G Transport to Approved Waste Disposal Facility F->G

Caption: Decision workflow for the disposal of 5-anilino-1,3,4-thiadiazole-2-thiol waste.

Key Disposal Principles:

  • Never dispose of this chemical down the drain or in the regular trash. [5][6] This is a direct violation of environmental regulations and can lead to significant ecological harm.

  • All waste containing 5-anilino-1,3,4-thiadiazole-2-thiol must be disposed of through your institution's EHS department or a licensed hazardous waste disposal contractor.[8]

  • Ensure all waste containers are securely sealed and properly labeled before being removed from the laboratory.

Regulatory Framework: Adherence to a Culture of Safety

The handling and disposal of hazardous chemicals in a laboratory setting are governed by a number of regulatory bodies. Key regulations include:

  • Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), also known as the Laboratory Standard, mandates the development of a Chemical Hygiene Plan (CHP).[9][10][11] This plan must outline procedures for safe handling, storage, and disposal of hazardous chemicals.

  • Environmental Protection Agency (EPA): The Resource Conservation and Recovery Act (RCRA) provides the framework for the "cradle-to-grave" management of hazardous waste.[12] Academic laboratories may have the option to operate under the Subpart K regulations, which offer more flexibility for managing laboratory waste.[13][14]

It is the responsibility of every researcher to be familiar with their institution's Chemical Hygiene Plan and to adhere to all applicable regulations.

Conclusion: A Commitment to Safety and Scientific Integrity

The proper disposal of 5-anilino-1,3,4-thiadiazole-2-thiol is a critical component of responsible scientific practice. By following the procedures outlined in this guide, researchers can ensure the safety of themselves, their colleagues, and the environment, while upholding the highest standards of scientific integrity.

References

  • Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

  • Environmental Marketing Services. (2024, July 15). Disposal of Chemicals in the Laboratory. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

  • American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Assistant Secretary for Preparedness and Response (ASPR). (n.d.). OSHA Standards for Biological Laboratories. Retrieved from [Link]

  • Vanderbilt University. (n.d.). The Laboratory Standard. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, March 28). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

  • HPC Standards. (n.d.). 5-Amino-1,3,4-thiadiazole-2-thiol. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation of complexes of 2-[{5-((5-amino-1,3,4-thiadiazole-2-yl)methyl). Retrieved from [Link]

  • Connect Journals. (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Retrieved from [Link]

  • Journal of University of Babylon for Pure and Applied Sciences. (2022, July 15). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Retrieved from [Link].php/JUBPAS/article/view/5160)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.